Cyclopropylphenylmethane

• CAS: 1667-00-1

Core Science & Biosynthesis

cyclopropylphenylmethane chemical and physical properties

An In-depth Technical Guide to Cyclopropylphenylmethane: Properties, Characterization, and Application

Introduction

Cyclopropylphenylmethane, also known as benzylcyclopropane, is a hydrocarbon featuring a phenyl group attached to a cyclopropyl ring via a methylene bridge. While a seemingly simple molecule, it represents a structural motif of significant interest to researchers, particularly in the field of medicinal chemistry and drug development. The cyclopropyl ring is not merely an alkyl substituent; its unique electronic properties and conformational rigidity make it a valuable tool for modulating the pharmacological profile of bioactive molecules.[1][2]

The incorporation of a cyclopropyl group can enhance metabolic stability by blocking sites susceptible to oxidative metabolism, improve binding potency by constraining molecular conformation, and fine-tune physicochemical properties such as lipophilicity and solubility.[3][4] This guide serves as a comprehensive technical resource for scientists and drug development professionals, providing in-depth information on the core chemical and physical properties of cyclopropylphenylmethane, detailed protocols for its characterization, and insights into its relevance in modern chemical research.

Molecular Identity and Structure

A precise understanding of a compound begins with its fundamental identifiers and structure.

• Chemical Structure: (Image of the chemical structure of Cyclopropylphenylmethane)

• IUPAC Name: (Cyclopropylmethyl)benzene[5][6]

• Synonyms: Benzylcyclopropane, Benzene, (cyclopropylmethyl)-[5][7][8][9]

• CAS Number: 1667-00-1[6][8]

• Molecular Formula: C₁₀H₁₂[8][10]

• Molecular Weight: 132.20 g/mol [6][8]

• InChI Key: GUGXBRGATQTAFP-UHFFFAOYSA-N[7][8][9]

Physicochemical Properties

The physical and chemical properties of cyclopropylphenylmethane are essential for its handling, application in synthesis, and for predicting its behavior in biological systems. The data below has been compiled from various authoritative sources.

Property	Value	Unit	Source(s)
Physical State	Clear, colorless liquid	-	[5][10]
Melting Point	4.8	°C	[5][10]
278	K	[8]
Boiling Point	189.7	°C (at 760 mmHg)	[10]
Density	1.005	g/cm³	[10]
Flash Point	59.1 - 62	°C	[5][10]
Refractive Index	1.5131 - 1.5151	-	[5][10]
Vapor Pressure	0.777	mmHg (at 25°C)	[10]
LogP (Octanol/Water)	2.639	-	[7]
Water Solubility	-2.76	log₁₀(mol/L)	[7]
Enthalpy of Fusion	13.83	kJ/mol	[7]
Enthalpy of Vaporization	40.04	kJ/mol	[7]

Spectroscopic Characterization: A Practical Workflow

Confirming the identity and purity of cyclopropylphenylmethane requires a multi-faceted analytical approach. Spectroscopic methods such as Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy are indispensable tools for unambiguous structural elucidation.[11][12]

Sources

• 1. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scientificupdate.com [scientificupdate.com]
• 3. hyphadiscovery.com [hyphadiscovery.com]
• 4. researchgate.net [researchgate.net]
• 5. CYCLOPROPYLPHENYLMETHANE CAS#: 1667-00-1 [amp.chemicalbook.com]
• 6. Benzylcyclopropane | C10H12 | CID 74274 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Cyclopropylphenylmethane (CAS 1667-00-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 8. Cyclopropylphenylmethane [webbook.nist.gov]
• 9. Cyclopropylphenylmethane [webbook.nist.gov]
• 10. CYCLOPROPYLPHENYLMETHANE | CAS#:1667-00-1 | Chemsrc [chemsrc.com]
• 11. m.youtube.com [m.youtube.com]
• 12. NMR, Mass Spectrometry, and Infrared (IR) Spectroscopy [universalclass.com]

A Spectroscopic Deep Dive: Elucidating the Structure of Cyclopropylphenylmethane

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopropylphenylmethane, also known as (cyclopropylmethyl)benzene or benzylcyclopropane, is a hydrocarbon featuring a phenyl group attached to a cyclopropylmethyl moiety. The presence of the strained three-membered cyclopropyl ring in proximity to the aromatic system imparts unique chemical and physical properties to the molecule. This makes it an interesting scaffold in medicinal chemistry and materials science, where precise structural confirmation is paramount. This guide provides a comprehensive analysis of the key spectroscopic data—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—that collectively define the structure of cyclopropylphenylmethane. Understanding these spectroscopic signatures is crucial for its unambiguous identification, purity assessment, and for predicting its behavior in chemical reactions.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Proton and Carbon Skeleton

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, we can deduce the connectivity and chemical environment of each atom within the cyclopropylphenylmethane molecule.

¹H NMR Spectroscopy: A Proton's Perspective

The ¹H NMR spectrum of cyclopropylphenylmethane provides a detailed fingerprint of the different proton environments. The spectrum is characterized by distinct signals for the aromatic protons, the benzylic protons, and the protons of the cyclopropyl ring. The upfield chemical shifts of the cyclopropyl protons are a direct consequence of the ring's magnetic anisotropy and serve as a diagnostic marker.[1]

Table 1: ¹H NMR Chemical Shift Assignments for Cyclopropylphenylmethane

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic (C₆H₅)	7.21-7.03	multiplet	5H
Benzylic (CH₂)	2.52	doublet	2H
Cyclopropyl (CH)	0.80-1.00	multiplet	1H
Cyclopropyl (CH₂)	0.45-0.60	multiplet	2H
Cyclopropyl (CH₂)	0.15-0.30	multiplet	2H

Data sourced from a comparative guide to the ¹H and ¹³C NMR spectral analysis of cyclopropylbenzene derivatives.[1]

Causality Behind the Chemical Shifts:

• Aromatic Protons (7.21-7.03 ppm): These protons are deshielded due to the ring current effect of the benzene ring, hence their downfield chemical shift. The overlapping multiplet arises from the small differences in the chemical environments of the ortho, meta, and para protons.

• Benzylic Protons (2.52 ppm): The methylene protons adjacent to the phenyl ring are deshielded by the aromatic ring's magnetic anisotropy and its electron-withdrawing inductive effect, placing their signal around 2.52 ppm. The signal appears as a doublet due to coupling with the single methine proton of the cyclopropyl group.

• Cyclopropyl Protons (0.15-1.00 ppm): The protons on the cyclopropyl ring experience significant shielding due to the unique magnetic anisotropy of the strained ring system. This results in their characteristic upfield chemical shifts, which are highly diagnostic for the presence of a cyclopropyl group. The complex multiplets are a result of geminal and vicinal coupling between the cyclopropyl protons.

¹³C NMR Spectroscopy: Probing the Carbon Framework

The ¹³C NMR spectrum provides information on the number of distinct carbon environments and their electronic nature.

Table 2: ¹³C NMR Chemical Shift Assignments for Cyclopropylphenylmethane

Carbon	Chemical Shift (δ, ppm)
Aromatic (C-ipso)	142.1
Aromatic (C-ortho, C-meta, C-para)	128.4, 128.2, 125.7
Benzylic (CH₂)	40.5
Cyclopropyl (CH)	10.8
Cyclopropyl (CH₂)	4.2

Data sourced from a comparative guide to the ¹H and ¹³C NMR spectral analysis of cyclopropylbenzene derivatives.[1]

Expert Interpretation:

• Aromatic Carbons (125.7-142.1 ppm): The aromatic carbons resonate in the typical downfield region. The ipso-carbon (the one attached to the cyclopropylmethyl group) is found at the most downfield position (142.1 ppm).

• Benzylic Carbon (40.5 ppm): The benzylic CH₂ carbon appears at a characteristic chemical shift, influenced by the attached phenyl group.

• Cyclopropyl Carbons (4.2, 10.8 ppm): The carbons of the cyclopropyl ring are highly shielded and appear at remarkably upfield chemical shifts, a hallmark of this strained ring system.

Experimental Protocol: Acquiring High-Quality NMR Spectra

A standardized protocol is essential for obtaining reproducible and high-quality NMR data.

Step-by-Step Methodology for NMR Analysis:

• Sample Preparation: Accurately weigh 5-10 mg of purified cyclopropylphenylmethane and dissolve it in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Instrumentation: Place the NMR tube in the spectrometer's probe.

• Locking and Shimming: Lock the spectrometer onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., -1 to 10 ppm).

  • Use a standard pulse sequence (e.g., a 30° or 90° pulse).

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Process the data by applying Fourier transformation, phase correction, and baseline correction.

• ¹³C NMR Acquisition:

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0 to 150 ppm).

  • Use a proton-decoupled pulse sequence to simplify the spectrum and enhance the signal-to-noise ratio.

  • Acquire a larger number of scans compared to ¹H NMR due to the lower natural abundance of ¹³C.

  • Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy: Identifying Functional Groups and Vibrational Modes

IR spectroscopy probes the vibrational frequencies of bonds within a molecule. It is particularly useful for identifying the presence of specific functional groups. The IR spectrum of cyclopropylphenylmethane is expected to show characteristic absorptions for the aromatic C-H bonds, aliphatic C-H bonds, and the C=C bonds of the phenyl ring.

Table 3: Key IR Absorption Bands for Cyclopropylphenylmethane

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3100-3000	C-H stretch	Aromatic
3000-2850	C-H stretch	Aliphatic (CH₂, CH)
~1600, ~1495, ~1450	C=C stretch	Aromatic Ring
~1020	C-C stretch	Cyclopropyl Ring

Data is based on typical ranges for the respective functional groups and has been cross-referenced with data from the NIST WebBook.[2]

Insight from the Vibrational Spectrum:

• Aromatic C-H Stretch (3100-3000 cm⁻¹): The sharp peaks in this region are characteristic of C-H bonds where the carbon is sp² hybridized, confirming the presence of the phenyl group.

• Aliphatic C-H Stretch (3000-2850 cm⁻¹): These absorptions correspond to the C-H bonds of the benzylic methylene group and the cyclopropyl ring.

• Aromatic C=C Stretch (~1600, ~1495, ~1450 cm⁻¹): The absorptions in this region are due to the stretching vibrations of the carbon-carbon double bonds within the benzene ring. The pattern of these peaks can sometimes provide information about the substitution pattern of the ring.

• Cyclopropyl C-C Stretch (~1020 cm⁻¹): The ring deformation and C-C stretching vibrations of the cyclopropyl group often give rise to a characteristic absorption in this region.

Experimental Protocol: Acquiring an IR Spectrum

Step-by-Step Methodology for IR Analysis (Attenuated Total Reflectance - ATR):

• Instrument Preparation: Ensure the ATR crystal is clean. Record a background spectrum.

• Sample Application: Place a small drop of liquid cyclopropylphenylmethane directly onto the ATR crystal.

• Data Acquisition: Lower the ATR anvil to bring the sample into contact with the crystal. Acquire the spectrum over the desired range (typically 4000-400 cm⁻¹).

• Data Processing: The resulting spectrum is typically displayed in terms of transmittance or absorbance versus wavenumber.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation Patterns

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It provides the exact molecular weight of the compound and offers valuable structural information through the analysis of its fragmentation pattern.

The electron ionization (EI) mass spectrum of cyclopropylphenylmethane is expected to show a molecular ion peak (M⁺) corresponding to its molecular weight (132.20 g/mol ).[2][3][4] The fragmentation pattern is dominated by the formation of stable carbocations.

Table 4: Key Fragments in the Mass Spectrum of Cyclopropylphenylmethane

m/z	Proposed Fragment	Relative Intensity
132	[C₁₀H₁₂]⁺ (Molecular Ion)	Moderate
117	[C₉H₉]⁺	High
104	[C₈H₈]⁺	High
91	[C₇H₇]⁺ (Tropylium ion)	Base Peak
77	[C₆H₅]⁺ (Phenyl cation)	Moderate
41	[C₃H₅]⁺ (Cyclopropyl or Allyl cation)	Moderate

Data sourced from the NIST WebBook.[4]

Mechanistic Insights into Fragmentation:

The fragmentation of cyclopropylphenylmethane upon electron ionization is driven by the formation of the highly stable tropylium ion (m/z 91), which is the base peak in the spectrum.

Experimental Protocol: Mass Spectrometry Analysis

Step-by-Step Methodology for GC-MS Analysis:

• Sample Preparation: Prepare a dilute solution of cyclopropylphenylmethane in a volatile organic solvent (e.g., dichloromethane or hexane).

• Gas Chromatography (GC) Separation: Inject the sample into the GC system. The compound will travel through the GC column and be separated from any impurities.

• Ionization: As the compound elutes from the GC column, it enters the ion source of the mass spectrometer where it is ionized (typically by electron impact).

• Mass Analysis: The resulting ions are accelerated into the mass analyzer, which separates them based on their mass-to-charge ratio.

• Detection: The separated ions are detected, and a mass spectrum is generated.

Conclusion

The collective evidence from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry provides an unambiguous structural confirmation of cyclopropylphenylmethane. The characteristic upfield signals in the NMR spectra are definitive for the cyclopropyl group, while the aromatic signals confirm the presence of the phenyl ring. IR spectroscopy corroborates the presence of the key functional groups, and mass spectrometry provides the molecular weight and a fragmentation pattern consistent with the proposed structure. This comprehensive spectroscopic dataset serves as a crucial reference for any researcher working with this compound, ensuring its identity and purity in synthetic and analytical applications.

References

• National Institute of Standards and Technology. (n.d.). Cyclopropylphenylmethane. NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (n.d.). Benzylcyclopropane. National Center for Biotechnology Information. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Cyclopropylphenylmethane Mass Spectrum. NIST Chemistry WebBook. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Cyclopropylphenylmethane [webbook.nist.gov]
• 3. Benzylcyclopropane | C10H12 | CID 74274 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Cyclopropylphenylmethane [webbook.nist.gov]

An In-Depth Technical Guide to Cyclopropylphenylmethane

For Researchers, Scientists, and Drug Development Professionals

Foreword

The cyclopropyl group, a small, strained carbocycle, has emerged as a privileged structural motif in modern medicinal chemistry. Its unique conformational rigidity and electronic properties can profoundly influence the pharmacological profile of a molecule, often leading to improvements in potency, metabolic stability, and target selectivity. This guide focuses on a key exemplar of this class: cyclopropylphenylmethane (also known as benzylcyclopropane). Herein, we provide a comprehensive technical overview of its synthesis, chemical properties, and applications, with a particular emphasis on its role in drug discovery and development. This document is intended to serve as a valuable resource for researchers and scientists working at the forefront of chemical synthesis and pharmaceutical innovation.

Chemical Identity and Properties

CAS Number: 1667-00-1[1]

Synonyms:

• (Cyclopropylmethyl)benzene

• Benzylcyclopropane

• Benzene, (cyclopropylmethyl)-

• α-cyclopropyltoluene

Molecular Formula: C₁₀H₁₂[1]

Molecular Weight: 132.20 g/mol

Physicochemical Properties

Property	Value	Reference
Appearance	Clear colorless liquid	[Acros Organics MSDS]
Boiling Point	189.7 °C at 760 mmHg
Melting Point	4.8 °C
Density	1.005 g/cm³
Flash Point	59.1 °C
Refractive Index	1.5131-1.5151

Synthesis of Cyclopropylphenylmethane

The synthesis of cyclopropylphenylmethane can be achieved through several established routes in organic chemistry. A common and effective method involves the Grignard reaction, a versatile tool for carbon-carbon bond formation.

Grignard Reaction Protocol

This protocol outlines the synthesis of cyclopropylphenylmethane via the reaction of a phenyl Grignard reagent with a cyclopropylmethyl halide.

Diagram of the Synthetic Workflow:

Caption: Synthetic workflow for cyclopropylphenylmethane via Grignard reaction.

Experimental Protocol:

• Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (1.2 eq). Cover the magnesium with anhydrous diethyl ether. A solution of bromobenzene (1.0 eq) in anhydrous diethyl ether is added dropwise from the dropping funnel to initiate the reaction. The reaction is typically initiated with gentle heating. Once initiated, the remaining bromobenzene solution is added at a rate that maintains a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 30-60 minutes to ensure complete formation of the phenylmagnesium bromide.

• Coupling Reaction: The freshly prepared Grignard reagent is cooled to 0 °C in an ice bath. A solution of cyclopropylmethyl bromide (1.1 eq) in anhydrous diethyl ether is added dropwise to the Grignard reagent with vigorous stirring. After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours.

• Work-up and Purification: The reaction is quenched by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride at 0 °C. The resulting mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted with diethyl ether (3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by distillation to afford cyclopropylphenylmethane as a clear, colorless liquid.

Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

The structural elucidation of cyclopropylphenylmethane is readily accomplished using ¹H and ¹³C NMR spectroscopy. The cyclopropyl group exhibits characteristic upfield chemical shifts due to the magnetic anisotropy of the three-membered ring.

• ¹H NMR: The proton spectrum will show characteristic multiplets for the aromatic protons in the downfield region (typically δ 7.1-7.3 ppm). The benzylic protons will appear as a doublet, and the cyclopropyl protons will be observed in the upfield region (typically δ 0.2-1.0 ppm) as complex multiplets.

• ¹³C NMR: The carbon spectrum will show distinct signals for the aromatic carbons, the benzylic carbon, and the carbons of the cyclopropyl ring. The cyclopropyl carbons will resonate at significantly upfield chemical shifts.

Mass Spectrometry

The electron ionization mass spectrum of cyclopropylphenylmethane is available through the NIST WebBook. The mass spectrum can be used to confirm the molecular weight of the compound.

Infrared (IR) Spectroscopy

The IR spectrum of cyclopropylphenylmethane will exhibit characteristic absorption bands for the C-H stretching of the aromatic ring and the aliphatic C-H stretching of the cyclopropyl and methylene groups.

Chemical Reactivity

The chemical reactivity of cyclopropylphenylmethane is influenced by the presence of the phenyl ring, the methylene bridge, and the strained cyclopropyl group.

Oxidation

The benzylic position of cyclopropylphenylmethane is susceptible to oxidation. For instance, chromium-catalyzed oxidation with tert-butyl hydroperoxide can efficiently convert benzylcyclopropane to cyclopropyl phenyl ketone.[2] This reaction provides a useful method for the synthesis of valuable ketone intermediates.

Diagram of the Oxidation Reaction:

Sources

• 1. echemi.com [echemi.com]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Reactivity and Stability of the Cyclopropyl Group in Phenylmethanes

Abstract

The cyclopropyl group, a three-membered carbocycle, is far more than a simple saturated ring. Its inherent ring strain and unique electronic structure impart properties reminiscent of unsaturated systems, profoundly influencing the reactivity and stability of adjacent functionalities. When incorporated into phenylmethane scaffolds—a common motif in medicinal chemistry and materials science—the cyclopropyl group engages in complex electronic interactions that dictate reaction pathways and molecular properties. This guide provides a comprehensive analysis of these interactions, intended for researchers, scientists, and drug development professionals. We will dissect the foundational electronic principles of the cyclopropyl moiety, explore its role in stabilizing benzylic carbocations, detail its participation in substitution and rearrangement reactions, and contextualize its utility in modern drug design, where it serves as a critical tool for enhancing metabolic stability and modulating pharmacological profiles.

The Unique Electronic Signature of the Cyclopropyl Group

The reactivity of the cyclopropyl group in phenylmethanes is a direct consequence of its strained and unusual bonding arrangement. Unlike the sp³-hybridized carbons in typical alkanes, the carbons in a cyclopropane ring cannot achieve the ideal 109.5° bond angle. This severe angle strain (bond angles are forced to be 60°) leads to a rehybridization of the carbon orbitals.

The bonding is best described by the Walsh model, which posits that the C-C bonds are formed from the overlap of sp² hybridized orbitals and p-orbitals.[1] This configuration results in "bent" bonds that possess significant p-character, allowing them to behave similarly to a π-system.[2][3] This "pseudo-unsaturated" or "π-character" is the cornerstone of the cyclopropyl group's electronic influence.[1][4]

This unique electronic nature gives the cyclopropyl group a dual-identity:

• Inductively: It acts as a weak electron-withdrawing group due to the higher s-character of the C-H bonds.

• Through Resonance: It is a potent π-electron donor, especially when adjacent to an electron-deficient center like a carbocation or an aromatic ring.[1][5]

This duality is quantitatively captured by electronic substituent parameters, which are crucial for the rational design of molecules in drug discovery.

Data Presentation: Electronic Substituent Parameters

The following table summarizes key electronic parameters for the cyclopropyl group, comparing it with other common substituents to provide context for its unique electronic profile.

Substituent	Hammett Para (σp)	Hammett Meta (σm)	Field/Inductive (F)	Resonance (R)	Taft Steric (Es)
-Cyclopropyl	-0.21[1]	-0.07[1]	+0.02[1]	-0.23[1]	-0.63[1]
-Methyl	-0.17	-0.07	-0.04	-0.13	0.00
-Phenyl	+0.01	+0.06	+0.08	-0.09	-1.24
-Vinyl	+0.03	+0.05	+0.07	-0.04	-0.21
-tert-Butyl	-0.20	-0.10	-0.07	-0.13	-1.54

Data compiled from authoritative sources.[1]

The highly negative σp and R values highlight the cyclopropyl group's strong electron-donating resonance effect, which is significantly greater than that of a methyl or even a vinyl group. This potent π-donation is critical for stabilizing adjacent carbocationic intermediates in phenylmethane systems.

Stabilization of Phenylmethyl Carbocations

A defining feature of the cyclopropyl group is its extraordinary ability to stabilize an adjacent positive charge.[2] When a carbocation forms at the benzylic position of a cyclopropylphenylmethane, the Walsh orbitals of the cyclopropane ring overlap effectively with the vacant p-orbital of the carbocation. This delocalization, often termed "dancing resonance," distributes the positive charge over the entire cyclopropylmethyl system.[6][7]

This stabilization is so significant that the cyclopropyl group is even more effective than a phenyl group at stabilizing an adjacent carbocation.[3] In a cyclopropylphenylmethyl cation, this effect is synergistic with the resonance delocalization provided by the phenyl ring, leading to a highly stabilized intermediate.

Visualization: Orbital Overlap in a Cyclopropylphenylmethyl Cation

The diagram below illustrates the stabilizing interaction between the cyclopropane's Walsh orbitals and the vacant p-orbital of the benzylic carbocation. For maximum overlap, a "bisected" conformation is required, where the C-H bond of the benzylic carbon lies in the plane of the cyclopropane ring.

Caption: Orbital overlap stabilizing a cyclopropylphenylmethyl cation.

Reactivity: Neighboring Group Participation and Rearrangements

The stability of the cyclopropylphenylmethyl cation is a double-edged sword. While it facilitates reactions that proceed via carbocationic intermediates (e.g., Sₙ1 reactions), the inherent strain in the three-membered ring provides a strong thermodynamic driving force for rearrangement.[6][8] This reactivity is dominated by the phenomenon of Neighboring Group Participation (NGP) .[9][10][11]

In Sₙ1-type reactions of cyclopropylphenylmethane derivatives (e.g., solvolysis of a tosylate or halide), the cyclopropyl group can act as an internal nucleophile, displacing the leaving group in a rate-determining step.[11] This "anchimeric assistance" leads to a non-classical, bridged carbocation intermediate.[10] The consequence is twofold:

• Rate Acceleration: The reaction proceeds much faster than for analogous compounds lacking the participating group.

• Product Scrambling: The initial carbocation is in rapid equilibrium with less strained cyclobutyl and homoallyl (e.g., but-3-enyl) cations.[6][9] Nucleophilic attack can then occur at any of the cationic centers, leading to a mixture of products.

Visualization: Reaction Pathway of Solvolysis

The following diagram outlines the solvolysis pathway for a generic cyclopropylphenylmethyl derivative, illustrating the formation of the non-classical intermediate and the subsequent rearrangements.

Caption: General reaction pathway showing NGP and rearrangement.

The ratio of these products is highly dependent on reaction conditions such as solvent polarity and nucleophilicity, and temperature.[6] Less nucleophilic solvents tend to favor rearrangement, allowing the carbocation more time to isomerize before being trapped.

Application in Drug Design: A Tool for Stability and Potency

The unique properties of the cyclopropyl group have made it an invaluable component in modern medicinal chemistry.[12][13] It is frequently used as a bioisostere —a substituent that retains the desired biological activity of the parent molecule while altering its physicochemical properties.[14][15] In the context of phenylmethane-containing drugs, its inclusion offers several strategic advantages:

• Enhanced Metabolic Stability: The C-H bonds of a cyclopropane ring are shorter and stronger than those in typical alkyl chains.[4][12] This makes them less susceptible to oxidative metabolism by cytochrome P450 enzymes, a major pathway for drug clearance. Replacing a metabolically vulnerable group (like an isopropyl or benzyl group) with a cyclopropylphenylmethyl moiety can significantly increase a drug's half-life.[16][17]

• Increased Potency and Selectivity: The rigid, three-dimensional structure of the cyclopropyl group acts as a "conformational lock," restricting the rotation of the phenyl ring.[16][18] This pre-organizes the molecule into a bioactive conformation that fits more precisely into the binding pocket of a target protein, leading to enhanced potency and selectivity.[12]

• Improved Physicochemical Properties: As a small, relatively lipophilic group, it can modulate properties like solubility and membrane permeability, which are critical for oral bioavailability and brain penetration.[4][12]

However, it is crucial for drug developers to be aware of potential liabilities. For instance, compounds capable of forming cyclopropyl carboxylic acid metabolites in vivo can sometimes lead to toxicity through the formation of carnitine conjugates.[14]

Experimental Protocols: Probing Reactivity and Stability

A self-validating system for investigating the reactivity of these compounds involves kinetic analysis of solvolysis reactions. This allows for the quantitative determination of reaction rates and the characterization of product distributions, providing direct insight into the stability of the carbocationic intermediates and the extent of neighboring group participation.

Protocol: Kinetic Analysis of the Solvolysis of 1-Cyclopropyl-1-phenylethyl Acetate

This protocol describes a method to measure the rate of acetolysis and determine the product distribution, which reveals the competition between the stable cyclopropyl-retained product and rearranged products.

Objective: To determine the first-order rate constant (k) for the acetolysis of 1-cyclopropyl-1-phenylethyl acetate and to quantify the product ratio.

Materials:

• 1-Cyclopropyl-1-phenylethyl acetate (substrate)

• Glacial Acetic Acid (solvent, reagent grade)

• Sodium Acetate (buffer)

• Perchloric Acid (70%, for titration)

• Crystal Violet indicator

• Internal Standard (e.g., dodecane, for GC/HPLC analysis)

• Anhydrous Diethyl Ether

• Saturated Sodium Bicarbonate solution

• Anhydrous Magnesium Sulfate

Instrumentation:

• Constant temperature oil bath (± 0.1 °C)

• Volumetric flasks and pipettes

• Gas Chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) with an appropriate column (e.g., C18 for HPLC)

• Burette for titration

Procedure:

Part A: Kinetic Measurement via Titration

• Solution Preparation: Prepare a 0.05 M solution of the substrate in glacial acetic acid containing 0.1 M sodium acetate. The sodium acetate buffers the solution, consuming the p-toluenesulfonic acid produced during the reaction.

• Reaction Initiation: Place a sealed ampoule containing a known volume (e.g., 5 mL) of the reaction solution into the constant temperature bath set to the desired temperature (e.g., 70 °C). Start the timer.

• Aliquot Quenching: At recorded time intervals (e.g., 0, 15, 30, 60, 120, 240 minutes, and an "infinity" point after 10 half-lives), remove an ampoule and immediately quench it in an ice bath to stop the reaction.

• Titration: Open the ampoule and titrate the contents with a standardized solution of perchloric acid in acetic acid, using crystal violet as an indicator. The endpoint is the disappearance of the violet color. This measures the amount of unreacted sodium acetate. The amount of acid produced is calculated by difference.

• Data Analysis: The reaction follows first-order kinetics. Plot ln([Acetate]t/[Acetate]₀) versus time. The slope of the line is equal to -k, where k is the rate constant.

Part B: Product Analysis via GC/HPLC

• Reaction Setup: Prepare a larger scale reaction under the same conditions as Part A, including an internal standard.

• Workup: After the reaction has proceeded for >10 half-lives (the "infinity" point), quench the reaction mixture in ice water.

• Extraction: Extract the aqueous mixture with diethyl ether (3x volumes). Combine the organic layers.

• Washing: Wash the combined organic layers with saturated sodium bicarbonate solution until neutral, then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully concentrate under reduced pressure.

• Analysis: Analyze the resulting oil by GC or HPLC. Identify the peaks corresponding to the retained acetate, rearranged cyclobutyl product, and ring-opened homoallyl product by comparing with authentic standards or by GC-MS analysis.

• Quantification: Determine the relative peak areas (corrected by response factors relative to the internal standard) to calculate the product distribution percentage.

Visualization: Experimental Workflow

Caption: Workflow for kinetic and product analysis of solvolysis.

Conclusion

The cyclopropyl group, when attached to a phenylmethane core, is a powerful modulator of both stability and reactivity. Its unique electronic structure, characterized by potent π-donating ability, provides exceptional stabilization to adjacent benzylic carbocations. This stabilization, however, comes at the cost of facile rearrangements to less strained ring systems, a process governed by neighboring group participation. For drug development professionals, understanding this dichotomy is paramount. The cyclopropyl group offers a proven strategy to enhance metabolic stability and conformational rigidity, often leading to more potent and durable drug candidates. However, a thorough investigation of its reactivity within a specific molecular scaffold, using methodologies like those outlined here, is essential to anticipate and control potential reaction pathways and ensure the development of safe and effective therapeutics.

References

• Peters, U. (2016). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19). Available at: [Link]

• Studley, J. (2020). The Cyclopropyl Group in Medicinal Chemistry. Scientific Update. Available at: [Link]

• Scott, J. S., et al. (2021). Put a ring on it: application of small aliphatic rings in medicinal chemistry. RSC Medicinal Chemistry. Available at: [Link]

• Domainex Synthesis Group. (2023). Synthesis in Review: Highly useful synthetic transformations for the installation of C(sp3) bioisosteres and alcohol deoxygenation. Domainex. Available at: [Link]

• MedChemBuzz. (2011). Review: Bioisosteres in Drug Design. MedChemBuzz. Available at: [Link]

• ChemEurope.com. (n.d.). Neighbouring group participation. ChemEurope.com. Available at: [Link]

• Kumar, A., & Shaw, J. T. (2021). Stereoinvertive SN1 Through Neighboring Group Participation. ResearchGate. Available at: [Link]

• Wikipedia. (n.d.). Neighbouring group participation. Wikipedia. Available at: [Link]

• MSU Denver Sites. (2020). Nucleophilic Neighboring Group Participation. MSU Denver. Available at: [Link]

• Scribd. (n.d.). Neighboring Group Participation: When You Neighbor Helps Out. Scribd. Available at: [Link]

• Wikipedia. (n.d.). Cyclopropyl group. Wikipedia. Available at: [Link]

• Quora. (2014). Why is cyclopropyl methyl carbocation exceptionally stable? Quora. Available at: [Link]

• Gellman, S. H., et al. (2007). Cyclopropylmethyl/cyclobutyl rearrangements on surfaces: evidence for transient cation formation near O-covered Mo(110). PubMed. Available at: [Link]

• Chemistry Stack Exchange. (n.d.). What is the reason for the exceptional stability of the cyclopropylmethyl carbocation? Chemistry Stack Exchange. Available at: [Link]

• Oh, C. H., & Kim, J. D. (2007). Acid- and Pd(0)-catalyzed ring opening of 1-(1-cycloalkenyl)cyclopropyl sulfonates. Organic Letters, 9(22), 4439-42. Available at: [Link]

• Wang, Z., et al. (2023). Diastereoselective synthesis of cyclopropyl sulfoxides via hydrosulfenation. Nature Communications. Available at: [Link]

• Mayr, H., & Ofial, A. R. (2020). Reactivity of electrophilic cyclopropanes. Pure and Applied Chemistry. Available at: [Link]

• YouTube. (2023). Cyclopropyl as a Neighboring group. YouTube. Available at: [Link]

• T.L., P., & M.M., K. (2016). The "Cyclopropyl Fragment" Is a Versatile Player That Frequently Appears in Preclinical/Clinical Drug Molecules. PubMed. Available at: [Link]

• Hypha Discovery Blogs. (n.d.). Metabolism of cyclopropyl groups. Hypha Discovery. Available at: [Link]

• De Meijere, A. (Ed.). (2005). Structure and reactivity of the cyclopropane species. The Chemistry of the Cyclopropyl Group, Vol. 3. Available at: [Link]

• Reddy, L. R., et al. (2023). Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives. Heliyon. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Cyclopropyl group - Wikipedia [en.wikipedia.org]
• 3. echemi.com [echemi.com]
• 4. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. quora.com [quora.com]
• 8. Reactivity of electrophilic cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Neighbouring_group_participation [chemeurope.com]
• 10. researchgate.net [researchgate.net]
• 11. Neighbouring group participation - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. scientificupdate.com [scientificupdate.com]
• 14. Put a ring on it: application of small aliphatic rings in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. medchembuzz.wordpress.com [medchembuzz.wordpress.com]
• 16. nbinno.com [nbinno.com]
• 17. hyphadiscovery.com [hyphadiscovery.com]
• 18. Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Cyclopropylphenylmethane and its Analogs: A Strategic Scaffold in Modern Drug Discovery

A Technical Guide for Medicinal Chemists and Drug Development Scientists

Introduction: The Strategic Value of a Strained Ring

In the landscape of medicinal chemistry, the cyclopropyl group has transitioned from a chemical curiosity to a cornerstone of modern drug design.[1] Its incorporation into molecular scaffolds, particularly as the cyclopropylphenylmethane core, offers a powerful tool to modulate a compound's pharmacological profile. The unique properties of this three-membered carbocycle stem from its significant ring strain (approximately 27.5 kcal/mol), which imparts distinct electronic and steric characteristics.[1] Unlike flexible alkyl chains, the cyclopropyl ring provides a rigid, conformationally constrained linker, which can lead to more favorable entropic contributions upon binding to a biological target.[1][2]

The carbon-carbon bonds within the cyclopropane ring possess enhanced π-character, and the carbon-hydrogen bonds are shorter and stronger than those in typical alkanes.[2][3] This inherent stability often translates to increased resistance to oxidative metabolism by cytochrome P450 (CYP) enzymes, a common pathway for drug degradation.[4] Consequently, the strategic introduction of a cyclopropyl moiety can address multiple challenges in drug discovery, including enhancing potency, improving metabolic stability, increasing brain permeability, and reducing off-target effects.[2][3] This guide provides an in-depth exploration of the synthesis, reactivity, and profound impact of the cyclopropylphenylmethane scaffold in the development of therapeutic agents.

I. Synthesis of Aryl Cyclopropanes: Building the Core Scaffold

The construction of the cyclopropylphenylmethane core and its derivatives relies on a variety of robust synthetic methodologies. The choice of method is often dictated by the availability of starting materials, desired substitution patterns, and tolerance of other functional groups within the molecule.

Key Synthetic Strategies

• Cyclopropanation of Alkenes: This is a classic and widely used approach.

  • Simmons-Smith Reaction: This method utilizes a carbenoid, typically generated from diiodomethane and a zinc-copper couple, to react with a styrene derivative. It is known for its stereospecificity, where the stereochemistry of the starting alkene is retained in the cyclopropane product.

  • Corey-Chaykovsky Reaction: This reaction involves the use of a sulfur ylide to transfer a methylene group to an α,β-unsaturated carbonyl compound, which can then be further manipulated to yield the desired aryl cyclopropane.[5]

• Cross-Coupling Reactions: Modern transition-metal-catalyzed cross-coupling reactions provide a versatile and efficient means to form the aryl-cyclopropyl bond.

  • Suzuki-Miyaura Coupling: This involves the palladium-catalyzed reaction of an aryl halide or triflate with a cyclopropylboronic acid or its derivative. This method is noted for its excellent functional group tolerance.[5]

  • Negishi and Kumada Coupling: These reactions utilize organozinc and Grignard reagents, respectively. For instance, the palladium-catalyzed coupling of cyclopropylmagnesium bromide with aryl bromides in the presence of zinc bromide has been shown to produce cyclopropyl arenes in very good yields.[5]

• Intramolecular Cyclization:

  • Wurtz Reaction (Intramolecular): The treatment of 1,3-dihalopropanes with a reducing metal like zinc or sodium can induce an intramolecular cyclization to form a cyclopropane ring.[5]

  • Radical/Polar Crossover Annulation: This process can construct 1,1-disubstituted cyclopropanes through the addition of a photochemically generated radical to a homoallylic tosylate, followed by reduction and intramolecular substitution.[5]

Comparative Analysis of Synthetic Routes

Reaction Name	Key Reagents	Substrate Scope	Key Advantages	Causality Behind Choice
Simmons-Smith	CH₂I₂, Zn(Cu)	Alkenes (Styrenes)	Stereospecificity, mild conditions	Chosen when preserving the stereochemistry of a substituted alkene is critical for biological activity.
Suzuki-Miyaura Coupling	Pd catalyst, Base, Cyclopropylboronic acid	Aryl halides/triflates	Excellent functional group tolerance, commercially available reagents	Ideal for late-stage functionalization in complex molecule synthesis due to its high chemoselectivity.
Palladium-Catalyzed Coupling	Pd catalyst, Cyclopropyl Grignard	Aryl halides/triflates	High yields, readily available Grignard reagents	A cost-effective and efficient choice for large-scale synthesis when the substrate is tolerant of Grignard reagents.
Intramolecular Cyclization	Zinc powder, 1,3-dihaloalkanes	Electron-deficient olefins	Environmentally benign, simple procedure	Selected for its operational simplicity and use of inexpensive reagents when suitable precursors are available.[5]

Experimental Protocol: Palladium-Catalyzed Cross-Coupling of an Aryl Bromide

This protocol describes a representative synthesis of a cyclopropyl arene via the cross-coupling of an aryl bromide with cyclopropylmagnesium bromide, a method noted for its efficiency.[5]

Objective: To synthesize 1-bromo-4-cyclopropylbenzene.

Materials:

• 1,4-Dibromobenzene

• Cyclopropylmagnesium bromide (0.5 M in THF)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Zinc Bromide (ZnBr₂)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Magnesium sulfate (MgSO₄)

Procedure:

• Catalyst Preparation: In a flame-dried, nitrogen-purged round-bottom flask, dissolve Palladium(II) acetate (0.02 eq) and Triphenylphosphine (0.04 eq) in anhydrous THF. Stir for 15 minutes at room temperature until a homogeneous solution is formed.

• Reactant Addition: To the catalyst solution, add 1,4-dibromobenzene (1.0 eq) and a solution of Zinc Bromide (0.2 eq) in anhydrous THF.

• Grignard Addition: Cool the reaction mixture to 0°C in an ice bath. Slowly add cyclopropylmagnesium bromide (1.2 eq) dropwise via a syringe over 30 minutes, maintaining the temperature below 5°C. The slow addition is crucial to control the exothermic reaction and prevent side product formation.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Quenching: Once the starting material is consumed, carefully quench the reaction by slowly adding saturated aqueous NH₄Cl at 0°C. This step neutralizes the excess Grignard reagent.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with diethyl ether. The use of diethyl ether facilitates the separation of the organic product from the aqueous phase.

• Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 1-bromo-4-cyclopropylbenzene.

II. Physicochemical Properties and Reactivity

The unique structural and electronic features of the cyclopropyl group directly influence the molecule's reactivity and overall properties.

Enhanced Metabolic Stability

A primary driver for incorporating the cyclopropyl motif is to enhance metabolic stability. The C-H bonds in a cyclopropane ring are shorter and stronger, with a higher bond dissociation energy compared to their aliphatic counterparts.[4] This increased strength makes them less susceptible to the initial hydrogen atom abstraction step that is characteristic of metabolism by CYP enzymes.[4] For example, replacing a metabolically vulnerable N-ethyl group with an N-cyclopropyl group can significantly block CYP-mediated oxidation and improve a drug's half-life.[1]

Diagram: Influence of Cyclopropyl Group on Drug Metabolism

Caption: Workflow showing how cyclopropyl substitution can block metabolic pathways.

Reactivity and Stability

While generally stable, the inherent ring strain of the cyclopropyl group can be harnessed for specific chemical transformations. Under thermal or photochemical conditions, cyclopropylphenylmethane can undergo decomposition. For instance, photolysis can lead to fragmentation and hydrogen migration, yielding products like ethylene, cyclopropane, toluene, and styrene.[6] This reactivity is generally avoided under physiological conditions but is a key consideration in chemical synthesis and stability testing.

III. Applications in Drug Design and Development

The cyclopropylphenylmethane scaffold and its analogs are prevalent in numerous preclinical and clinical drug candidates across various therapeutic areas.[2]

Enhancing Potency and Modulating Physicochemical Properties

The rigid nature of the cyclopropyl ring can lock a molecule into a bioactive conformation, pre-organizing it for optimal interaction with a receptor. This can lead to a more favorable entropic contribution to binding affinity and, consequently, enhanced potency.[1] Furthermore, the cyclopropyl group acts as a "lipophilic hydrogen bond donor" and can fine-tune properties like lipophilicity (logP) and pKa, which are critical for a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[1]

Diagram: Multifaceted Role of the Cyclopropyl Group in Drug Design

Caption: The cyclopropyl group's impact on key drug discovery parameters.

Case Studies in Therapeutic Areas

• Oncology: Many kinase inhibitors and other anti-cancer agents incorporate cyclopropyl groups to enhance potency and improve metabolic profiles. For instance, 1-phenylcyclopropane carboxamide derivatives have been investigated for their antiproliferative effects on human myeloid leukemia cell lines.[7]

• Infectious Diseases: The cyclopropyl moiety is a key feature in several antiviral and antibacterial agents. In the antiviral drug Simeprevir, a cyclopropylsulfonamide group is crucial for its high binding affinity and specificity to the hepatitis C virus protease.[1]

• Central Nervous System (CNS) Disorders: The antidepressant Tranylcypromine features a cyclopropylamine structure that is central to its mechanism of inhibiting monoamine oxidase.[1] The ability of the cyclopropyl group to increase lipophilicity and sp³ character can also aid in crossing the blood-brain barrier.

IV. Conclusion and Future Outlook

The cyclopropylphenylmethane scaffold is a validated and highly valuable structural motif in medicinal chemistry. Its unique combination of rigidity, steric profile, and electronic properties provides a versatile platform for optimizing drug candidates. The ability to confer metabolic stability while simultaneously enhancing binding potency makes it a go-to tool for overcoming common hurdles in drug development. Future research will likely focus on developing novel, stereoselective synthetic methods to access more complex and densely functionalized cyclopropyl-containing molecules, further expanding their application in the design of next-generation therapeutics.

References

• Thermal and Photochemical Decomposition of Cyclopropylphenylmethane. American Chemical Society.
• The "Cyclopropyl Fragment" Is a Versatile Player That Frequently Appears in Preclinical/Clinical Drug Molecules. PubMed.
• Applications in medicinal chemistry for cyclopropyl-containing compounds. Benchchem.
• Metabolism of cyclopropyl groups. Hypha Discovery Blogs.
• The Cyclopropyl Group in Medicinal Chemistry. Scientific Update - UK.
• The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Request PDF - ResearchGate.
• Synthesis of cyclopropanes. Organic Chemistry Portal.
• Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives. PMC - NIH.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. hyphadiscovery.com [hyphadiscovery.com]
• 5. Cyclopropane synthesis [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Introduction: A Precautionary Approach to (Cyclopropylmethyl)benzene

An In-depth Technical Guide to the Safe Handling of (Cyclopropylmethyl)benzene

(Cyclopropylmethyl)benzene, also known as benzylcyclopropane (CAS No. 1667-00-1), is an aromatic hydrocarbon utilized in scientific research and as a building block in drug development.[1][2] Its unique structure, combining an aromatic ring with a strained cyclopropyl group, makes it a valuable intermediate. However, this structure also necessitates a cautious and informed approach to its handling.

A thorough review of available safety data reveals a significant gap: specific toxicological and ecological data for (cyclopropylmethyl)benzene are largely unavailable.[1] In the absence of comprehensive testing, a conservative risk assessment is paramount. This guide, therefore, is grounded in the principle of precaution, treating the compound with the stringency appropriate for a flammable aromatic hydrocarbon with unknown long-term health effects. The protocols and recommendations herein are synthesized from safety data for the compound itself, its structural analogs like cyclopropylbenzene and other benzene derivatives, and established best practices for laboratory chemical safety.[3][4][5]

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of safety data sheet (SDS) information to provide a framework for risk assessment, exposure control, and emergency preparedness, explaining the scientific rationale behind each procedural step.

Section 1: Hazard Profile and Risk Assessment

The foundation of safe handling is a complete understanding of a chemical's intrinsic hazards. While specific data is sparse, we can construct a reliable hazard profile by examining its physical properties and the known risks of its constituent chemical classes.

Physical and Chemical Properties

(Cyclopropylmethyl)benzene is a clear, colorless liquid.[2] Its key physical characteristics are summarized below, which are critical for understanding its behavior in a laboratory setting.

Property	Value	Significance for Handling
CAS Number	1667-00-1	Unique identifier for substance tracking.
Molecular Formula	C₁₀H₁₂	-
Molecular Weight	132.2 g/mol	[2]
Boiling Point	188 °C	Low volatility at room temperature, but vapor pressure increases with heat.
Melting Point	4.8 °C	May be solid in cold storage; requires controlled thawing.
Flash Point	62 °C (143.6 °F)	Classified as a flammable liquid. Vapors can form ignitable mixtures with air.[2]
Density	0.928 g/cm³ (at 25 °C)	Slightly less dense than water.

Known and Inferred Hazards

• Flammability: With a flash point of 62°C, (cyclopropylmethyl)benzene is a flammable liquid.[2] Its vapors can travel to a source of ignition and flash back.[6][7] Therefore, all work must be conducted away from open flames, sparks, and hot surfaces.[8]

• Health Hazards (Inferred):

  • Aromatic Hydrocarbon Toxicity: As a benzene derivative, there is a high index of suspicion for significant health hazards. Benzene is a known human carcinogen, may cause genetic defects, and causes damage to the hematopoietic (blood-forming) system through prolonged or repeated exposure.[9][10] While (cyclopropylmethyl)benzene is not specifically classified, it must be handled as a potential carcinogen and systemic toxin until proven otherwise.

  • Irritation: Similar aromatic compounds cause skin and serious eye irritation.[6][11] Direct contact should be avoided.

  • Inhalation: Inhalation of vapors may cause respiratory tract irritation.[12] Working in a well-ventilated area, preferably a chemical fume hood, is mandatory to minimize exposure.[4][13]

  • Ingestion: Ingestion may be harmful and cause irritation of the digestive tract.[12] Aspiration of the liquid into the lungs, a risk with many hydrocarbons, can be fatal.[9]

• Ecological Hazards: Specific data on environmental toxicity is not available.[1] However, benzene-based compounds are often harmful or toxic to aquatic life.[9] Therefore, release into the environment, including drains and waterways, must be strictly avoided.[1][12]

Section 2: The Hierarchy of Controls: A Framework for Exposure Mitigation

Effective safety management relies on a multi-layered approach to risk reduction known as the hierarchy of controls. This framework prioritizes the most effective and reliable control measures over those that are less effective and more dependent on human behavior.

Caption: The Hierarchy of Controls prioritizes risk mitigation strategies from most to least effective.

• Elimination/Substitution: The most effective control is to consider if (cyclopropylmethyl)benzene is essential for the experiment or if a less hazardous, better-characterized alternative exists.

• Engineering Controls: These are physical changes to the workspace that isolate personnel from the hazard. For this compound, the primary engineering control is the mandatory use of a certified chemical fume hood to prevent inhalation of vapors.[4] Facilities should also be equipped with an eyewash station and a safety shower for immediate emergency use.[12]

• Administrative Controls: These are procedural changes to reduce exposure. Key controls include:

  • Developing a site-specific Standard Operating Procedure (SOP) for all work involving this compound.

  • Designating a specific area within the lab for handling (cyclopropylmethyl)benzene.[4]

  • Minimizing the quantities purchased and used for any given experiment.[4]

  • Implementing strict housekeeping rules to keep work areas clean and uncluttered.[14]

• Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in conjunction with the controls above. It does not eliminate the hazard but provides a barrier. The required PPE includes:

  • Eye/Face Protection: Wear tightly fitting chemical safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[1] A face shield should be worn when there is a significant splash risk.[15]

  • Skin Protection:

    • Gloves: Standard nitrile gloves offer poor protection against many aromatic hydrocarbons.[4] Double-gloving with nitrile may be acceptable for incidental contact with very small quantities, but gloves must be changed immediately upon contamination.[4] For extended work or larger quantities, gloves made of Viton®, Neoprene, or Polyvinyl Alcohol (PVA) are strongly recommended.[4][16] Always check the manufacturer's compatibility chart.

    • Lab Coat: A flame-retardant lab coat must be worn and kept fastened.[15]

    • Clothing: Long pants and closed-toe shoes are mandatory to cover all exposed skin on the lower body.[15][17]

Section 3: Standard Operating Procedures (SOPs)

Adherence to detailed, validated protocols is essential for minimizing risk during routine laboratory operations.

Handling and Storage Protocol

• Pre-Handling Verification:

  • Confirm that a certified chemical fume hood is operational and that an eyewash station/safety shower is accessible and unobstructed.[15]

  • Ensure all necessary PPE is available and in good condition. Inspect gloves for any signs of degradation or puncture before use.[14]

  • Verify that a spill kit appropriate for flammable liquids is readily available.

• Chemical Handling (in a Fume Hood):

  • Don all required PPE (goggles, appropriate gloves, lab coat).

  • Perform all manipulations of open containers of (cyclopropylmethyl)benzene inside the fume hood to prevent vapor accumulation and inhalation exposure.[3][4]

  • Ground all metal equipment and containers when transferring the liquid to prevent static electricity discharge, which can be an ignition source.[8][15]

  • Use spark-proof tools for all operations.[1]

  • Keep containers tightly sealed when not in use.[12]

• Storage:

  • Store in a tightly closed, properly labeled container.[12]

  • Store in a cool, dry, well-ventilated area designated for flammable liquids, away from incompatible materials such as strong oxidizing agents.[8][12]

  • Ensure the storage area is separate from heat sources and direct sunlight.[8]

• Waste Disposal:

  • (Cyclopropylmethyl)benzene and any materials contaminated with it (e.g., gloves, absorbent pads) are considered hazardous waste.[18][19]

  • Collect waste in a dedicated, leak-proof, and properly labeled container. The label must clearly state "Hazardous Waste" and "(Cyclopropylmethyl)benzene".[19]

  • Store the waste container in a designated Satellite Accumulation Area (SAA) away from ignition sources.[18]

  • Arrange for disposal through your institution's environmental health and safety (EHS) office in accordance with all local, state, and federal regulations.[1][18]

Section 4: Emergency Preparedness and Response

Despite all precautions, the potential for accidents remains. A clear, well-rehearsed emergency plan is critical.

Spill Response

The appropriate response depends on the size and location of the spill. Only trained personnel equipped with the proper PPE should attempt to clean a spill.[20][21] If there is any doubt about your ability to handle the spill safely, or if it is large, evacuate the area and call for emergency assistance.[20]

Caption: A decision-making workflow for responding to a (cyclopropylmethyl)benzene spill.

Fire Response

• For small fires: If you are trained and it is safe to do so, use a dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam extinguisher.[1]

• For large fires or any fire involving personnel: Immediately pull the fire alarm, evacuate the area, and call emergency services.[22]

• Do not use water jets, as they may spread the flammable liquid.[6] Water spray can be used to cool fire-exposed containers.[6][12]

• Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).[1]

First Aid Measures

Immediate first aid is critical to minimizing harm from exposure.[20]

• Inhalation: Move the victim to fresh air immediately. If breathing is difficult, give oxygen. If breathing has stopped, provide artificial respiration (do not use mouth-to-mouth resuscitation) and seek immediate medical attention.[1]

• Skin Contact: Immediately remove all contaminated clothing.[20] Wash the affected skin area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.[1]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][20]

• Ingestion: Do NOT induce vomiting due to the risk of chemical aspiration into the lungs.[1] If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[1]

References

• (Cyclopropylmethyl)benzene Safety Data Sheet. (2019). ECHEMI.

• Spill Response - Chemicals. (2023). Canadian Centre for Occupational Health and Safety (CCOHS).

• Chemical Spill Response Procedure. University of Manitoba.

• Flammable Liquid Spill Clean Up. Safety & Risk Services, University of British Columbia.

• Emergency response / spill control. Health and Safety Executive (HSE).

• Responding To A Flammable Liquids Spill. (2023). Storemasta.

• Aromatic Hydrocarbon Standard Safety Data Sheet. (2024). Agilent.

• (Cyclopropylmethyl)benzene Formula and Properties. ECHEMI.

• 1-Cyclopropyl-4-(trifluoromethyl)benzene Safety and Handling. AK Scientific, Inc.

• (2,2-Dichlorocyclopropyl)benzene Material Safety Data Sheet. (2009). Cole-Parmer.

• Using solvents safely in the lab. (2018). Lab Manager Magazine.

• [Cyclopropyl(cyclopropylidene)methyl]benzene Compound Summary. PubChem, National Center for Biotechnology Information.

• Chemical Properties of Benzene, cyclopropyl- (CAS 873-49-4). Cheméo.

• OH&S 18.05.1 Chemistry Lab Safety. (2014). Thompson Rivers University.

• BENZENE CODE OF PRACTICE. ConocoPhillips.

• Chemical Properties of Benzene, (cyclopropylidenemethyl)- (CAS 7555-67-1). Cheméo.

• Safety in the Organic Chemistry Lab. (2020). Chemistry LibreTexts.

• Benzene, 1-(cyclopropylmethyl)-4-methoxy- Substance Details. US EPA.

• [1-(1-Methylethyl)cyclopropyl]benzene Safety Data Sheet. ECHEMI.

• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. University of California, Santa Cruz.

• Benzene Safety Data Sheet. (2025). Sigma-Aldrich.

• Cyclohexane Safety Data Sheet. Fisher Scientific.

• Safeguarding Your Research: A Guide to Personal Protective Equipment for Cyclopropene. Benchchem.

• Benzene Safety Data Sheet. (2023). Airgas.

• Working Safely With Benzene. (2024). HSE TRAINING.

• Navigating the Safe Disposal of Cyclopropylbenzene in a Laboratory Setting. Benchchem.

• Benzene - Incident management. (2024). GOV.UK.

• Benzene Safety Information. University of Michigan, Environment, Health & Safety.

• Benzene Standard Operating Procedure (SOP). (2013). The University of Texas at Dallas.

• n-propyl benzene - CAMEO Chemicals. NOAA.

• Benzene, cyclopropyl- in the NIST WebBook. NIST.

• 4-Biphenyl-d9-carboxaldehyde Safety Data Sheet. (2025). Sigma-Aldrich.

• Benzene Chemical Hazard Information. CCOHS.

• Cyclopropylbenzene Compound Summary. PubChem, National Center for Biotechnology Information.

• Benzene Safety Data Sheet. Chevron Phillips Chemical.

• CYCLOPROPYLBENZENE Chemical Properties. ChemicalBook.

• Toxicological Profile for Benzene, Draft for Public Comment. (2023). Agency for Toxic Substances and Disease Registry (ATSDR).

Sources

• 1. echemi.com [echemi.com]
• 2. echemi.com [echemi.com]
• 3. tru.ca [tru.ca]
• 4. ehs.umich.edu [ehs.umich.edu]
• 5. Cyclopropylbenzene | C9H10 | CID 70112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. airgas.com [airgas.com]
• 7. CCOHS: Benzene [ccohs.ca]
• 8. fishersci.com [fishersci.com]
• 9. cpchem.com [cpchem.com]
• 10. atsdr.cdc.gov [atsdr.cdc.gov]
• 11. agilent.com [agilent.com]
• 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 13. Using solvents safely in the lab | Lab Manager [labmanager.com]
• 14. artsci.usu.edu [artsci.usu.edu]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Working Safely With Benzene - HSE TRAINING MATERIALS AND TEMPLATES [hseretailshop.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. prod.wp.cdn.aws.wfu.edu [prod.wp.cdn.aws.wfu.edu]
• 20. CCOHS: Spill Response - Chemicals [ccohs.ca]
• 21. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 22. hse.gov.uk [hse.gov.uk]

Protocols & Analytical Methods

Application Notes & Protocols: The Cyclopropylphenylmethane Scaffold in Modern Medicinal Chemistry

Introduction: The Strategic Value of Strained Rings in Drug Design

The cyclopropyl group, once a chemical curiosity, has matured into a cornerstone of modern medicinal chemistry.[1] Its incorporation into drug candidates is a deliberate, strategic decision aimed at solving complex pharmacological challenges. The significant ring strain of this three-membered carbocycle (approximately 27.5 kcal/mol) imparts unique electronic and conformational properties that medicinal chemists leverage to enhance drug efficacy and safety.[1] The (cyclopropylmethyl)phenyl, or cyclopropylphenylmethane, moiety represents a particularly valuable building block, combining the benefits of the cyclopropyl group with the versatile chemistry of a phenyl ring.

This guide provides an in-depth exploration of the cyclopropylphenylmethane scaffold. We will dissect the physicochemical advantages it confers, provide detailed, field-tested protocols for its synthesis and functionalization, and examine its application in successful drug discovery programs.

The Cyclopropyl Motif: A Privileged Component for Drug Optimization

The utility of the cyclopropyl group stems from its distinct stereoelectronic properties, which differ significantly from that of acyclic alkanes. These properties allow it to act as a powerful tool for fine-tuning a molecule's pharmacological profile.

Key Advantages of Incorporating a Cyclopropyl Moiety:

• Enhanced Metabolic Stability: The carbon-hydrogen (C-H) bonds of a cyclopropane ring are shorter and stronger than those in typical aliphatic chains.[2] This increased bond dissociation energy makes the group less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes, a primary pathway for drug degradation.[1] Replacing a metabolically vulnerable group, such as an ethyl or isopropyl group, with a cyclopropyl moiety can significantly block these metabolic pathways and improve a drug's half-life.

• Increased Potency and Conformational Rigidity: The rigid, planar nature of the cyclopropyl ring acts as a conformational lock, restricting the rotation of adjacent chemical bonds.[1][3] This pre-organization can force a molecule into its bioactive conformation, reducing the entropic penalty upon binding to its biological target and thereby increasing potency.[1][4]

• Modulation of Physicochemical Properties (Bioisosterism): The cyclopropyl group is a versatile bioisostere, a chemical substituent that can replace another group without significantly altering the biological activity. It is frequently used to replace moieties like gem-dimethyl groups, vinyl groups, and even phenyl rings to optimize a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.[1][5] This strategic replacement can fine-tune properties such as lipophilicity (LogP) and acidity/basicity (pKa).[1]

• Reduced Off-Target Effects: By improving the conformational fit for the intended biological target and altering metabolic pathways, the cyclopropyl group can help minimize interactions with other proteins, leading to a reduction in off-target effects and an improved safety profile.[1][2]

The following table summarizes the comparative effects of replacing a common isopropyl group with a cyclopropylmethyl group, a strategy often employed in lead optimization.

Property	Isopropyl Group (-CH(CH₃)₂)	Cyclopropylmethyl Group (-CH₂-c-C₃H₅)	Rationale for Improvement
Metabolic Stability	Susceptible to CYP-mediated oxidation at the tertiary C-H bond.	Highly resistant to CYP-mediated oxidation due to strong C-H bonds.	Blockage of a primary metabolic hotspot.
Conformational Flexibility	High rotational freedom around the C-C single bond.	Restricted rotation, locking the substituent in a defined spatial orientation.	Enhanced binding affinity through conformational pre-organization.
Lipophilicity (LogP)	Contributes moderately to lipophilicity.	Similar or slightly increased lipophilicity, but with a more rigid shape.	Allows for fine-tuning of solubility and permeability profiles.
Potency	Variable	Often leads to an increase in potency.	Favorable entropic contribution to binding and better fit in hydrophobic pockets.

Synthesis and Functionalization of the Cyclopropylphenylmethane Core

The successful application of the cyclopropylphenylmethane building block relies on robust and scalable synthetic protocols. The following sections detail methods for both the creation of the core scaffold and its subsequent derivatization.

Protocol 1: Synthesis of (Cyclopropylmethyl)benzene via Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful and widely used method for forming carbon-carbon bonds. This protocol describes the coupling of a commercially available brominated benzene derivative with cyclopropylboronic acid, a reliable route for synthesizing the core scaffold.

dot

Caption: General workflow for synthesizing the core (cyclopropylmethyl)benzene scaffold.

Materials & Equipment:

• Benzyl bromide

• Cyclopropylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄), anhydrous

• Toluene and Water (degassed)

• Schlenk flask and line, magnetic stirrer, heating mantle

• Standard glassware for extraction and chromatography

Procedure:

• Reaction Setup: To a Schlenk flask under an argon atmosphere, add benzyl bromide (1.0 eq.), cyclopropylboronic acid (1.3 eq.), and potassium phosphate (2.0 eq.).

• Catalyst Preparation: In a separate vial, pre-mix palladium(II) acetate (1 mol%) and SPhos (2 mol%).

• Addition of Catalyst and Solvents: Add the catalyst mixture to the Schlenk flask. Then, add degassed toluene and water (e.g., a 10:1 ratio) to the flask.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material (benzyl bromide) is consumed.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the organic phase under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield pure (cyclopropylmethyl)benzene.

Scientist's Note (Causality): The use of a phosphine ligand like SPhos is crucial for stabilizing the palladium catalyst and facilitating the three key steps of the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[6] Potassium phosphate is an effective base for activating the boronic acid for transmetalation.[6]

Protocol 2: Functionalization of the Phenyl Ring via Electrophilic Aromatic Substitution

Once the core scaffold is synthesized, the phenyl ring can be functionalized to introduce additional points of diversity for structure-activity relationship (SAR) studies. This protocol describes a standard bromination at the para-position.

dot

Caption: Workflow for para-bromination of the (cyclopropylmethyl)benzene scaffold.

Materials & Equipment:

• (Cyclopropylmethyl)benzene

• N-Bromosuccinimide (NBS)

• Dimethylformamide (DMF) or Acetonitrile

• Round-bottom flask, magnetic stirrer

• Standard glassware for workup and purification

Procedure:

• Dissolution: Dissolve (cyclopropylmethyl)benzene (1.0 eq.) in DMF in a round-bottom flask.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add N-Bromosuccinimide (1.05 eq.) portion-wise, ensuring the temperature remains low.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS for the disappearance of the starting material.

• Workup: Pour the reaction mixture into water and extract with diethyl ether or ethyl acetate. Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Purification: Concentrate the solvent under reduced pressure. The resulting crude product can be purified by flash column chromatography or recrystallization to yield the para-brominated product.

Scientist's Note (Causality): The cyclopropylmethyl group is an ortho-, para-directing activator for electrophilic aromatic substitution. Bromination occurs predominantly at the para-position due to reduced steric hindrance compared to the ortho-positions. NBS is used as a safe and convenient source of electrophilic bromine.

Case Studies: The Cyclopropylphenylmethane Motif in Action

The strategic value of this building block is best illustrated through its successful application in drug discovery. The cyclopropyl group is a key pharmacophore in numerous therapies for oncology, infectious diseases, and central nervous system disorders.[1][7]

dot

Caption: Bioisosteric replacement of a labile group with a cyclopropylmethyl moiety.

One prominent example is in the development of inhibitors for enzymes like monoamine oxidase (MAO). The drug Tranylcypromine is a classic example where the cyclopropyl ring is fused to a phenethylamine scaffold.[1] Although not a cyclopropylphenylmethane itself, it established the principle that the strained ring could confer potent biological activity. More contemporary examples can be found in kinase inhibitors and antiviral agents where the cyclopropylphenylmethane moiety is used to probe hydrophobic pockets and block metabolic degradation.

Conclusion and Future Outlook

The cyclopropylphenylmethane scaffold has firmly established itself as a high-value building block in medicinal chemistry. Its ability to confer metabolic stability, enhance binding potency through conformational constraint, and serve as a versatile bioisostere makes it an indispensable tool for drug development professionals.[2][4] The synthetic protocols provided herein offer reliable pathways to access and diversify this core structure, enabling extensive SAR exploration. As synthetic methodologies continue to advance, we anticipate even more sophisticated applications of this unique building block in the design of next-generation therapeutics.

References

• Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Taylor & Francis Online. [Link]

• Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. PubMed. [Link]

• The Cyclopropyl Group in Medicinal Chemistry. Scientific Update. [Link]

• The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules | Request PDF. ResearchGate. [Link]

• Drug Modifications to Improve Stability. Chemistry LibreTexts. [Link]

• Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization. PubMed Central (PMC). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scientificupdate.com [scientificupdate.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]

The Versatility of Cyclopropylphenylmethane in Modern Organic Synthesis: Application Notes and Protocols

For Immediate Release

Shanghai, China – January 14, 2026 – Cyclopropylphenylmethane, also known as benzylcyclopropane, is a versatile building block in organic synthesis, prized for the unique reactivity imparted by the strained cyclopropyl ring. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of its applications, complete with detailed protocols for key transformations. The inherent ring strain of the cyclopropane moiety, combined with the stability of the adjacent benzylic position, makes cyclopropylphenylmethane a valuable precursor for a range of synthetic strategies, including C-C and C-H bond activation, radical reactions, and as a scaffold for the synthesis of complex molecules.

Transition Metal-Catalyzed Ring-Opening and Functionalization

The strained C-C bonds of the cyclopropane ring in cyclopropylphenylmethane are susceptible to cleavage by transition metal catalysts, providing a powerful method for the construction of more complex molecular architectures. Rhodium and palladium complexes have proven particularly effective in mediating these transformations.

Rhodium-Catalyzed Carbonylative C-C Bond Activation for Lactam Synthesis

Rhodium catalysts can facilitate the regioselective insertion into the proximal C-C bond of cyclopropane rings, followed by carbonylation and cyclization to afford valuable nitrogen-containing heterocycles. In a reaction analogous to those seen with aminomethylcyclopropanes, a nitrogen-directing group can guide the rhodium catalyst to activate the C-C bond of the cyclopropyl group in a derivative of cyclopropylphenylmethane.[1][2][3][4] This strategy enables the synthesis of seven- and eight-membered lactams, which are important structural motifs in many biologically active compounds.

Conceptual Workflow for Rhodium-Catalyzed Carbonylative Cyclization:

Figure 1: Conceptual workflow for the rhodium-catalyzed carbonylative C-C bond activation and cyclization of a benzylcyclopropane derivative.

Protocol: General Procedure for Rhodium-Catalyzed Carbonylative Lactam Synthesis

This protocol is adapted from methodologies developed for related aminocyclopropane systems and illustrates a plausible approach for derivatives of cyclopropylphenylmethane.[1][2]

Step	Procedure	Notes
1. Reagent Preparation	In a nitrogen-filled glovebox, add the N-protected amino-benzylcyclopropane substrate (1.0 equiv), [Rh(CO)2Cl]2 (5 mol %), and a suitable ligand such as AsPh3 (20 mol %) to an oven-dried reaction vial equipped with a magnetic stir bar.	The choice of directing group on the nitrogen is crucial for reactivity and selectivity. Weakly coordinating ligands are often preferred to avoid catalyst inhibition.
2. Reaction Setup	Add anhydrous, degassed solvent (e.g., 1,4-dioxane or toluene) to the vial. Seal the vial and remove it from the glovebox.	The reaction should be performed under an inert atmosphere to prevent oxidation of the rhodium catalyst.
3. Carbonylation	Purge the reaction vessel with carbon monoxide (CO) gas (balloon pressure) for 5 minutes.	Ensure proper ventilation as carbon monoxide is highly toxic.
4. Heating and Monitoring	Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir vigorously. Monitor the reaction progress by TLC or LC-MS.	Reaction times can vary from 12 to 48 hours depending on the substrate and catalyst system.
5. Workup and Purification	Upon completion, cool the reaction to room temperature and concentrate under reduced pressure. Purify the residue by flash column chromatography on silica gel to afford the desired lactam product.	The choice of eluent for chromatography will depend on the polarity of the product.

Palladium-Catalyzed C-H Arylation of the Benzylic Position

The benzylic C-H bond in cyclopropylphenylmethane is activated towards functionalization. Palladium catalysis provides a powerful tool for the direct arylation of this position, forming a new C-C bond and offering a convergent route to complex diarylmethane derivatives. This transformation is analogous to the arylation of benzylic thioethers and phosphonates.[5][6]

Protocol: Palladium-Catalyzed α-Arylation of Cyclopropylphenylmethane

This protocol is a representative procedure based on established methods for the arylation of weakly acidic C-H bonds adjacent to activating groups.[5]

Step	Procedure	Notes
1. Catalyst and Base Preparation	In an oven-dried Schlenk tube under an inert atmosphere, combine Pd(OAc)2 (2-5 mol %), a suitable ligand (e.g., NiXantPhos, 4-10 mol %), and a strong base such as LiN(SiMe3)2 (2.0 equiv).	The choice of ligand is critical for catalytic activity and selectivity. Bulky, electron-rich phosphine ligands are often effective.
2. Substrate Addition	Add cyclopropylphenylmethane (1.0 equiv) and the aryl bromide coupling partner (1.2-1.5 equiv) to the tube, followed by an anhydrous solvent (e.g., THF or CPME).	Ensure all reagents and solvents are anhydrous to prevent quenching of the strong base.
3. Reaction Conditions	Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-80 °C) for 12-24 hours. Monitor the reaction by GC-MS or LC-MS.	The reaction temperature and time will depend on the reactivity of the aryl bromide.
4. Quenching and Workup	Cool the reaction to room temperature and quench carefully with a saturated aqueous solution of NH4Cl. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).	The quenching step should be performed slowly and with caution due to the presence of the strong base.
5. Purification	Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.	The polarity of the eluent for chromatography will be determined by the product's structure.

Radical Reactions at the Benzylic Position

The benzylic C-H bond of cyclopropylphenylmethane is susceptible to homolytic cleavage, making it a prime target for radical-mediated transformations. Free-radical bromination is a classic example, providing a versatile intermediate for further synthetic manipulations.

Free-Radical Bromination

The use of N-bromosuccinimide (NBS) in the presence of a radical initiator (e.g., AIBN or benzoyl peroxide) or light allows for the selective bromination of the benzylic position of cyclopropylphenylmethane.[7][8][9][10] This reaction proceeds via a radical chain mechanism.

Reaction Mechanism: Free-Radical Bromination

Figure 2: Simplified mechanism of free-radical bromination of cyclopropylphenylmethane using NBS.

Protocol: Free-Radical Bromination of Cyclopropylphenylmethane

Step	Procedure	Notes
1. Reaction Setup	To a solution of cyclopropylphenylmethane (1.0 equiv) in a non-polar solvent such as carbon tetrachloride (CCl4) or 1,2-dichloroethane, add N-bromosuccinimide (1.1 equiv) and a catalytic amount of a radical initiator like AIBN (0.05 equiv).	CCl4 is a traditional solvent for these reactions but is hazardous. Safer alternatives like cyclohexane or acetonitrile can also be used, though solvent polarity can influence the reaction outcome.[7]
2. Initiation	Heat the reaction mixture to reflux (for thermally initiated reactions) or irradiate with a UV lamp (for photo-initiated reactions).	The choice of initiation method depends on the stability of the starting material and the desired reaction conditions.
3. Monitoring	Monitor the reaction progress by TLC or GC-MS. The disappearance of the starting material and the formation of a new, less polar spot indicates product formation.	The reaction is often complete within a few hours.
4. Workup	Cool the reaction mixture to room temperature. Filter off the succinimide byproduct. Wash the filtrate with an aqueous solution of sodium thiosulfate to remove any remaining bromine, followed by water and brine.	The succinimide is a solid and can be easily removed by filtration.
5. Purification	Dry the organic layer over anhydrous MgSO4, filter, and concentrate in vacuo. The crude product can be purified by distillation under reduced pressure or by flash column chromatography.	The product, α-bromocyclopropylphenylmethane, is a versatile intermediate for subsequent nucleophilic substitution reactions.

Cyclopropylphenylmethane in Cycloaddition Reactions

While the phenyl ring of cyclopropylphenylmethane is generally unreactive as a diene in thermal Diels-Alder reactions under standard conditions, the cyclopropyl group can participate in other types of cycloadditions, particularly those mediated by transition metals.[11] The activation of the cyclopropane C-C bonds can lead to the formation of metallacyclic intermediates that can then engage in cycloaddition cascades.

For instance, rhodium(I) catalysts can promote the (3 + 1 + 2) cycloaddition of aminomethylcyclopropanes with carbon monoxide and an alkene.[1][2] A similar strategy could potentially be applied to derivatives of cyclopropylphenylmethane, where the cyclopropyl ring acts as a three-carbon component in the construction of polycyclic systems.

Applications in the Synthesis of Bioactive Molecules and Pharmaceutical Intermediates

The cyclopropyl motif is a prevalent feature in many pharmaceutical agents due to its ability to confer favorable metabolic stability and conformational rigidity.[12] Cyclopropylphenylmethane and its derivatives can serve as key intermediates in the synthesis of such molecules.

For example, cyclopropyl benzyl ketones, which can be synthesized from cyclopropylphenylmethane, are precursors to various bioactive compounds.[7] The synthesis of these ketones often involves the reaction of a Grignard reagent derived from a cyclopropyl halide with a benzonitrile derivative.

The functionalized products derived from the reactions described above, such as the lactams from rhodium catalysis, the arylated products from palladium catalysis, and the brominated intermediates from radical reactions, are all valuable building blocks for the synthesis of complex, biologically active molecules.[13][14][15][16][17]

Conclusion

Cyclopropylphenylmethane is a valuable and versatile reagent in organic synthesis. Its unique combination of a strained cyclopropane ring and an activatable benzylic position allows for a diverse range of transformations. The protocols outlined in this guide for transition metal-catalyzed C-C and C-H bond activation, as well as free-radical bromination, provide a foundation for the application of this building block in the synthesis of complex organic molecules, including pharmaceutical intermediates and other high-value compounds. Further exploration of its reactivity in cycloaddition reactions and other novel transformations is an active area of research with the potential to unlock new synthetic pathways.

References

• Calow, A. D. J., et al. (2016). New Initiation Modes for Directed Carbonylative C–C Bond Activation: Rhodium-Catalyzed (3 + 1 + 2) Cycloadditions of Aminomethylcyclopropanes. Journal of the American Chemical Society, 138(41), 13501–13504. [Link]

• Calow, A. D. J., et al. (2016). New Initiation Modes for Directed Carbonylative C-C Bond Activation: Rhodium-Catalyzed (3 + 1 + 2) Cycloadditions of Aminomethylcyclopropanes. PubMed, 27709913. [Link]

• Deng, H., et al. (2015). Palladium-Catalyzed Direct α-Aryation of Benzyl Thioethers with Aryl Bromides. PMC, NIHMS640057. [Link]

• Calow, A. D. J., et al. (2022). Carbonylative N-Heterocyclization via Nitrogen-Directed C–C Bond Activation of Nonactivated Cyclopropanes. ResearchGate. [Link]

• Calow, A. D. J., et al. (2022). Carbonylative N-Heterocyclization via Nitrogen-Directed C–C Bond Activation of Nonactivated Cyclopropanes. Journal of the American Chemical Society. [Link]

• NBS: Radical Bromination. (2021). YouTube. [Link]

• Mandal, T., et al. (2021). Rhodium-catalysed selective C–C bond activation and borylation of cyclopropanes. Chemical Science. [Link]

• Diels–Alder reaction. Wikipedia. [Link]

• Conditions for free radical bromination using NBS and peroxides? (2017). Chemistry Stack Exchange. [Link]

• Supporting information for: Comb-shaped poly(phenylene oxide)s with various lengths of side chains for anion exchange membranes. The Royal Society of Chemistry. [Link]

• N-Bromosuccinimide (NBS). Organic Chemistry Portal. [Link]

• Free Radical Reaction With NBS as the Initiator. Furman Chemistry 120 - PBworks. [Link]

• Gardarsdottir, H. Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Longdom Publishing. [Link]

• Le, C. M., et al. (2016). Palladium-Catalyzed α-Arylation of Benzylic Phosphonates. PMC, PMC5003417. [Link]

• Cyclic Dienes and Dienophiles in the Diels-Alder Reaction. (2017). Master Organic Chemistry. [Link]

• Zhang, Z., et al. (2021). Palladium-catalyzed benzylic C(sp3)–H carbonylative arylation of azaarylmethyl amines with aryl bromides. Chemical Science. [Link]

• Characteristics of the Diels-Alder Reaction. (2022). Chemistry LibreTexts. [Link]

• Pasha, Y., & Pujar, V. (2023). Green Synthesis of Bioactive Molecules: A Review. International Journal of Pharmacy Research & Technology. [Link]

• Zou, J. (2018). Diels-Alder Reactivities of Cyclic Dienes and Dienophiles. eScholarship.org. [Link]

• de Meijere, A., et al. (2002). Palladium-catalyzed, stereoselective rearrangement of a tetracyclic allyl cyclopropane under arylation. Chemical Communications. [Link]

• Diels Alder Reactions - Diene and Dienophile. (2017). YouTube. [Link]

• Kits, A., & Opatz, T. (2019). Case Studies of the Synthesis of Bioactive Cyclodepsipeptide Natural Products. MDPI. [Link]

• Yan, Y., et al. (2018). Strategies on biosynthesis and production of bioactive compounds in medicinal plants. Applied Microbiology and Biotechnology. [Link]

• Liu, H. (2022). Special Issue : Advances in the Synthesis of Natural Bioactive Compounds. MDPI. [Link]

• Gandioso, A., & Maione, F. (2022). Special Issue : Bioactive Small Molecules: Design, Synthesis, and Applications. MDPI. [Link]

Sources

• 1. New Initiation Modes for Directed Carbonylative C–C Bond Activation: Rhodium-Catalyzed (3 + 1 + 2) Cycloadditions of Aminomethylcyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New Initiation Modes for Directed Carbonylative C-C Bond Activation: Rhodium-Catalyzed (3 + 1 + 2) Cycloadditions of Aminomethylcyclopropanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Palladium-Catalyzed Direct α-Aryation of Benzyl Thioethers with Aryl Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Palladium-Catalyzed α-Arylation of Benzylic Phosphonates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. rsc.org [rsc.org]
• 9. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 10. Furman Chemistry 120: Organic / Free Radical Reaction With NBS as the Initiator [furmanchm120.pbworks.com]
• 11. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 12. Synthesis, Characterization, and Reactivity of Arylpalladium Cyanoalkyl Complexes: Selection of Catalysts for the α-Arylation of Nitriles [organic-chemistry.org]
• 13. Green Synthesis of Bioactive Molecules: A Review. | International Journal of Pharmacy Research & Technology (IJPRT) [ijprt.org]
• 14. mdpi.com [mdpi.com]
• 15. Strategies on biosynthesis and production of bioactive compounds in medicinal plants - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Advances in the Synthesis of Natural Bioactive Compounds | Molecules | MDPI [mdpi.com]
• 17. mdpi.com [mdpi.com]

Application Notes and Protocols: Reaction Mechanisms Involving Cyclopropylphenylmethane

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed technical guide on the reaction mechanisms of cyclopropylphenylmethane, also known as (cyclopropylmethyl)benzene. The unique structural and electronic properties of the cyclopropane ring impart distinct reactivity to this molecule, making it a versatile substrate in organic synthesis. We will explore the primary reaction pathways, including electrophilic ring-opening, radical-mediated rearrangements, and thermal transformations. This guide combines theoretical principles with actionable, field-proven protocols, aiming to equip researchers with the knowledge to effectively utilize cyclopropylphenylmethane in their synthetic endeavors.

Introduction: The Unique Reactivity of the Cyclopropyl Group

The cyclopropyl group is more than just a three-membered aliphatic ring; its strained nature leads to unusual bonding and reactivity. The carbon-carbon bonds within the ring possess significant p-character, often described by the Walsh orbital model. This allows the cyclopropane ring to act as an electron-donating group, capable of conjugating with adjacent π-systems, such as the phenyl group in cyclopropylphenylmethane.[1] This electron-donating capability activates the benzene ring towards electrophilic aromatic substitution, directing incoming electrophiles to the ortho and para positions.[1]

However, the most characteristic reactions of cyclopropylphenylmethane involve the cleavage of the strained three-membered ring. The release of approximately 116 kJ/mol of ring strain energy is a powerful thermodynamic driving force for these transformations.[2] This guide will focus on two major pathways that exploit this feature: electrophilic addition leading to ring-opening and the formation and rapid rearrangement of the cyclopropylmethyl radical.

Electrophilic Ring-Opening Reactions

Electrophilic attack on the C-C bonds of the cyclopropane ring is a common and synthetically useful reaction. The phenyl group directs the regioselectivity of this opening. The attack typically occurs at the C1-C2 or C1-C3 bond, leading to the formation of a carbocation intermediate that is stabilized by the adjacent phenyl group. Subsequent capture by a nucleophile yields the ring-opened product.

The general mechanism involves the attack of an electrophile (E+) on one of the cyclopropane bonds, leading to a carbocation. The phenyl group stabilizes this cation, particularly when it is at the benzylic position. A nucleophile (Nu-) then attacks the carbocation to give the final product.

Visualization: Generalized Electrophilic Ring-Opening

Caption: Electrophilic attack on cyclopropylphenylmethane.

Protocol 1: Acid-Catalyzed Hydration (Ring-Opening)

This protocol describes the ring-opening of cyclopropylphenylmethane using aqueous acid to form 4-phenyl-1-butanol.

Causality: The proton (H+) acts as the electrophile, attacking a C-C bond of the cyclopropane ring. This forms the most stable carbocation, which is the tertiary benzylic cation. Water then acts as a nucleophile to capture this cation, and after deprotonation, yields the alcohol product. The reaction is driven by the relief of ring strain.[3][4]

Materials:

• Cyclopropylphenylmethane (Phenylcyclopropane)[5]

• Sulfuric acid (H₂SO₄), concentrated

• Deionized water

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask, reflux condenser, separatory funnel, rotary evaporator

Procedure:

• To a 100 mL round-bottom flask, add cyclopropylphenylmethane (5.91 g, 50 mmol) and 50 mL of a 10% (v/v) aqueous sulfuric acid solution.

• Attach a reflux condenser and heat the mixture to reflux with vigorous stirring for 4-6 hours. Monitor the reaction progress by TLC or GC-MS by taking small aliquots from the organic layer.

• After the reaction is complete (disappearance of starting material), cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 30 mL).

• Combine the organic layers and wash sequentially with 30 mL of deionized water and 30 mL of saturated sodium bicarbonate solution to neutralize any remaining acid.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 4-phenyl-1-butanol.

Self-Validation:

• Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

• Purity: Assess the purity of the final product by GC-MS. The expected outcome is a high yield of the single ring-opened alcohol isomer.

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)
Cyclopropylphenylmethane	7.30-7.10 (m, 5H), 1.85 (m, 1H), 0.95 (m, 2H), 0.70 (m, 2H)	144.1, 128.4, 125.7, 125.5, 15.8, 9.5
4-Phenyl-1-butanol	7.30-7.15 (m, 5H), 3.68 (t, 2H), 2.65 (t, 2H), 1.70 (m, 4H)	142.5, 128.4, 128.3, 125.8, 62.8, 35.9, 31.5, 28.9

Radical Reactions: The Cyclopropylmethyl Radical Clock

The cyclopropylmethyl radical is a cornerstone in physical organic chemistry, serving as a "radical clock".[6] This is due to its extremely rapid, unimolecular ring-opening rearrangement to the homoallylic 3-butenyl radical. The rate of this rearrangement is known with high precision (k ≈ 8.6 x 10⁷ s⁻¹ at 298 K), providing a benchmark to time other radical reactions.[6][7] When a radical is generated on the methylene group of cyclopropylphenylmethane, it undergoes this rapid ring-opening. The presence of the phenyl group can influence the subsequent reactions of the rearranged radical.

Visualization: Cyclopropylmethyl Radical Clock Rearrangement

Caption: Competing pathways in a radical clock reaction.

Protocol 2: Radical Bromination with N-Bromosuccinimide (NBS)

This protocol demonstrates the generation of the cyclopropylphenylmethyl radical and its subsequent trapping, leading to a mixture of rearranged and unrearranged products.

Causality: The reaction is initiated by the homolytic cleavage of a radical initiator (like AIBN or light-induced cleavage of NBS). The resulting radical abstracts a hydrogen atom from the methylene group of cyclopropylphenylmethane to form the cyclopropylphenylmethyl radical.[8][9] This radical can then either be trapped by bromine (from NBS) to give the unrearranged product or undergo rapid ring-opening to the 4-phenyl-3-butenyl radical, which is then trapped by bromine to give the rearranged product. The product ratio depends on the concentration of the trapping agent (NBS/Br₂).[6]

Materials:

• Cyclopropylphenylmethane

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN) or a UV lamp

• Carbon tetrachloride (CCl₄) (Caution: Toxic and carcinogenic, use in a well-ventilated fume hood)

• Saturated sodium thiosulfate solution

• Anhydrous sodium sulfate

• Standard laboratory glassware for reflux

Procedure:

• In a flask equipped with a reflux condenser and magnetic stirrer, dissolve cyclopropylphenylmethane (2.36 g, 20 mmol) in 50 mL of CCl₄.

• Add N-Bromosuccinimide (3.56 g, 20 mmol) and a catalytic amount of AIBN (approx. 164 mg, 1 mmol).

• Heat the mixture to reflux (approx. 77°C) for 2-3 hours. The reaction can be monitored by observing the consumption of the denser NBS, which will be replaced by the less dense succinimide floating on top.

• Cool the reaction mixture to room temperature and filter off the succinimide.

• Wash the filtrate with saturated sodium thiosulfate solution (2 x 25 mL) to remove any remaining bromine, followed by water (25 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and carefully remove the solvent by rotary evaporation.

• Analyze the resulting product mixture by GC-MS and ¹H NMR to determine the ratio of (bromomethyl)cyclopropylbenzene (unrearranged) to 4-bromo-1-phenyl-1-butene (rearranged).

Self-Validation:

• Product Ratio Analysis: The ratio of unrearranged to rearranged products provides kinetic information about the competition between the trapping reaction and the radical rearrangement.[6] This ratio can be precisely determined by integrating the characteristic signals in the ¹H NMR spectrum or by the peak areas in the gas chromatogram.

• Structure Confirmation: The structures of the two isomeric products must be confirmed by detailed spectroscopic analysis (NMR, MS).

Product Type	Expected Products	Key Spectroscopic Features
Unrearranged	(Bromomethyl)cyclopropylbenzene	¹H NMR: Signal for -CH₂Br (~3.9 ppm), intact cyclopropyl signals.
Rearranged	4-Bromo-1-phenyl-1-butene	¹H NMR: Vinylic proton signals (~6.0-6.5 ppm), absence of cyclopropyl signals.

Thermal Rearrangements

While less common for simple cyclopropylphenylmethane itself, substituted phenylcyclopropanes, particularly those with vinyl groups, can undergo thermally induced rearrangements.[10][11] These reactions are driven by the release of ring strain and can involve complex pericyclic processes like the vinylcyclopropane rearrangement or Cope rearrangements.[10][12] For the parent cyclopropylphenylmethane, high temperatures would be required for thermal isomerization to propenylbenzene derivatives, a process that proceeds through a diradical intermediate.[3]

Mechanistic Insight: Vinylcyclopropane Rearrangement

In suitably substituted systems, such as 1-phenyl-2-vinylcyclopropane, heating can induce a[6][11]-sigmatropic shift, where the cyclopropane C-C bond cleaves homolytically, forming a diradical intermediate which then recloses to form a cyclopentene derivative. The phenyl group would act as a substituent influencing the stability of the radical intermediates and the regioselectivity of the rearrangement.[11]

Conclusion

Cyclopropylphenylmethane is a versatile building block whose reactivity is dominated by the unique properties of its strained three-membered ring. Researchers can exploit the predictable ring-opening reactions initiated by electrophiles to synthesize linear phenyl-substituted alkanes. Alternatively, the generation of the cyclopropylmethyl radical provides access to rearranged butenyl systems and serves as a powerful tool for studying the kinetics of radical reactions. Understanding these fundamental mechanisms is crucial for the rational design of synthetic routes in pharmaceutical and materials science. The protocols provided herein offer a validated starting point for exploring the rich chemistry of this fascinating molecule.

References

• Wikipedia. Radical clock.[Link]

• M. A. Carroll, D. P. Curran. (2014). Rearrangement Reactions of 1,1-Divinyl-2-phenylcyclopropanes. ACS Publications. [Link]

• M. A. Carroll, D. P. Curran. (2015). Rearrangement Reactions of 1,1-Divinyl-2-phenylcyclopropanes. National Institutes of Health. [Link]

• M. A. Carroll, D. P. Curran. (2015). Rearrangement reactions of 1,1-divinyl-2-phenylcyclopropanes. National Institutes of Health. [Link]

• M. J. Coote, et al. Ring-opening radical clock reactions: many density functionals have difficulty keeping time. Royal Society of Chemistry. [Link]

• M. A. Carroll, D. P. Curran. (2015). ChemInform Abstract: Rearrangement Reactions of 1,1-Divinyl-2-phenylcyclopropanes. ResearchGate. [Link]

• Chemistry Stack Exchange. (2018). Why is cyclopropylmethyl radical opening so fast?[Link]

• J. A. Keith, R. Hoffmann. The Cyclopropylmethyl-3-Butenyl Rearrangement on Mo(110): A Radical Clock on a Surface?[Link]

• A. L. J. Beckwith, V. W. Bowry. (1994). Kinetics of Reactions of Cyclopropylcarbinyl Radicals and Alkoxycarbonyl Radicals Containing Stabilizing Substituents: Implications for Their Use as Radical Clocks. Journal of the American Chemical Society. [Link]

• Houben-Weyl. Thermal Rearrangements of Cyclopropanes and Cyclobutanes.[Link]

• Crash Course. (2021). Radical Reactions & Hammond's Postulate: Crash Course Organic Chemistry #19.[Link]

• Wikipedia. Free-radical reaction.[Link]

• Dajoe Chem. (2017). Small ring opening by Electrocyclic reaction: cyclopropyl cation to allyl cation.[Link]

• NIST. Benzene, cyclopropyl-. NIST Chemistry WebBook. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. roaldhoffmann.com [roaldhoffmann.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. youtube.com [youtube.com]
• 5. Benzene, cyclopropyl- [webbook.nist.gov]
• 6. Radical clock - Wikipedia [en.wikipedia.org]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Free-radical reaction - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Rearrangement Reactions of 1,1-Divinyl-2-phenylcyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Rearrangement reactions of 1,1-divinyl-2-phenylcyclopropanes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Cyclopropylphenylmethane as a Versatile Precursor for Novel Pharmaceuticals

Introduction: The Strategic Value of the Cyclopropylphenyl Motif in Drug Design

The incorporation of the cyclopropyl group into pharmacologically active molecules has become a cornerstone of modern medicinal chemistry.[1][2] This small, strained carbocycle is far from being a mere structural curiosity; it is a powerful tool for enhancing the therapeutic profile of drug candidates. Its unique electronic and conformational properties can lead to significant improvements in potency, metabolic stability, and physicochemical characteristics. When appended to a phenyl ring, as in cyclopropylphenylmethane, it creates a versatile scaffold primed for diversification and the development of novel therapeutics across a range of disease areas, including infectious diseases, oncology, and central nervous system disorders.

The advantages conferred by the cyclopropyl moiety are manifold. Its rigid structure can lock a molecule into a bioactive conformation, thereby enhancing binding affinity to its biological target. The strained C-H bonds of the cyclopropane ring are more resistant to metabolic oxidation by cytochrome P450 enzymes, a common pathway for drug degradation. Furthermore, the cyclopropyl group can act as a bioisosteric replacement for other functional groups, such as vinyl or carbonyl groups, helping to fine-tune a compound's solubility, lipophilicity, and other properties critical for favorable pharmacokinetics. Recent studies have highlighted the design and synthesis of cyclopropane-containing amide derivatives with promising antimicrobial and antifungal activities.[3]

This guide provides a comprehensive overview of the synthetic utility of cyclopropylphenylmethane as a precursor for novel pharmaceuticals. We will delve into key functionalization strategies, providing detailed, step-by-step protocols for the transformation of this versatile starting material into a variety of valuable intermediates. Furthermore, we will present a case study illustrating a multi-step synthesis of a pharmaceutically relevant target molecule, showcasing the practical application of these methods.

Core Synthetic Strategies: Functionalization of the Cyclopropylphenylmethane Scaffold

The cyclopropylphenylmethane scaffold offers two primary sites for chemical modification: the aromatic ring and the benzylic position. This allows for a divergent synthetic approach, where a common starting material can be elaborated into a diverse library of compounds.

Aromatic Ring Functionalization via Friedel-Crafts Acylation

The Friedel-Crafts acylation is a classic and reliable method for introducing a carbonyl group onto the phenyl ring of cyclopropylphenylmethane. This reaction proceeds via an electrophilic aromatic substitution mechanism, where the acylium ion, generated from an acyl halide and a Lewis acid catalyst, is attacked by the electron-rich benzene ring. The resulting cyclopropyl phenyl ketone is a valuable intermediate that can be further modified at the carbonyl group or used as a core component of the final drug molecule. Phenyl ketone derivatives have shown a range of pharmacological activities, including hepatoprotective and anti-inflammatory effects.[4]

Protocol 1: Synthesis of Cyclopropyl Phenyl Ketone

Materials:

• Cyclopropylphenylmethane

• Cyclopropanecarbonyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dry benzene (or other suitable solvent)

• Hydrochloric acid (concentrated)

• Diethyl ether

• Sodium bicarbonate solution (5%)

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask, dropping funnel, reflux condenser, magnetic stirrer, ice bath

Procedure:

• To a dry 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser, add anhydrous aluminum chloride (14.7 g, 0.11 mol) and dry benzene (100 mL).

• Cool the mixture in an ice bath to 0-5 °C.

• Slowly add cyclopropanecarbonyl chloride (10.45 g, 0.1 mol) dropwise from the dropping funnel over 30 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat under reflux at 60°C for 3 hours.

• Cool the reaction mixture in an ice bath and carefully pour it onto a mixture of crushed ice (200 g) and concentrated hydrochloric acid (50 mL).

• Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers and wash successively with 10% HCl (50 mL), water (50 mL), 5% sodium bicarbonate solution (50 mL), and brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude cyclopropyl phenyl ketone.

• Purify the crude product by vacuum distillation.

Expected Yield: 75-85%

Benzylic Functionalization via Radical Bromination

The benzylic position of cyclopropylphenylmethane is particularly susceptible to free-radical halogenation due to the resonance stabilization of the resulting benzylic radical. This reaction, typically carried out using N-bromosuccinimide (NBS) and a radical initiator, provides a reliable method for introducing a bromine atom at the benzylic carbon. The resulting cyclopropylphenylmethyl bromide is a highly versatile intermediate that can be readily converted into a wide range of other functional groups through nucleophilic substitution reactions.

Protocol 2: Benzylic Bromination of Cyclopropylphenylmethane

Materials:

• Cyclopropylphenylmethane

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN) or benzoyl peroxide (radical initiator)

• Acetonitrile or carbon tetrachloride (solvent)

• Round-bottom flask, reflux condenser, magnetic stirrer

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve cyclopropylphenylmethane in acetonitrile.

• Add N-Bromosuccinimide (1.05 equivalents) and a catalytic amount of a radical initiator (e.g., AIBN or benzoyl peroxide).[5]

• Heat the reaction mixture to reflux with vigorous stirring. Monitor the reaction progress by TLC or GC-MS.

• After the reaction is complete (typically 1-3 hours), cool the mixture to room temperature.

• Filter off the succinimide byproduct.

• Wash the filtrate with water and a saturated solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., diethyl ether).

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by fractional distillation under reduced pressure to obtain cyclopropylphenylmethyl bromide.

Expected Yield: 80-90%

Elaboration of Key Intermediates: Building Blocks for Pharmaceutical Synthesis

The true utility of cyclopropylphenylmethane as a precursor lies in the ease with which its primary functionalized derivatives can be converted into a diverse array of building blocks.

From Bromide to Amine: Synthesis of Cyclopropylphenylmethanamine

The conversion of cyclopropylphenylmethyl bromide to the corresponding amine is a critical step in the synthesis of many pharmaceuticals, as the amine functionality is a common feature in bioactive molecules. Benzylamine and its derivatives are important building blocks in the chemical and pharmaceutical industries.[6] This transformation can be achieved through several methods, with the Gabriel synthesis and direct amination with ammonia being two common approaches.

Protocol 3: Synthesis of Cyclopropylphenylmethanamine

Method A: Gabriel Synthesis

• React cyclopropylphenylmethyl bromide with potassium phthalimide in DMF to form the N-substituted phthalimide.

• Treat the resulting phthalimide with hydrazine hydrate in ethanol under reflux to cleave the phthalimide group and yield the primary amine.

Method B: Direct Amination

• Treat cyclopropylphenylmethyl bromide with an excess of ammonia in a sealed tube or autoclave. This method can sometimes lead to the formation of secondary and tertiary amines as byproducts. A more controlled approach involves the use of hexamethylenetetramine followed by acidic hydrolysis.[7][8]

Expected Yield: 60-75% (Gabriel Synthesis), Variable (Direct Amination)

Further Diversification of the Benzylic Position

The cyclopropylphenylmethyl bromide intermediate can be reacted with a variety of nucleophiles to introduce other important functional groups:

• Alcohols: Reaction with hydroxide or a protected hydroxylamine followed by deprotection.

• Nitriles: Substitution with cyanide, which can then be hydrolyzed to a carboxylic acid or reduced to an amine.

• Thiols: Reaction with a thiol or a protected thiol equivalent.

Case Study: Multi-step Synthesis of a Cyclopropyl-Containing Pharmaceutical Analog

To illustrate the practical application of the aforementioned protocols, we present a hypothetical multi-step synthesis of a novel cyclopropyl-containing analog with potential biological activity. This synthetic route highlights the strategic use of cyclopropylphenylmethane as a starting material.

Target Molecule: A novel cyclopropyl-containing benzamide derivative with potential as an enzyme inhibitor.

Synthetic Scheme:

Sources

• 1. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. GB2323087A - Process for preparing Benzylamine salts - Google Patents [patents.google.com]
• 8. DE19811092A1 - Process for the preparation of benzylamine salts - Google Patents [patents.google.com]

Application Notes: The Strategic Role of Cyclopropyl Phenyl Ketone in Agrochemical Synthesis

Introduction: The Cyclopropyl Moiety as a Privileged Scaffold in Agrochemicals

In the competitive landscape of agrochemical development, the discovery of novel molecular scaffolds that impart superior biological activity, favorable metabolic profiles, and enhanced physicochemical properties is paramount. The cyclopropyl group, a three-membered carbocycle, has emerged as a "privileged" structural motif in modern medicinal and agrochemical design. Its unique stereoelectronic properties—including conformational rigidity and high metabolic stability—make it an invaluable component in the synthesis of next-generation fungicides, herbicides, and insecticides.[1]

Cyclopropyl phenyl ketone and its structural analogs serve as highly versatile intermediates, providing a robust platform for the synthesis of a diverse array of agrochemicals.[2] The strained 60° bond angles of the cyclopropyl ring confer a high degree of s-character to the C-H bonds and p-character to the C-C bonds, making the ring resistant to oxidative metabolism by cytochrome P450 enzymes, a common pathway for xenobiotic degradation in both target pests and non-target organisms.[3] This inherent stability can lead to increased bioavailability and prolonged efficacy of the final active ingredient.

This technical guide delves into the application of cyclopropyl phenyl ketone and its derivatives in the synthesis of commercially significant agrochemicals. We will provide in-depth case studies on the synthesis of advanced triazole fungicides and sulfonylurea herbicides, complete with detailed experimental protocols, mechanistic insights, and workflow visualizations to empower researchers and development professionals in this field.

Case Study 1: Synthesis of Triazole Fungicides

Triazole fungicides represent a cornerstone of modern crop protection, renowned for their broad-spectrum activity against a wide range of fungal pathogens. Their primary mode of action is the inhibition of sterol biosynthesis, a critical process for maintaining fungal cell membrane integrity.[4] Specifically, they target the cytochrome P450 enzyme 14α-demethylase (CYP51), preventing the conversion of lanosterol to ergosterol.[5] The incorporation of a cyclopropyl group into the triazole scaffold is a key strategy for enhancing potency and metabolic stability.

A prominent example is Cyproconazole, a systemic fungicide where a key intermediate, 1-(4-chlorophenyl)-2-cyclopropyl-1-acetone, is pivotal to its synthesis.[6][7]

Synthetic Pathway Overview: Cyproconazole Intermediate

The synthesis leverages the reactivity of the ketone in cyclopropyl-containing building blocks to construct the core structure of the fungicide. The following pathway illustrates the key transformations starting from a substituted cyclopropyl ketone intermediate.

Caption: Synthetic workflow for Cyproconazole from a key cyclopropyl ketone intermediate.

Experimental Protocol: Synthesis of Chiral Cyproconazole from Ketone Intermediate

This protocol outlines the key steps for converting the cyclopropyl ketone intermediate to the final active ingredient, as adapted from patent literature.[8]

• Step 1: Olefination (Wittig Reaction)

  • To a suspension of a methylene triphenyl phosphonium ylide (prepared from methyltriphenylphosphonium bromide and a strong base like n-BuLi) in anhydrous THF, add a solution of 1-(4-chlorophenyl)-2-cyclopropyl-1-acetone (1.0 eq) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction with saturated NH₄Cl solution and extract the product, 1-(4-chlorophenyl)-2-cyclopropyl-1-propene, with diethyl ether.

  • Causality: The Wittig reaction is a reliable method for converting a ketone into an alkene, which is the necessary precursor for the subsequent asymmetric epoxidation.

• Step 2: Asymmetric Epoxidation

  • Dissolve the alkene from Step 1 in a suitable solvent such as CH₂Cl₂.

  • Add an epoxidation reagent (e.g., m-CPBA) and a chiral catalyst (e.g., a Jacobsen-Katsuki or Sharpless catalyst system) to induce stereoselectivity.

  • Stir the reaction at the recommended temperature (e.g., 0 °C to room temperature) until TLC analysis indicates complete consumption of the starting material.

  • Work up the reaction to isolate the chiral epoxide intermediate.

  • Causality: The creation of a specific stereoisomer via asymmetric epoxidation is crucial, as the biological activity of many triazole fungicides is highly dependent on their stereochemistry.

• Step 3: Nucleophilic Ring-Opening with 1,2,4-Triazole

  • Dissolve the epoxide intermediate (1.0 eq) and 1,2,4-triazole (2.5 eq) in a polar aprotic solvent such as DMF or NMP.[8]

  • Add a base, such as potassium hydroxide (1.0 eq) or sodium methylate (1.5 eq).[8] A phase-transfer catalyst (e.g., tetrabutylammonium bromide) may be added to facilitate the reaction.[8]

  • Heat the reaction mixture to 100-120 °C and monitor by GC or HPLC.[8]

  • Upon completion, cool the mixture, pour into water, and extract the crude Cyproconazole product.

  • Purify the final product by recrystallization from a suitable solvent (e.g., chloroform, toluene).[8]

  • Causality: The triazole anion acts as a nucleophile, attacking one of the epoxide carbons in an Sₙ2 reaction. The use of a strong base and heat is necessary to facilitate the deprotonation of the triazole and provide the activation energy for the ring-opening.

Case Study 2: Synthesis of Sulfonylurea Herbicides

Sulfonylurea herbicides are a class of highly potent, low-application-rate compounds used for selective weed control in various crops.[9] Their mode of action is the inhibition of the acetolactate synthase (ALS) enzyme, which is essential for the biosynthesis of branched-chain amino acids in plants but absent in mammals, contributing to their excellent safety profile.[9]

The synthesis of a specific class of crop-selective sulfonylurea herbicides relies on o-nitrophenyl cyclopropyl ketone as a key intermediate.[9][10] This demonstrates the versatility of the cyclopropyl ketone scaffold beyond fungicide applications.

Synthetic Pathway Overview: Sulfonylurea Herbicide

The synthesis involves the strategic modification of the phenyl ring of the cyclopropyl ketone, followed by coupling with a pyrimidine moiety to construct the final herbicide.

Caption: General synthetic workflow for a sulfonylurea herbicide from o-nitrophenyl cyclopropyl ketone.

Experimental Protocol: Key Steps in Sulfonylurea Herbicide Synthesis

This protocol details the critical reduction step to form the amine intermediate.[9][10]

• Step 1: Synthesis of o-Aminophenyl Cyclopropyl Ketone (Nitro Reduction)

  • Reaction Setup: In a Parr hydrogenator or a round-bottom flask fitted with a hydrogen balloon, dissolve o-nitrophenyl cyclopropyl ketone (1.0 eq) in a suitable solvent like methanol or ethyl acetate.[9][10]

  • Catalyst Addition: Carefully add a catalytic amount of 10% Palladium on carbon (Pd/C) to the solution (typically 1-5 mol%).

  • Hydrogenation: Stir the mixture vigorously under a hydrogen atmosphere (atmospheric pressure or 32-56 psig) at room temperature.[10]

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC), observing the disappearance of the starting material.

  • Work-up: Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Caution: The catalyst may be pyrophoric and should be handled while wet.

  • Isolation: Concentrate the filtrate under reduced pressure to yield o-aminophenyl cyclopropyl ketone, which often appears as a bright yellow oil and can be used in the next step without further purification.[10]

  • Causality: Catalytic hydrogenation is a clean and efficient method for the selective reduction of an aromatic nitro group to an amine without affecting the ketone or the cyclopropyl ring. The palladium catalyst facilitates the addition of hydrogen across the N-O bonds.

• Step 2: Synthesis of the Final Herbicidal Compound

  • The conversion of the resulting o-aminophenyl cyclopropyl ketone to the final sulfonylurea herbicide is a complex process. It typically involves a reaction with a sulfonyl isocyanate precursor, which is often prepared in situ from 2-amino-4,6-dimethoxypyrimidine and a phosgene equivalent followed by sulfonylation.[9] This coupling step forms the characteristic sulfonylurea bridge that is essential for its biological activity.

Foundational Experimental Protocols

The synthesis of many cyclopropylphenylmethane-based agrochemicals begins with the preparation of the core ketone structure. The following protocols provide detailed methodologies for these foundational steps.

Protocol A: Synthesis of Cyclopropyl Phenyl Ketone

This protocol describes the synthesis via a Friedel-Crafts acylation of benzene.[11]

• Reaction Setup: To a dry 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HCl gas), add anhydrous aluminum chloride (AlCl₃) (14.7 g, 0.11 mol) and dry benzene (100 mL).[11]

• Addition of Acyl Chloride: Cool the mixture in an ice bath to 0-5 °C. Slowly add cyclopropanecarbonyl chloride (10.45 g, 0.1 mol) dropwise from the dropping funnel over 30 minutes, ensuring the temperature does not exceed 10 °C.[11]

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat under reflux at 60 °C for 3 hours.[11][12]

• Work-up: Cool the reaction mixture in an ice bath and carefully pour it onto a mixture of crushed ice (200 g) and concentrated hydrochloric acid (50 mL).[11]

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with diethyl ether (2 x 50 mL).[11]

• Washing: Combine the organic layers and wash successively with 10% HCl (50 mL), water (50 mL), 5% sodium bicarbonate solution (50 mL), and finally with brine (50 mL).[11]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude cyclopropyl phenyl ketone. The product can be further purified by vacuum distillation.

Protocol B: Nitration of Cyclopropyl Phenyl Ketone

This protocol yields a mixture of ortho, meta, and para isomers and is therefore not recommended for the large-scale synthesis of a single pure isomer.[13]

• Preparation of Nitrating Agent: In a flask cooled to 0 °C, slowly add fuming nitric acid (4.2 mL, 0.1 mol) to acetic anhydride (10.2 g, 0.1 mol). Maintain the temperature below 10 °C during this in-situ preparation of acetyl nitrate.[11]

• Nitration Reaction: In a separate 250 mL flask, dissolve cyclopropyl phenyl ketone (14.6 g, 0.1 mol) in acetic anhydride (50 mL). Cool the solution to 0 °C in an ice bath.

• Addition of Nitrating Agent: Slowly add the prepared acetyl nitrate solution dropwise to the ketone solution, maintaining the reaction temperature between 0-5 °C.[11]

• Reaction Time: Stir the reaction mixture at 0-5 °C for 2 hours.

• Work-up and Purification: Follow a similar aqueous work-up and extraction procedure as described in Protocol A. The resulting isomeric mixture must be separated by column chromatography.

Data Summary Table

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 25°C)	Refractive Index (n20/D)
Cyclopropyl Phenyl Ketone	C₁₀H₁₀O	146.19	121-123 / 15 mmHg	1.058	1.553

Data sourced from Sigma-Aldrich and ChemicalBook.[14][15]

Conclusion

Cyclopropyl phenyl ketone and its derivatives are undeniably powerful and versatile intermediates in the synthesis of modern agrochemicals. The unique electronic and steric properties of the cyclopropyl ring contribute significantly to the enhanced performance and improved safety profiles of the resulting active ingredients. As demonstrated in the synthesis of complex triazole fungicides and sulfonylurea herbicides, the cyclopropyl ketone moiety provides a robust chemical handle for constructing intricate molecular architectures. The protocols and synthetic strategies outlined in this guide are intended to provide researchers and process chemists with a solid foundation for innovation, enabling the development of more effective and sustainable crop protection solutions to meet global agricultural demands.

References

• AERU, University of Hertfordshire (2025). Cyproconazole (Ref: SAN 619). Available at: [Link]

• LookChem (Date not available). Cyclopropyl phenyl ketone 3481-02-5 wiki. Available at: [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (2026). Sourcing Paclobutrazol Precursors: Insights for Agrochemical Manufacturers. Available at: [Link]

• Wikipedia (Date not available). Paclobutrazol. Available at: [Link]

• Wikipedia (Date not available). Cyproconazole. Available at: [Link]

• Clark, J. (2015). THE REACTION OF ACYL CHLORIDES WITH BENZENE. Available at: [Link]

• Google Patents (2012). CN102675074A - Preparation method of cyproconazole key intermediate 1-(4-chlorphenyl)-2-cyclopropyl-1-acetone.
• Google Patents (2010). CN101798290A - Method for synthesizing chiral cyproconazole.

• Globe Thesis (2014). Study On The Synthesis Of 1-(4-chlorophenyl)-2-cyclopropyl-1-acetone. Available at: [Link]

• Google Patents (2017). CN106588793A - Preparation method of cyproconazole.

• Ningbo Inno Pharmchem Co.,Ltd. (2026). Agrochemical Innovation: Utilizing Cyclopropyl Methyl Ketone as a Key Intermediate. Available at: [Link]

• University of Michigan (Date not available). A Discovery-Based Friedel-Crafts Acylation Experiment. Available at: [Link]

• PubMed Central (Date not available). Comparative Analysis Highlights Uniconazole's Efficacy in Enhancing the Cold Stress Tolerance of Mung Beans by Targeting Photosynthetic Pathways. Available at: [Link]

• Wright, A. N., et al. (1980). The metabolism of cypermethrin in plants: The conjugation of the cyclopropyl moiety. Pesticide Biochemistry and Physiology. Available at: [Link]

• Journal of Nuclear Agricultural Sciences (1990). SYNTHESIS OF ( C-14-TRIAZOL)-PACLOBUTRAZOL. Available at: [Link]

• Google Patents (2022). WO2022038098A1 - Process for the preparation of phenyl ketones.
• Google Patents (2014). CN103664809A - Preparation method for paclobutrazol.
• Google Patents (1993). EP0577945B1 - Herbicide intermediate o-nitrophenyl cyclopropyl ketone and a method for the preparation thereof.
• Google Patents (2014). CN103664809B - A kind of preparation method of paclobutrazol.

• MDPI (2021). The Synthesis of Triazolium Salts as Antifungal Agents: A Biological and In Silico Evaluation. Available at: [Link]

• ScienceDirect (2023). Uniconazole-mediated growth regulation in Ophiopogon japonicus: yield maximization vs. medicinal quality trade-offs. Available at: [Link]

• University of Michigan (Date not available). Experiment 1: Friedel-Crafts Acylation. Available at: [Link]

• MDPI (2022). Exogenous Uniconazole Application Positively Regulates Carbon Metabolism under Drought Stress in Wheat Seedlings. Available at: [Link]

• Google Patents (2021). CA3092748A1 - A process for preparation of fungicidally active triazole compounds.

• ElectronicsAndBooks (Date not available). An Improved Synthesis of Cyclopropyl Phenyl Ketone and Related Substances. Available at: [Link]

• Frontiers (2022). Transcriptomic and metabolomic analyses reveal the mechanism of uniconazole inducing hypocotyl dwarfing by suppressing BrbZIP39–BrPAL4 module mediating lignin biosynthesis in flowering Chinese cabbage. Available at: [Link]

• YouTube (2011). Experiment 14: Friedel-Crafts Acylation. Available at: [Link]

• Frontiers (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Available at: [Link]

• ResearchGate (2008). ChemInform Abstract: Nitration of Aryl Cyclopropyl Ketones Using HNO2. Available at: [Link]

• MDPI (2022). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Available at: [Link]

• Semantic Scholar (1957). An Improved Synthesis of Cyclopropyl Phenyl Ketone and Related Substances. Available at: [Link]

• Google Patents (1994). JPH0672967A - Herbicide intermediate o-nitrophenyl cyclopropyl ketone and its production.

• Hypha Discovery (Date not available). Metabolism of cyclopropyl groups. Available at: [Link]

Sources

• 1. sci-hub.box [sci-hub.box]
• 2. Page loading... [wap.guidechem.com]
• 3. hyphadiscovery.com [hyphadiscovery.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Cyproconazole - Wikipedia [en.wikipedia.org]
• 6. CN102675074A - Preparation method of cyproconazole key intermediate 1-(4-chlorphenyl)-2-cyclopropyl-1-acetone - Google Patents [patents.google.com]
• 7. globethesis.com [globethesis.com]
• 8. CN101798290A - Method for synthesizing chiral cyproconazole - Google Patents [patents.google.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. EP0577945B1 - Herbicide intermediate o-nitrophenyl cyclopropyl ketone and a method for the preparation thereof - Google Patents [patents.google.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. chemguide.co.uk [chemguide.co.uk]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. シクロプロピルフェニルケトン 97% | Sigma-Aldrich [sigmaaldrich.com]
• 15. Cyclopropyl phenyl ketone CAS#: 3481-02-5 [amp.chemicalbook.com]

Application Notes & Protocols: Strategic Ring-Opening of the Cyclopropyl Group in Cyclopropylphenylmethane

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Synthetic Potential of Strained Rings

The cyclopropyl group, a three-membered carbocycle, is more than a mere structural curiosity; it is a reservoir of synthetic potential. Its inherent ring strain, approximately 27.5 kcal/mol, provides a potent thermodynamic driving force for ring-opening reactions, transforming the compact, rigid ring into versatile, functionalized linear chains.[1][2] When appended to a phenyl group, as in cyclopropylphenylmethane, the reactivity and selectivity of the cyclopropane ring are significantly influenced, creating a substrate primed for strategic bond cleavage. The phenyl group's electronic and steric properties allow for precise control over the formation of intermediates, particularly stabilized benzylic cations and radicals.

This guide provides an in-depth exploration of the primary methodologies for the ring-opening of the cyclopropyl group in cyclopropylphenylmethane and its derivatives. We will dissect the mechanistic underpinnings of acid-catalyzed, radical-mediated, and transition-metal-catalyzed pathways. The focus is not merely on procedural steps but on the causality behind experimental choices, empowering researchers to rationally design synthetic strategies for applications in medicinal chemistry and complex molecule synthesis.[3][4]

Part 1: Acid-Catalyzed Ring-Opening: A Carbocation-Driven Pathway

The most direct method for cleaving the cyclopropyl ring in aryl-substituted systems is through acid catalysis. This approach leverages the exceptional stability of the resulting benzylic carbocation, which serves as the lynchpin for the entire transformation.

Mechanistic Rationale & Causality

Under the influence of a Brønsted or Lewis acid, the cyclopropane ring is activated. The C-C bond most capable of delocalizing the positive charge onto the phenyl ring is selectively cleaved.[1] Specifically, the bond between the two non-benzylic carbons breaks, leading to the formation of a secondary benzylic carbocation. This intermediate is stabilized by resonance with the adjacent phenyl ring. This high degree of stabilization dictates the regioselectivity of the ring-opening, making it a predictable and reliable transformation.[5][6] The carbocation is then rapidly trapped by a nucleophile present in the reaction medium.

The choice of acid is critical. Strong Brønsted acids like triflic acid (TfOH) can directly protonate the cyclopropane ring, while Lewis acids like Zn(OTf)₂ or Sc(OTf)₃ coordinate to the ring, facilitating its opening.[1] The reaction's efficiency is often enhanced in polar, non-nucleophilic solvents that can support the ionic intermediates.

Mechanistic Diagram: Acid-Catalyzed Ring-Opening

Caption: Acid-catalyzed opening proceeds via a stable benzylic carbocation.

Protocol 1: Acid-Catalyzed Hydroalkoxylation of Cyclopropylphenylmethane

This protocol describes a representative ring-opening reaction using an alcohol as a nucleophile under Brønsted acid catalysis.

Materials:

• Cyclopropylphenylmethane (1.0 equiv)

• Anhydrous Dichloromethane (DCM) or Hexafluoroisopropanol (HFIP)

• Methanol (MeOH, 3.0 equiv)

• Triflic acid (TfOH, 10 mol%)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Glassware (oven-dried)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Setup: Assemble an oven-dried round-bottom flask equipped with a magnetic stir bar under an inert atmosphere.

• Reactant Addition: To the flask, add anhydrous DCM (0.1 M concentration relative to the substrate). Add cyclopropylphenylmethane (1.0 equiv) followed by methanol (3.0 equiv).

• Initiation: Cool the mixture to 0 °C using an ice bath. Slowly add triflic acid (10 mol%) dropwise to the stirring solution. Causality: Adding the strong acid at a reduced temperature helps to control the initial exotherm and prevent potential side reactions.

• Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

• Workup: Quench the reaction by slowly adding saturated NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract the aqueous layer twice with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography.

Part 2: Radical-Mediated Ring-Opening: Harnessing Radical Stability

Radical-mediated pathways offer a complementary approach, particularly useful for substrates that are sensitive to acidic conditions. The regioselectivity of this process is also highly predictable, governed by the formation of the most stable radical intermediate.

Mechanistic Rationale & Causality

The reaction is initiated by the formation of a radical. In the context of cyclopropylphenylmethane, a common strategy involves using a precursor, such as (1-bromo-1-phenylethyl)cyclopropane, which can form a benzylic radical upon interaction with a radical initiator (e.g., AIBN) and a reducing agent (e.g., Bu₃SnH). The key step is the extremely rapid, irreversible ring-opening of the cyclopropylmethyl radical.[7] Cleavage occurs at the C-C bond distal to the radical center to generate a resonance-stabilized benzylic radical, which is thermodynamically favored over the alternative primary radical.[5] This newly formed radical is then quenched by a hydrogen atom donor or another radical trapping agent.

This method's strength lies in its mild conditions and tolerance for a wide range of functional groups that might not survive acid- or metal-catalyzed processes.[4][8]

Mechanistic Diagram: Radical-Mediated Ring-Opening

Caption: Radical ring-opening is driven by the formation of a stable benzylic radical.

Protocol 2: Reductive Radical Ring-Opening with Tributyltin Hydride

This protocol outlines the reductive ring-opening of a halomethyl-substituted cyclopropylphenylmethane derivative.

Materials:

• (Bromomethyl)cyclopropylphenylmethane derivative (1.0 equiv)

• Tributyltin hydride (Bu₃SnH, 1.2 equiv)

• Azobisisobutyronitrile (AIBN, 10 mol%)

• Anhydrous Toluene

• Aqueous potassium fluoride (KF) solution

• Glassware (oven-dried)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Setup: In an oven-dried, three-neck flask equipped with a reflux condenser and a dropping funnel under an inert atmosphere, dissolve the (bromomethyl)cyclopropylphenylmethane derivative (1.0 equiv) and AIBN (10 mol%) in anhydrous toluene (0.05 M).

• Reactant Addition: Heat the solution to reflux (approx. 110 °C). In the dropping funnel, prepare a solution of Bu₃SnH (1.2 equiv) in anhydrous toluene. Add the Bu₃SnH solution dropwise to the refluxing mixture over 1 hour. Causality: Slow addition of the tin hydride maintains a low concentration of the reducing agent, which favors the desired radical chain reaction and minimizes premature reduction or side reactions.

• Monitoring: After the addition is complete, continue refluxing for an additional 2-3 hours. Monitor the reaction by TLC or GC-MS.

• Workup: Cool the reaction to room temperature and remove the toluene under reduced pressure. To the residue, add diethyl ether and stir vigorously with an aqueous KF solution for 1 hour to precipitate the tin byproducts as insoluble tributyltin fluoride.

• Purification: Filter the mixture through a pad of celite, washing with diethyl ether. Dry the filtrate over anhydrous MgSO₄, filter, and concentrate. Purify the crude product via silica gel column chromatography.

Part 3: Transition-Metal-Catalyzed Ring-Opening: A Gateway to Cross-Coupling

Transition metals provide a sophisticated and highly versatile platform for activating cyclopropane rings, enabling not just cleavage but subsequent functionalization in a single pot. Catalysts based on nickel and palladium are particularly effective.[9][10]

Mechanistic Rationale & Causality

The catalytic cycle typically begins with the oxidative addition of a C-C bond of the cyclopropane ring to a low-valent metal center (e.g., Ni(0) or Pd(0)).[11] This forms a metallacyclobutane intermediate. For aryl cyclopropanes, this insertion is often directed by the electronics of the ring. The resulting metallacycle can then be intercepted by a variety of coupling partners. For example, in a Negishi-type coupling, an organozinc reagent undergoes transmetalation with the nickel center.[11] The final step is a reductive elimination that forms a new C-C bond and regenerates the active metal catalyst.

The power of this methodology lies in its ability to forge complex carbon skeletons that would be difficult to access via traditional methods.[11][12] The choice of ligand on the metal center is crucial for modulating reactivity and selectivity.

Mechanistic Diagram: Ni-Catalyzed Cross-Coupling

Caption: Transition metal catalysis enables ring-opening and cross-coupling.

Protocol 3: Nickel-Catalyzed Silylative Cross-Coupling

This protocol is representative of a nickel-catalyzed reaction that couples the ring-opening with the introduction of a silyl group and an organic fragment.[9]

Materials:

• Cyclopropylphenylmethane (1.0 equiv)

• NiCl₂(dppe) (5 mol%)

• Benzylzinc chloride (1.5 equiv, prepared separately or used as a solution)

• Chlorotrimethylsilane (TMSCl, 2.0 equiv)

• Anhydrous N-Methyl-2-pyrrolidone (NMP)

• Saturated aqueous NH₄Cl solution

• Glassware (oven-dried)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Setup: To an oven-dried reaction flask under an inert atmosphere, add the NiCl₂(dppe) catalyst (5 mol%).

• Reactant Addition: Add anhydrous NMP, followed by cyclopropylphenylmethane (1.0 equiv) and chlorotrimethylsilane (TMSCl, 2.0 equiv). Stir the mixture to ensure homogeneity. Causality: TMSCl acts as a trapping agent for the intermediate enolate, forming a stable silyl enol ether product.[11]

• Initiation: Add the organozinc reagent (e.g., Benzylzinc chloride, 1.5 equiv) dropwise to the mixture at room temperature.

• Monitoring: Stir the reaction mixture vigorously. The reaction is typically complete within 12-24 hours. Monitor progress by GC-MS, looking for the consumption of the starting material and the appearance of the higher molecular weight product.

• Workup: Upon completion, quench the reaction by pouring it into a saturated aqueous solution of NH₄Cl. Extract the aqueous layer three times with diethyl ether.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate. Purify the crude product by silica gel column chromatography.

Comparative Analysis & Data Summary

Parameter	Acid-Catalyzed	Radical-Mediated	Transition-Metal-Catalyzed
Activation	Brønsted/Lewis Acids	Radical Initiators (Heat/Light)	Low-Valent Metals (Ni, Pd, Au)
Key Intermediate	Benzylic Carbocation	Benzylic Radical	Metallacyclobutane
Regioselectivity	Excellent (Markovnikov-type)	Excellent (Anti-Markovnikov-type opening)	High, often ligand-controlled
Conditions	Often strong acids, low temp to RT	Mild, neutral conditions	Mild, neutral conditions
Functional Group Tolerance	Limited (sensitive to strong acids)	Generally Good	Excellent, but sensitive to some halides
Product Scope	1,3-Addition Products (Ethers, Halides)	Reduced/Trapped Products	Cross-Coupling Products
Typical Yields	60-95%	50-85%	70-98%

References

• A Comparative Guide to Ring-Opening Reactions of Substituted Cyclopropyl Ketones. (2025). Benchchem.

• Oxidative radical ring-opening/cyclization of cyclopropane derivatives. (2019). Beilstein Journal of Organic Chemistry. [Link]

• Davies, H. M. L., & Manning, J. R. (2008). Catalytic C−H functionalization by rhodium(II) carbenoids.

• Ingold, K. U., & Walton, J. C. (1987). Ring-opening of some radicals containing the cyclopropylmethyl system. Journal of the Chemical Society, Perkin Transactions 2. [Link]

• Asymmetric Carbonium Ion Catalysis: The Intramolecular Hydroalkoxylation of Cyclopropanes. (2020). Journal of the American Chemical Society. [Link]

• Ligand-Metal Cooperation Enables Net Ring-Opening C–C Activation / Difunctionalization of Cyclopropyl Ketones. (2018). ACS Catalysis. [Link]

• Reaction Mechanism for a radical ring opening. (2021). Chemistry Stack Exchange. [Link]

• Synthetically important ring opening reactions by alkoxybenzenes and alkoxynaphthalenes. (2020). RSC Advances. [Link]

• Mechanism of acid-catalyzed ring opening of a cyclopropane ring. (2021). Chemistry Stack Exchange. [Link]

• Acid- and Pd(0)-catalyzed ring opening of 1-(1-cycloalkenyl)cyclopropyl sulfonates. (2007). Organic Letters. [Link]

• Unlocking Molecular Complexity: Application Notes and Protocols for Ring-Opening Reactions of Cyclopropyl Ketones in Organic Synthesis. (2025). Benchchem.
• Application Notes and Protocols for Ring-Opening Reactions of 2-Methylcyclopropane-1-carbaldehyde. (2025). Benchchem.

• Synthesis of Medium-Sized Heterocycles by Transition-Metal-Catalyzed Intramolecular Cyclization. (2020). Molecules. [Link]

Sources

• 1. Synthetically important ring opening reactions by alkoxybenzenes and alkoxynaphthalenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Oxidative radical ring-opening/cyclization of cyclopropane derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Ring-opening of some radicals containing the cyclopropylmethyl system - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 8. Oxidative radical ring-opening/cyclization of cyclopropane derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Ligand-Metal Cooperation Enables Net Ring-Opening C–C Activation / Difunctionalization of Cyclopropyl Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Side Products in Cyclopropylphenylmethane Reactions

Welcome to the technical support center for the synthesis of cyclopropylphenylmethane and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during the synthesis of this important structural motif. By understanding the underlying reaction mechanisms, we can effectively minimize the formation of unwanted side products and optimize reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: I'm seeing poor conversion of my starting styrene. What are the likely causes?

A1: Low conversion in cyclopropanation reactions of styrene can stem from several factors:

• Inactive Catalyst/Reagent: The Simmons-Smith reagent (organozinc carbenoid) or the transition metal catalyst may not have been activated properly. For instance, the zinc-copper couple used in the Simmons-Smith reaction needs to be freshly prepared and activated for optimal reactivity.[1] Similarly, transition metal catalysts may require pre-activation.

• Poor Quality Reagents: The diiodomethane or diazo compounds used as carbene precursors can decompose upon storage. It is crucial to use freshly distilled or purified reagents.

• Sub-optimal Reaction Temperature: Cyclopropanation reactions are often temperature-sensitive. Running the reaction at too low a temperature can lead to sluggish conversion, while excessively high temperatures can promote side reactions and catalyst decomposition.

• Solvent Effects: The choice of solvent can significantly impact the reaction rate. For Simmons-Smith reactions, non-coordinating solvents like dichloromethane (DCM) or dichloroethane (DCE) are recommended, as basic solvents can decrease the reaction rate.[2]

Q2: My final product is a complex mixture that is difficult to purify. What general strategies can I employ?

A2: A multi-step approach is often necessary for complex product mixtures:

• Reaction Monitoring: Closely monitor the reaction progress using techniques like Thin-Layer Chromatography (TLC), Gas Chromatography (GC), or Nuclear Magnetic Resonance (NMR) spectroscopy. Quench the reaction at the optimal time to prevent the accumulation of side products.

• Careful Work-up: The work-up procedure should be designed to remove unreacted starting materials and major byproducts. For instance, in the Simmons-Smith reaction, quenching with a solution of sodium bicarbonate and EDTA can help to remove zinc salts.[2]

• Chromatography: Column chromatography is the most common method for separating the desired cyclopropylphenylmethane from structurally similar side products. Careful selection of the stationary phase (e.g., silica gel, alumina) and eluent system is critical.

• Distillation: If the desired product and side products have sufficiently different boiling points, distillation under reduced pressure can be an effective purification method.

Troubleshooting Guide: Side Product Formation

This section provides a detailed breakdown of common side products encountered in the two primary methods for synthesizing cyclopropylphenylmethane from styrene: the Simmons-Smith reaction and transition metal-catalyzed cyclopropanation.

Scenario 1: Simmons-Smith Reaction

The Simmons-Smith reaction is a widely used method for cyclopropanation that involves an organozinc carbenoid.[3][4] While generally reliable, several side products can arise.

Problem: Formation of Ring-Opened or Rearranged Products.

• Root Cause: The byproduct of the Simmons-Smith reaction, zinc iodide (ZnI₂), is a Lewis acid.[3] This Lewis acid can catalyze the opening of the acid-sensitive cyclopropane ring, especially if the product has electron-donating groups that stabilize a resulting carbocation.

• Troubleshooting Strategies:

  • Use of Excess Diethylzinc: The addition of excess diethylzinc (Et₂Zn) can scavenge the ZnI₂ as it is formed, producing the less acidic EtZnI.[3]

  • Quenching with Pyridine: Pyridine can be added during the work-up to form a complex with ZnI₂, neutralizing its Lewis acidity.[3]

  • Modified Simmons-Smith Reagents: Employing modified reagents, such as those generated from trifluoroacetic acid and diethylzinc, can lead to a more reactive and cleaner cyclopropanating agent.[2]

Problem: Observation of Methylated Byproducts.

• Root Cause: The zinc carbenoid intermediate has electrophilic character and can methylate heteroatoms present in the substrate or solvent.[3]

• Troubleshooting Strategies:

  • Protecting Groups: If your substrate contains sensitive functional groups (e.g., alcohols, amines), consider using protecting groups that are stable to the reaction conditions.

  • Solvent Choice: Use a non-nucleophilic solvent to minimize unwanted methylation of the solvent itself.

Scenario 2: Transition Metal-Catalyzed Cyclopropanation

Transition metal catalysts, particularly those based on palladium, rhodium, copper, and iron, are highly effective for the cyclopropanation of styrene using diazo compounds like ethyl diazoacetate (EDA).[5][6][7][8] However, competing side reactions are common.

Problem: Formation of Diethyl Maleate and Diethyl Fumarate.

• Root Cause: This is the most common side reaction and arises from the dimerization of the carbene intermediate generated from the diazo compound.[6][9] This process is often favored at higher concentrations of the diazo compound and lower catalyst efficiency.

• Troubleshooting Strategies:

  • Slow Addition of the Diazo Compound: Adding the diazo compound slowly to the reaction mixture using a syringe pump helps to maintain a low steady-state concentration of the carbene, thus favoring the reaction with styrene over dimerization.

  • Catalyst Loading: Optimizing the catalyst loading is crucial. Too little catalyst can lead to a buildup of the diazo compound and subsequent dimerization.

  • Choice of Catalyst: Different transition metal catalysts exhibit varying selectivities for cyclopropanation versus dimerization. For instance, some ruthenium complexes have been shown to favor dimerization, especially in the absence of a chloride scavenger.[6] It may be necessary to screen different catalysts to find the optimal one for your specific substrate.

Problem: Formation of Styrene Dimers or Oligomers.

• Root Cause: Some transition metal catalysts can also promote the dimerization or oligomerization of styrene, particularly at higher temperatures.

• Troubleshooting Strategies:

  • Lower Reaction Temperature: Running the reaction at a lower temperature can often suppress the polymerization of styrene.

  • Reaction Time: Monitor the reaction closely and stop it once the starting styrene has been consumed to prevent the formation of polymeric byproducts.

Problem: Formation of Metathesis Products.

• Root Cause: In some cases, particularly with certain ruthenium catalysts, olefin metathesis can occur as a side reaction.[6]

• Troubleshooting Strategies:

  • Catalyst Selection: If metathesis is a significant issue, switching to a different metal catalyst (e.g., palladium or copper-based systems) that is less prone to promoting this side reaction is recommended.

Data Summary and Experimental Protocols

Table 1: Common Side Products and Mitigation Strategies

Synthetic Method	Common Side Product(s)	Root Cause	Recommended Troubleshooting Action(s)
Simmons-Smith	Ring-opened/rearranged products	Lewis acidity of ZnI₂ byproduct	Add excess Et₂Zn or quench with pyridine.[3]
Methylated byproducts	Electrophilicity of zinc carbenoid	Use protecting groups for sensitive functionalities.[3]
Transition Metal Catalysis	Diethyl maleate/fumarate	Carbene dimerization	Slow addition of diazo compound; optimize catalyst loading.[6][9]
Styrene dimers/oligomers	Catalyst-induced polymerization	Lower reaction temperature; monitor reaction time.
Metathesis products	Catalyst-dependent side reaction	Switch to a different metal catalyst (e.g., Pd, Cu).[6]

Protocol 1: Minimized Side Product Simmons-Smith Cyclopropanation of Styrene

• Reagent Preparation: In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), prepare the zinc-copper couple by adding zinc dust (1.2 eq.) and copper(I) chloride (0.1 eq.) to anhydrous diethyl ether. Stir the suspension vigorously for 30 minutes.

• Reaction Setup: To the activated zinc-copper couple, add a solution of styrene (1.0 eq.) in anhydrous diethyl ether.

• Carbene Precursor Addition: Add diiodomethane (1.1 eq.) dropwise to the stirred suspension over a period of 1 hour. The reaction is often exothermic and may require external cooling to maintain a gentle reflux.

• Reaction Monitoring: Monitor the progress of the reaction by TLC or GC analysis.

• Work-up: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Filter the mixture through a pad of celite to remove the zinc salts. Wash the filter cake with diethyl ether.

• Purification: Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: High-Selectivity Transition Metal-Catalyzed Cyclopropanation of Styrene

• Reaction Setup: In a flame-dried, two-necked flask under an inert atmosphere, dissolve the transition metal catalyst (e.g., palladium(II) acetate, 0.01 eq.) and styrene (1.0 eq.) in a suitable solvent (e.g., dichloromethane).

• Diazo Compound Addition: Prepare a solution of ethyl diazoacetate (1.2 eq.) in the same solvent. Using a syringe pump, add the ethyl diazoacetate solution to the reaction mixture over a period of 4-6 hours.

• Reaction Monitoring: Monitor the disappearance of the styrene starting material by TLC or GC.

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purification: Purify the residue by column chromatography on silica gel to isolate the desired cyclopropylphenylmethane.

Visualizing Reaction Pathways and Troubleshooting Logic

Diagram 1: Key Reaction Pathways in Styrene Cyclopropanation

Caption: Competing reaction pathways in the synthesis of cyclopropylphenylmethane.

Diagram 2: Troubleshooting Logic for Low Yield

Caption: A decision tree for troubleshooting low yields in cyclopropanation reactions.

References

• Simmons–Smith reaction - Wikipedia. Available at: [Link]

• Simmons-Smith Reaction | NROChemistry. Available at: [Link]

• Fig. 3 Cyclopropanation of styrene. a Reaction scheme of the... - ResearchGate. Available at: [Link]

• Styrene Cyclopropanation and Ethyl Diazoacetate Dimerization Catalyzed by Ruthenium Complexes Containing Chiral Tridentate Phosphine Ligands | Organometallics - ACS Publications. Available at: [Link]

• Simmons–Smith reaction - Grokipedia. Available at: [Link]

• A transition-metal-free & diazo-free styrene cyclopropanation - RSC Publishing. Available at: [Link]

• Cyclopropanation of Alkenes - Master Organic Chemistry. Available at: [Link]

• DFT Mechanistic Study of the Cyclopropanation of Styrene and Aryldiazodiacetate Catalyzed by Tris(pentafluorophenyl)borane | ACS Omega - ACS Publications. Available at: [Link]

• Simmons-Smith Reaction - Organic Chemistry Portal. Available at: [Link]

• Iron(III)-based metalloradical catalysis for asymmetric cyclopropanation via a stepwise radical mechanism - PMC - NIH. Available at: [Link]

• Cyclopropanation reaction of styrene and diazo compounds catalyzed by... - ResearchGate. Available at: [Link]

• Interfacing Microbial Styrene Production with a Biocompatible Cyclopropanation Reaction - PMC - NIH. Available at: [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Simmons-Smith Reaction | NROChemistry [nrochemistry.com]
• 3. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 4. grokipedia.com [grokipedia.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Iron(III)-based metalloradical catalysis for asymmetric cyclopropanation via a stepwise radical mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Interfacing Microbial Styrene Production with a Biocompatible Cyclopropanation Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Cyclopropylphenylmethane Derivatives

Welcome to the technical support center for the purification of cyclopropylphenylmethane derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for the unique challenges encountered during the purification of this important class of molecules.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the purification of cyclopropylphenylmethane derivatives, offering potential causes and actionable solutions based on established chemical principles.

Issue 1: Co-elution of Product with Structurally Similar Impurities during Flash Chromatography

Question: I am having difficulty separating my target cyclopropylphenylmethane derivative from a closely related impurity using flash column chromatography. The spots on the TLC plate are very close together. What can I do?

Answer:

Co-elution is a common challenge, especially with impurities that have similar polarities to the desired product. Here’s a systematic approach to troubleshoot this issue:

Potential Causes & Solutions:

• Suboptimal Solvent System: The polarity of your eluent may not be ideal for resolving compounds with minor structural differences.

  • Solution 1: Fine-tune the Solvent Ratio. A common starting point for compounds of moderate polarity is a mixture of hexanes (or petroleum ether) and ethyl acetate.[1][2] Systematically vary the ratio of these solvents in small increments while monitoring the separation by Thin Layer Chromatography (TLC). Aim for a retention factor (Rf) of approximately 0.2-0.4 for your target compound to achieve optimal separation on a column.[1]

  • Solution 2: Introduce a Different Solvent. If adjusting the ratio is insufficient, consider replacing one of the solvents. For instance, substituting ethyl acetate with diethyl ether or dichloromethane can alter the selectivity of the separation.[2] Dichloromethane can improve the solubility of some compounds but may lead to longer run times.[2]

• Poor Column Packing: An improperly packed column will have channels and cracks, leading to band broadening and poor separation.

  • Solution: Ensure your silica gel is uniformly packed as a slurry. Gently tap the column during packing to settle the stationary phase and eliminate air pockets. The flow rate should be consistent, and it's crucial not to let the column run dry.

• Overloading the Column: Exceeding the capacity of your column will result in broad, overlapping peaks.

  • Solution: As a general rule, the amount of crude material should be 1-5% of the mass of the silica gel. For difficult separations, a lower loading percentage is recommended. A typical flash chromatography purification of 1 gram of a sample may require 20g to 100g of silica.[3]

Issue 2: Product Degradation on Silica Gel

Question: My cyclopropylphenylmethane derivative appears to be decomposing on the silica gel column. I am observing new, unexpected spots on my TLC plates of the collected fractions. Why is this happening and how can I prevent it?

Answer:

The cyclopropyl group can be sensitive to acidic conditions, and standard silica gel is slightly acidic. This can lead to ring-opening or other undesired side reactions.

Potential Causes & Solutions:

• Acid-Sensitivity of the Cyclopropyl Ring: The strained three-membered ring can be susceptible to cleavage under acidic conditions.

  • Solution 1: Use Neutralized Silica Gel. You can neutralize the silica gel by adding a small amount of a tertiary amine, such as triethylamine (typically 1-3%), to your eluent system.[2] This will neutralize the acidic sites on the silica surface. Be sure to check the Rf of your compound with the modified eluent, as it may change.[2]

  • Solution 2: Switch to an Alternative Stationary Phase. If acid sensitivity is a significant issue, consider using a different stationary phase like alumina (neutral or basic) or Florisil®.[4] These are less acidic than silica gel and can prevent degradation of sensitive compounds.

• Presence of Reactive Impurities: Certain impurities from the reaction mixture could be reacting with your product on the silica surface.

  • Solution: Perform a simple workup, such as an aqueous wash, before chromatography to remove any highly polar or reactive impurities.

Issue 3: Difficulty in Achieving High Purity by Recrystallization

Question: I have attempted to purify my solid cyclopropylphenylmethane derivative by recrystallization, but the purity is not improving significantly, or I am getting poor recovery. What am I doing wrong?

Answer:

Recrystallization is a powerful technique for purifying solids, but its success hinges on selecting the right solvent and controlling the cooling process.[5][6][7]

Potential Causes & Solutions:

• Inappropriate Solvent Choice: The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[5][8]

  • Solution: Systematic Solvent Screening. Test a range of solvents with varying polarities. A good starting point is to test solubility in common solvents like hexanes, ethyl acetate, ethanol, and acetone at both room temperature and their boiling points. The goal is to find a solvent where your compound is sparingly soluble at room temperature but highly soluble when hot.[5]

• Cooling Too Rapidly: Fast cooling can trap impurities within the crystal lattice and lead to the formation of small, impure crystals or a precipitate instead of well-defined crystals.[6]

  • Solution: Slow, Controlled Cooling. Allow the hot, saturated solution to cool slowly to room temperature without disturbance.[7] Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.[8]

• Insufficient Removal of Impurities: If the impurities have very similar solubility profiles to your product, a single recrystallization may not be enough.

  • Solution: Multiple Recrystallizations. In some cases, repeating the recrystallization process multiple times may be necessary to achieve the desired purity.[6]

• Oiling Out: The compound may separate as a liquid (oil) instead of forming crystals.

  • Solution: This often happens when the boiling point of the solvent is higher than the melting point of the solute. Try using a lower-boiling solvent or a solvent pair. "Oiling out" can also be caused by cooling the solution too quickly.

Issue 4: Chiral Separation Challenges

Question: My cyclopropylphenylmethane derivative is chiral, and I need to separate the enantiomers. Standard HPLC methods are not working. What are my options?

Answer:

Separating enantiomers requires a chiral environment. This can be achieved through various specialized chromatographic techniques.[9][10][11]

Potential Causes & Solutions:

• Achiral Separation Conditions: Standard HPLC columns and mobile phases will not resolve enantiomers.

  • Solution 1: Chiral Stationary Phases (CSPs). The most common approach is to use a chiral HPLC column.[12] There are many types of CSPs available, such as those based on cyclodextrins or Pirkle-type phases.[10][13] The choice of column will depend on the specific structure of your derivative.

  • Solution 2: Chiral Mobile Phase Additives. In some cases, a chiral selector can be added to the mobile phase to form transient diastereomeric complexes that can be separated on a standard achiral column.[9][13]

  • Solution 3: Derivatization with a Chiral Reagent. You can react your racemic mixture with a chiral derivatizing agent to form diastereomers. These diastereomers have different physical properties and can be separated by standard chromatography techniques.[9][13] After separation, the chiral auxiliary can be removed to yield the pure enantiomers.

II. Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the purification of cyclopropylphenylmethane derivatives.

Q1: What are the most common impurities I should expect in the synthesis of cyclopropylphenylmethane derivatives?

A1: The nature of impurities is highly dependent on the synthetic route. However, some common impurities include:

• Unreacted Starting Materials: Incomplete reactions will leave residual starting materials in your crude product.[14][15]

• Byproducts from Side Reactions: Depending on the reagents and conditions used, various side products can form. For example, in reactions involving strong bases, elimination products may be observed.[14][16]

• Solvent-Related Impurities: Residual solvents from the reaction or workup can be present.[14]

• Degradation Products: As mentioned in the troubleshooting section, acid-catalyzed ring-opening of the cyclopropyl group can be a source of impurities.

Q2: How can I assess the purity of my final cyclopropylphenylmethane derivative?

A2: A combination of analytical techniques is often necessary to confirm the purity of your compound.[14][]

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for determining purity and quantifying impurities.[18]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is suitable for volatile and thermally stable derivatives and can help identify impurities.[18]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide structural information and help identify impurities. Quantitative NMR (qNMR) can be used to determine absolute purity.[19]

• Melting Point Analysis: For solid compounds, a sharp melting point range close to the literature value is an indicator of high purity.[7][8]

• Elemental Analysis: This technique confirms the elemental composition of your compound.[14]

Q3: Are there any specific safety precautions I should take when working with cyclopropylphenylmethane derivatives?

A3: Standard laboratory safety practices should always be followed. This includes wearing appropriate personal protective equipment (PPE) such as safety glasses, lab coats, and gloves. Work in a well-ventilated fume hood, especially when using volatile organic solvents. Consult the Safety Data Sheet (SDS) for each specific compound and reagent you are using to be aware of any particular hazards.

III. Experimental Protocols

Protocol 1: General Procedure for Flash Column Chromatography

• TLC Analysis: Develop a suitable solvent system using TLC. The ideal system will give your product an Rf value of 0.2-0.4 and good separation from impurities.[1]

• Column Packing:

  • Secure a glass column of appropriate size vertically.

  • Add a small plug of cotton or glass wool to the bottom.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the chosen non-polar solvent (e.g., hexanes).

  • Carefully pour the slurry into the column, tapping the sides gently to ensure even packing.

  • Add another layer of sand on top of the silica gel.

  • Drain the solvent until it is level with the top of the sand. Do not let the column run dry.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of the eluent or a less polar solvent.

  • Carefully apply the sample to the top of the silica gel.

  • Alternatively, for less soluble compounds, adsorb the crude material onto a small amount of silica gel, evaporate the solvent, and carefully add the dry powder to the top of the column.

• Elution:

  • Carefully add the eluent to the column.

  • Apply gentle pressure (using a pump or inert gas) to achieve a steady flow rate.

  • Collect fractions in test tubes or vials.

• Fraction Analysis:

  • Monitor the elution of your compound by spotting fractions on a TLC plate and visualizing under a UV lamp or with a suitable stain.[3]

  • Combine the fractions containing the pure product.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to obtain your purified compound.

Protocol 2: General Procedure for Recrystallization

• Solvent Selection: Choose a solvent in which your compound is highly soluble at elevated temperatures and poorly soluble at room temperature.[5]

• Dissolution: Place the impure solid in an Erlenmeyer flask. Add a minimal amount of the recrystallization solvent and heat the mixture to boiling while stirring.[7][8] Continue adding small portions of the hot solvent until the solid is completely dissolved.[8]

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature.[7] Cover the flask to prevent solvent evaporation. Once at room temperature, you can place the flask in an ice bath to maximize crystal yield.[8] If crystals do not form, you can try scratching the inside of the flask with a glass rod or adding a seed crystal.[6][8]

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.[7][20]

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining impurities.[7]

• Drying: Dry the purified crystals in a desiccator or a vacuum oven.

• Purity Assessment: Determine the melting point of the recrystallized solid and compare it to the literature value. A narrow melting point range indicates high purity.[8]

IV. Visualizations

Caption: Decision workflow for selecting a primary purification technique.

Caption: Troubleshooting guide for flash chromatography co-elution issues.

V. Data Summary

Table 1: Common Solvents for Flash Chromatography of Cyclopropylphenylmethane Derivatives

Polarity	Non-Polar Solvent	Polar Solvent	Typical Use Case
Low	Hexanes / Petroleum Ether	Diethyl Ether	Non-polar derivatives
Medium	Hexanes / Petroleum Ether	Ethyl Acetate	General purpose, good for moderately polar compounds.[2]
High	Dichloromethane	Methanol	Polar derivatives (use <10% MeOH to avoid dissolving silica).[2]

Table 2: Purity Assessment Techniques

Technique	Information Provided	Suitability
HPLC	Quantitative purity, detection of non-volatile impurities.[18]	Universal for soluble compounds.
GC-MS	Separation and identification of volatile impurities.[18]	Volatile and thermally stable derivatives.
NMR	Structural confirmation, identification of impurities.[19]	All soluble compounds.
Melting Point	Indication of purity for crystalline solids.[8]	Solid derivatives.
Elemental Analysis	Confirmation of elemental composition.[14]	Verification of new compounds.

VI. References

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

• Lab Procedure: Recrystallization | Chemistry - ChemTalk. ChemTalk. [Link]

• Recrystallization-1.pdf. [Link]

• Chromatography: Solvent Systems For Flash Column - Department of Chemistry : University of Rochester. University of Rochester. [Link]

• Recrystallization - YouTube. Professor Dave Explains. [Link]

• Recrystallization - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

• Chemists' Guide to Cyclopropane Reactions | PDF | Thin Layer Chromatography - Scribd. Scribd. [Link]

• Chiral Drug Separation. [Link]

• Successful Flash Chromatography - King Group. [Link]

• How to set-up a flash chromatography silica column and actually succeed at separation. [Link]

• Chiral Separation of Pheniramine-Like 3-phenyl-3-heteroarylpropylamines by CE and HPLC Methods - PubMed. National Center for Biotechnology Information. [Link]

• Process for the purification of triphenylmethane compounds - Google Patents. Google Patents.

• Process for the purification of dapagliflozin - Google Patents. Google Patents.

• Chiral Separation in Preparative Scale: A Brief Overview of Membranes as Tools for Enantiomeric Separation - MDPI. MDPI. [Link]

• Enantiomeric Separations of Pyriproxyfen and its Six Chiral Metabolites by High-Performance Liquid Chromatography - PubMed. National Center for Biotechnology Information. [Link]

• (PDF) Chiral Separation Principles - ResearchGate. ResearchGate. [Link]

• Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. [Link]

• Purification of cyclohexane - US4433194A - Google Patents. Google Patents.

• Investigation into the Formation of Impurities during the Optimization of Brigatinib - PMC. National Center for Biotechnology Information. [Link]

• Molecularly Imprinted Polymers for Pharmaceutical Impurities: Design and Synthesis Methods - PMC - NIH. National Center for Biotechnology Information. [Link]

• Genotoxic Impurities in Pharmaceutical Manufacturing: Sources, Regulations, and Mitigation - Universidade de Lisboa. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chromatography [chem.rochester.edu]
• 3. How to set up and run a flash chromatography column. [reachdevices.com]
• 4. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 5. mt.com [mt.com]
• 6. Lab Procedure: Recrystallization | Chemistry | ChemTalk [chemistrytalk.org]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. youtube.com [youtube.com]
• 9. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Enantiomeric Separations of Pyriproxyfen and its Six Chiral Metabolites by High-Performance Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Chiral separation of pheniramine-like 3-phenyl-3-heteroarylpropylamines by CE and HPLC methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Investigation into the Formation of Impurities during the Optimization of Brigatinib - PMC [pmc.ncbi.nlm.nih.gov]
• 16. asianpubs.org [asianpubs.org]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Reaction Conditions for Cyclopropylphenylmethane Coupling

Welcome to the technical support center for the optimization of cyclopropylphenylmethane coupling reactions. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of introducing the valuable cyclopropyl moiety into aromatic systems. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to enhance the efficiency and success of your experiments.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues that may arise during the synthesis of cyclopropylphenylmethane and its derivatives, offering causative explanations and actionable solutions.

Question: My reaction yield is low or non-existent. What are the primary factors to investigate?

Answer: Low or no yield in a cyclopropylphenylmethane coupling reaction, typically a Suzuki-Miyaura type reaction, can stem from several sources. A systematic approach to troubleshooting is crucial.

• Catalyst Inactivity: The palladium catalyst is the heart of the reaction. Its deactivation is a common cause of failure.

  • Palladium Black Formation: The appearance of a black precipitate is a tell-tale sign of catalyst decomposition.[1] This can be caused by the presence of oxygen in the reaction vessel. Ensure all reagents and solvents are thoroughly degassed, and the reaction is maintained under a positive pressure of an inert gas like argon or nitrogen.

  • Inappropriate Ligand Choice: The ligand stabilizes the palladium center and facilitates the catalytic cycle. For challenging couplings like those involving cyclopropyl groups, bulky, electron-rich phosphine ligands such as XPhos, SPhos, or Ruphos are often superior to simpler ligands like triphenylphosphine.[2][3]

• Instability of the Cyclopropylboronic Acid: Cyclopropylboronic acid is known to be prone to protodeboronation, a side reaction where the boronic acid group is replaced by a hydrogen atom, effectively destroying the nucleophile.[4][5]

  • Solution: To mitigate this, consider using potassium cyclopropyltrifluoroborate, which is an air- and moisture-stable alternative that is more resistant to protodeboronation.[3][4] This allows for the use of stoichiometric amounts of the coupling partner, improving atom economy.

• Suboptimal Base Selection: The base plays a critical role in the transmetalation step of the Suzuki-Miyaura catalytic cycle.

  • Screening Bases: The choice of base is often empirical. Common bases include potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (K₃PO₄). If one base is not effective, screening a panel of bases is recommended. For instance, Cs₂CO₃ is often effective for challenging couplings.

• Poor Reagent Solubility: If the reactants are not sufficiently soluble in the chosen solvent system, the reaction will be slow or incomplete.

  • Solvent System Optimization: While toluene and THF are common solvents, a mixture of an organic solvent with water (e.g., THF/H₂O or Dioxane/H₂O) is often beneficial for Suzuki couplings, particularly when using inorganic bases.[4][6] Ensure vigorous stirring to overcome phase separation.

Question: I am observing significant side products. What are they, and how can I minimize their formation?

Answer: The formation of side products can complicate purification and reduce the yield of the desired cyclopropylphenylmethane.

• Homocoupling of the Boronic Acid: This occurs when two molecules of the cyclopropylboronic acid (or its derivative) couple together. This side reaction is often promoted by the presence of oxygen.

  • Minimization: Thoroughly degassing the reaction mixture before adding the palladium catalyst is crucial. Maintaining a strict inert atmosphere throughout the reaction is the most effective way to prevent homocoupling.

• Protodeboronation: As mentioned previously, the cleavage of the C-B bond in the cyclopropylboronic acid is a significant competing reaction.[4][5]

  • Mitigation Strategies:

    • Use Potassium Cyclopropyltrifluoroborate: This is the most robust solution due to its higher stability.[3][4]

    • Control pH: The rate of protodeboronation is pH-dependent. While highly basic conditions are needed for the coupling, excessively harsh conditions can accelerate boronic acid decomposition.[5]

    • Minimize Reaction Time: Monitor the reaction progress closely and work it up as soon as it is complete to minimize the exposure of the boronic acid to the reaction conditions.

• Reduction of the Aryl Halide (Hydrodehalogenation): In some cases, the aryl halide can be reduced, replacing the halogen with a hydrogen atom.

  • Potential Causes: This can be caused by impurities in the reagents or solvents, or by certain catalyst/ligand combinations under specific conditions. Using high-purity reagents and solvents is recommended.

Frequently Asked Questions (FAQs)

This section provides concise answers to common questions regarding the practical aspects of cyclopropylphenylmethane coupling.

Q1: What is the best palladium precursor for this reaction?

A1: Palladium(II) acetate (Pd(OAc)₂) is a commonly used and effective palladium precursor.[3][4][6] It is relatively stable and is reduced in situ to the active Pd(0) species. Other common precursors include Pd₂(dba)₃.

Q2: How do I choose the right ligand for my specific substrates?

A2: The choice of ligand is critical for success. For the coupling of cyclopropyl groups, bulky and electron-rich biaryl phosphine ligands (Buchwald-type ligands) are generally the most effective.[2][3] XPhos and n-BuPAd₂ have shown excellent performance in the coupling of potassium cyclopropyltrifluoroborate with aryl chlorides.[3][4] It is often necessary to screen a small number of ligands to find the optimal one for a specific substrate combination.

Q3: Can I use an aryl chloride as a coupling partner?

A3: Yes, while aryl bromides and iodides are more reactive, optimized conditions allow for the successful coupling of less reactive and more cost-effective aryl chlorides.[4][7] This typically requires a more active catalyst system, often employing bulky phosphine ligands like XPhos or n-BuPAd₂.[3][4]

Q4: What is the optimal reaction temperature?

A4: The optimal temperature can vary depending on the reactivity of the substrates and the catalyst system used. A good starting point is typically in the range of 80-100 °C.[4][6] If the reaction is sluggish, the temperature can be increased, but be mindful that higher temperatures can also lead to catalyst decomposition and increased side product formation.

Q5: How can I monitor the progress of the reaction?

A5: Thin Layer Chromatography (TLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are common techniques for monitoring the reaction.[8] By taking small aliquots from the reaction mixture over time, you can observe the consumption of the starting materials and the formation of the product, allowing you to determine the optimal reaction time.

Data Presentation: Optimizing Reaction Parameters

The following table summarizes key reaction parameters that can be varied to optimize the synthesis of cyclopropylphenylmethane.

Parameter	Recommended Options	Key Considerations
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃	Pd(OAc)₂ is a common and effective choice.
Ligand	XPhos, SPhos, n-BuPAd₂, Ruphos	Bulky, electron-rich phosphine ligands are generally preferred for this transformation.[2][3]
Boron Reagent	Potassium cyclopropyltrifluoroborate, Cyclopropylboronic acid	Potassium cyclopropyltrifluoroborate is more stable and less prone to protodeboronation.[4]
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	The choice of base can be substrate-dependent and may require screening.
Solvent	Toluene, THF, Dioxane, THF/H₂O, Dioxane/H₂O	A biphasic solvent system can be beneficial, especially with inorganic bases.[4][6]
Temperature	80 - 110 °C	Start around 80-100 °C and adjust as needed based on reaction progress.[4][6]

Experimental Protocols

Protocol 1: General Procedure for the Suzuki-Miyaura Cross-Coupling of an Aryl Halide with Potassium Cyclopropyltrifluoroborate

This protocol is adapted from established methods for the coupling of aryl chlorides with potassium cyclopropyltrifluoroborate.[4]

• Reaction Setup: In a glovebox, add the aryl halide (1.0 mmol), potassium cyclopropyltrifluoroborate (1.05 mmol, 1.05 equiv), and the chosen base (e.g., K₂CO₃, 3.0 mmol, 3.0 equiv) to an oven-dried reaction vial equipped with a magnetic stir bar.

• Catalyst Addition: In the same vial, add the palladium precursor (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%) and the phosphine ligand (e.g., XPhos, 0.04 mmol, 4 mol%).

• Inert Atmosphere: Seal the vial with a septum-lined cap. Remove the vial from the glovebox and connect it to a Schlenk line. Evacuate and backfill with an inert gas (argon or nitrogen) three times.

• Solvent Addition: Add the degassed solvent system (e.g., 5 mL of a 10:1 mixture of THF and water) via syringe.

• Reaction: Place the sealed vial in a preheated oil bath at the desired temperature (e.g., 80 °C) and stir vigorously for the required reaction time (typically 12-24 hours).

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired cyclopropylphenylmethane derivative.

Visualization of Key Processes

Diagram 1: Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: A decision tree for troubleshooting low-yielding reactions.

References

• Molander, G. A., & Gormisky, P. E. (2008). Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborates with Aryl and Heteroaryl Chlorides. The Journal of Organic Chemistry, 73(19), 7481–7485. [Link]

• Wallace, D. J., & Chen, C. (2002). Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions. Tetrahedron Letters, 43(38), 6989-6992. [Link]

• Feuerstein, M., et al. (2001). Suzuki Coupling of Cyclopropylboronic Acid With Aryl Halides Catalyzed by a Palladium–Tetraphosphine Complex. Synthetic Communications, 31(12), 1845-1851. [Link]

• Molander, G. A., & Biolatto, B. (2003). Suzuki-Miyaura Cross-Coupling Reactions of Potassium Alkyltrifluoroborates. The Journal of Organic Chemistry, 68(11), 4302–4314. [Link]

• Cox, P. A., et al. (2016). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation. The Journal of Organic Chemistry, 81(21), 10106–10111. [Link]

• Organic Chemistry Portal. (2008). Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborates with Aryl and Heteroaryl Chlorides. [Link]

• Colombel, V., et al. (2011). Suzuki Coupling of Potassium Cyclopropyl- and Alkoxymethyltrifluoroborates with Benzyl Chlorides. The Journal of Organic Chemistry, 76(11), 4583–4589. [Link]

• Feuerstein, M., et al. (2001). Suzuki Coupling of Cyclopropylboronic Acid With Aryl Halides Catalyzed by a Palladium–Tetraphosphine Complex. Taylor & Francis Online. [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G. Myers Research Group. [Link]

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-coupling Reaction procedure. [Link]

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling? [Link]

• PubMed. (2023). Discovery and Optimization of Novel Biphenyl Derivatives Bearing Cyclopropyl Linkage as Potent Programmed Cell Death-1/Programmed Cell Death-Ligand 1 Inhibitors. [Link]

• Reddit. (2022). Formation of palladium black during Suzuki coupling. [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborates with Aryl and Heteroaryl Chlorides [organic-chemistry.org]
• 4. Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborate with Aryl- and Heteroaryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 6. audreyli.com [audreyli.com]
• 7. tandfonline.com [tandfonline.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

stability issues of cyclopropylphenylmethane under acidic or basic conditions

Introduction: The Promise and Peril of the Phenylcyclopropane Moiety

Welcome to the technical support guide for cyclopropylphenylmethane and related structures. The cyclopropyl group is a highly valuable motif in modern drug discovery. Its unique stereoelectronic properties and inherent rigidity are often leveraged by medicinal chemists to enhance metabolic stability, improve potency, and fine-tune pharmacokinetic profiles.[1] For instance, the high C-H bond dissociation energy of the cyclopropane ring makes it less susceptible to oxidative metabolism by cytochrome P450 enzymes, a common challenge in drug development.[1]

However, the very source of these desirable properties—significant ring strain (approx. 27 kcal/mol)—also renders the cyclopropane ring susceptible to specific chemical degradation pathways, particularly under acidic conditions. This guide provides a comprehensive troubleshooting framework for researchers encountering stability issues with cyclopropylphenylmethane, focusing on the mechanistic rationale behind its degradation and offering practical, field-proven solutions.

Troubleshooting Guide & FAQs: Acidic Conditions

Exposure to acidic media is the most common cause of degradation for arylcyclopropane-containing molecules. The following FAQs address the most frequent issues encountered during synthesis, purification, formulation, and analysis.

Q1: My cyclopropylphenylmethane sample is showing multiple new peaks on HPLC after acidic workup or purification. What is happening?

Answer: You are likely observing acid-catalyzed ring-opening of the cyclopropane moiety. The three-membered ring is thermodynamically unstable due to significant angle strain. In the presence of an acid (either Brønsted or Lewis), one of the C-C bonds in the cyclopropane ring can be protonated and subsequently cleaved.[2] This process is greatly accelerated by the adjacent phenyl group, which can stabilize the resulting carbocation intermediate through resonance.

The reaction is analogous to the acid-catalyzed ring-opening of other strained rings like epoxides, where protonation of the oxygen makes the ring susceptible to nucleophilic attack.[3][4][5] In this case, the C-C bond itself acts as the initial point of interaction with the acid.

Q2: What is the precise mechanism for this acid-catalyzed degradation?

Answer: The degradation proceeds via a carbocation intermediate. The mechanism can be broken down into three key steps:

• Protonation: An acid protonates one of the cyclopropane C-C bonds. This is the rate-limiting step.

• Ring-Opening: The protonated C-C bond breaks, leading to the formation of the most stable possible carbocation. In the case of cyclopropylphenylmethane, this is a secondary benzylic carbocation, which is highly stabilized by the phenyl ring.

• Nucleophilic Quench: A nucleophile present in the reaction mixture (e.g., water, an alcohol from the solvent, or the conjugate base of the acid) attacks the carbocation, forming the final degradation product.

Below is a diagram illustrating this predominant pathway.

Caption: Acid-catalyzed degradation pathway of cyclopropylphenylmethane.

Q3: What are the expected degradation products, and how can I identify them?

Answer: The identity of the final product depends entirely on the nucleophile present. For a typical aqueous acidic workup, the nucleophile is water, leading to the formation of isomeric alcohols. Using hydrochloric acid can result in chlorinated products.

Acidic System	Primary Nucleophile	Expected Major Products	Analytical Signature (NMR/MS)
Dilute H₂SO₄ / H₂O	H₂O	1-Phenyl-1-butanol, 2-Phenyl-2-butanol	¹H NMR: Appearance of new carbinol protons (CH-OH). MS: M+18 peak (addition of H₂O).
HCl in ether/dioxane	Cl⁻	1-Chloro-1-phenylbutane	¹H NMR: Appearance of new methine proton adjacent to Cl. MS: Characteristic M, M+2 isotope pattern for chlorine.
Acetic Acid (AcOH)	AcO⁻	1-Phenylbutyl acetate	¹H NMR: Appearance of acetate methyl singlet (~2.1 ppm). MS: M+60 peak (addition of AcOH).

Q4: How can I prevent this degradation during my experiments?

Answer: Avoidance of strong acids is the most effective strategy. When acidity is required, use the mildest possible conditions and limit exposure time and temperature.

Condition	Recommendation & Rationale
Purification	Avoid silica gel chromatography if possible , as standard silica can be acidic. Use neutralized silica (pre-treated with a base like triethylamine) or consider alternative purification methods like preparatory HPLC with a buffered mobile phase or distillation.
Reaction Conditions	Use buffered systems instead of strong acids to maintain a mildly acidic pH. If a strong acid is essential, run the reaction at the lowest possible temperature (e.g., 0 °C or below) and quench promptly.
Workup/Extraction	Neutralize acidic layers immediately after separation. Use a mild base like saturated sodium bicarbonate (NaHCO₃) solution instead of stronger bases to avoid potential side reactions.
Storage	Store samples of cyclopropylphenylmethane, especially in solution, under neutral or slightly basic conditions. Avoid storing in acidic solvents like acetic acid.

Troubleshooting Guide & FAQs: Basic Conditions

Cyclopropylphenylmethane is significantly more stable under basic conditions than acidic ones. The cyclopropane ring itself is generally unreactive towards bases. However, issues can still arise, particularly with very strong bases.

Q1: Is cyclopropylphenylmethane completely stable to all bases?

Answer: Mostly, yes. The C-C bonds of the cyclopropane ring are not susceptible to nucleophilic attack by bases. Standard basic conditions used in many organic reactions (e.g., NaOH, K₂CO₃, triethylamine) are well-tolerated and should not cause degradation of the core structure.

Q2: Are there any exceptions? What happens if I use a very strong base like n-butyllithium or LDA?

Answer: Yes, extremely strong bases can cause an issue, but it is not ring-opening. The primary site of reactivity becomes the benzylic C-H bond (the carbon attached to both the phenyl and cyclopropyl rings). Strong, non-nucleophilic bases like Lithium diisopropylamide (LDA) or organolithiums can deprotonate this position to form a resonance-stabilized benzylic carbanion.

This is not degradation in itself, but if there are electrophiles present in your reaction mixture (even unintentionally), this carbanion can react, leading to undesired side products. This reactivity can be exploited for intentional functionalization at the benzylic position but is a potential pitfall if you are targeting another part of the molecule.

Analytical & Experimental Protocols

To ensure the integrity of your compound, a systematic stability assessment is crucial. Below is a standard protocol for a forced degradation study.

Protocol: Forced Degradation Study of Cyclopropylphenylmethane

Objective: To assess the stability of cyclopropylphenylmethane under representative acidic and basic conditions and to identify potential degradation products.

Workflow Diagram:

Caption: Experimental workflow for assessing compound stability.

Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of cyclopropylphenylmethane in acetonitrile (ACN).

• Sample Incubation: For each condition, add 100 µL of the stock solution to 900 µL of the stress solution in a sealed HPLC vial.

  • Acidic Stress: 0.1 M Hydrochloric Acid (aqueous).

  • Basic Stress: 0.1 M Sodium Hydroxide (aqueous).

  • Neutral Control: Water or appropriate reaction solvent.

• Time Points: Place all vials in a heating block at 50°C. At specified time points (e.g., 0, 2, 8, and 24 hours), remove one vial from each set.

• Quenching:

  • For the acidic sample, immediately neutralize with an equivalent amount of 0.1 M NaOH.

  • For the basic sample, immediately neutralize with an equivalent amount of 0.1 M HCl.

  • The control sample requires no quenching.

• Analysis (HPLC-UV):

  • Analyze all quenched samples by a stability-indicating HPLC method (e.g., C18 column with a water/acetonitrile gradient).

  • Monitor the peak area of the parent compound (cyclopropylphenylmethane).

  • Calculate the percentage of the compound remaining relative to the t=0 sample.

• Analysis (LC-MS):

  • If significant degradation (>5%) is observed in any sample, analyze the corresponding sample by LC-MS to obtain the mass of the degradation products. This data is critical for structural elucidation and confirming the degradation pathway.[6]

This structured approach provides definitive, quantitative data on the stability of your molecule under different pH conditions, in line with standard industry and regulatory practices.[7][8][9][10]

References

• Parker, E., & Isaacs, N. S. (1959). Mechanisms of Epoxide Reactions. Chemical Reviews, 59(4), 737–799. Available at: [Link]

• Friedman, M. (2000). Effect of pH on the stability of plant phenolic compounds. Journal of Agricultural and Food Chemistry, 48(6), 2101-2108. Available at: [Link]

• Shanu-Wilson, J. (n.d.). Metabolism of cyclopropyl groups. Hypha Discovery Blogs. Available at: [Link]

• ICH Harmonised Tripartite Guideline. (2003). Q1A(R2): Stability Testing of New Drug Substances and Products. Available at: [Link]

• Waterman, K. C., & Adami, R. C. (2005). Accelerated aging: prediction of chemical stability of pharmaceuticals. International Journal of Pharmaceutics, 293(1-2), 101-125. Available at: [Link]

• Aaltonen, J., et al. (2010). Guidelines for the practical stability studies of anticancer drugs: a European consensus conference. Journal of Oncology Pharmacy Practice, 17(1), 25-34. Available at: [Link]

• Master Organic Chemistry. (2015). Opening of Epoxides With Acid. Available at: [Link]

• Chemistry LibreTexts. (2024). 18.5: Reactions of Epoxides - Ring-opening. Available at: [Link]

• S. M. T. Al-Mousawi, et al. (2017). Acid-catalyzed ring-opening reactions of a cyclopropanated 3-aza-2-oxabicyclo[2.2.1]hept-5-ene with alcohols. Arkivoc, 2017(5), 235-246. Available at: [Link]

Sources

• 1. hyphadiscovery.com [hyphadiscovery.com]
• 2. Acid-catalyzed ring-opening reactions of a cyclopropanated 3-aza-2-oxabicyclo[2.2.1]hept-5-ene with alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. youtube.com [youtube.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Identification of the major degradation pathways of ticagrelor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Guidelines for the practical stability studies of anticancer drugs: a European consensus conference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Stability testing protocols | PPTX [slideshare.net]
• 9. Frontiers | Consequences of New Approach to Chemical Stability Tests to Active Pharmaceutical Ingredients [frontiersin.org]
• 10. researchgate.net [researchgate.net]

common mistakes in handling reagents for cyclopropylphenylmethane synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of cyclopropylphenylmethane. This guide is designed to provide targeted troubleshooting advice and answers to frequently asked questions (FAQs) for professionals engaged in this synthesis. Drawing from established protocols and field experience, this resource aims to help you navigate common challenges and optimize your experimental outcomes.

I. Overview of Synthetic Strategies & Common Pitfalls

The synthesis of cyclopropylphenylmethane can be approached through several well-established methods, each with its own set of challenges related to reagent handling. The two primary routes involve:

• Cyclopropanation of Styrene: This typically involves a Simmons-Smith or a modified reaction, using an organozinc carbenoid.

• Nucleophilic Substitution: This route often employs a cyclopropyl Grignard reagent and a benzyl halide.

A third, less common but powerful method is the Kulinkovich reaction, which can generate cyclopropanols from esters, which can then be further modified.

Mistakes in these syntheses frequently stem from the improper handling of highly reactive, unstable, or sensitive reagents. This guide will break down the common issues by synthetic route and the specific reagents involved.

II. Troubleshooting Guide: Simmons-Smith and Related Cyclopropanations

The Simmons-Smith reaction and its modifications (like the Furukawa variant using diethylzinc) are powerful methods for converting alkenes to cyclopropanes.[1][2][3] However, success hinges on the careful handling of the key reagents: diiodomethane and an organozinc compound.

Frequently Asked Questions (FAQs)

Q1: My Simmons-Smith reaction shows low to no product formation, and I've recovered most of my starting styrene. What went wrong?

A1: This is a very common issue and can usually be traced back to one of three main causes related to your reagents:

• Inactive Zinc-Copper Couple: The zinc must be activated to form the organozinc carbenoid. If the activation is incomplete, the reaction will not proceed. Ensure your zinc-copper couple is freshly prepared and activated.[4] For difficult cases, ultrasonication can improve the activation process.[1]

• Poor Quality Diiodomethane (CH₂I₂): Diiodomethane is sensitive to light and can decompose over time, liberating iodine, which gives it a brownish or purplish tinge.[5][6] This decomposition reduces its effectiveness. For best results, use freshly distilled or high-purity diiodomethane.[4] Commercial samples may be stabilized with copper, which is beneficial.[5][7]

• Presence of Moisture: Organozinc reagents are extremely sensitive to moisture.[8] Any water in the reaction will quench the carbenoid. Ensure all glassware is rigorously oven-dried and the reaction is conducted under a dry, inert atmosphere (e.g., argon or nitrogen).[4]

Q2: I'm using the Furukawa modification with diethylzinc (Et₂Zn), and the reaction is sluggish or fails. Why?

A2: Diethylzinc is pyrophoric (ignites spontaneously in air) and reacts violently with water.[8][9] Mishandling is a frequent cause of failure.

• Air/Moisture Contamination: Diethylzinc must be handled strictly under an inert atmosphere using syringe and cannula techniques.[8] Any exposure to air or moisture will decompose the reagent. Ensure your inert gas line is providing dry gas (a drying tube is recommended).

• Improper Storage: Diethylzinc should be stored under an inert atmosphere in a tightly sealed container.[8] If the solution has been stored for a long time or handled improperly, its concentration may be lower than stated.

Experimental Protocol: Best Practices for Diiodomethane

Parameter	Recommendation	Rationale
Purity	Use 99% or higher purity.	Impurities can interfere with carbenoid formation.
Storage	Store in a dark or amber bottle, away from light.[5][10]	Light causes decomposition to I₂, reducing reagent efficacy.[6]
Purification	If discolored, purify by washing with Na₂S₂O₃ to remove iodine, followed by distillation under reduced pressure.[5][11]	Removes inhibitory decomposition products.
Stabilizer	Use diiodomethane stabilized with copper wire or powder.[5][11]	The stabilizer scavenges iodine, prolonging shelf life.

Workflow Diagram: Handling Pyrophoric Diethylzinc

Below is a DOT script illustrating the essential workflow for safely handling pyrophoric reagents like diethylzinc.

Caption: Workflow for handling pyrophoric diethylzinc.

III. Troubleshooting Guide: Grignard Reaction Route

This approach involves the reaction of a cyclopropyl Grignard reagent (cyclopropylmagnesium bromide) with a benzyl halide (typically benzyl bromide). Common errors often relate to the formation of the Grignard reagent or the stability of the benzyl halide.

Frequently Asked Questions (FAQs)

Q3: My attempt to form cyclopropylmagnesium bromide failed. What are the likely causes?

A3: Grignard reagent formation is notoriously sensitive. Key factors include:

• Magnesium Activation: The magnesium turnings must have a clean, oxide-free surface to react. If the turnings are old or dull, mechanical activation (crushing them in a dry mortar and pestle) or chemical activation (a small crystal of iodine or a few drops of 1,2-dibromoethane) is necessary to initiate the reaction.

• Solvent Purity: The ethereal solvent (usually THF or diethyl ether) must be anhydrous. Even trace amounts of water will prevent the reaction. Use freshly distilled solvent from a suitable drying agent (e.g., sodium/benzophenone).

• Radical Side Reactions: The formation of cyclopropyl Grignard can be accompanied by radical processes that lead to byproducts like cyclopropane or solvent-derived products, reducing your yield.[12][13] This can sometimes be mitigated by careful control of temperature and addition rates.

Q4: My reaction of cyclopropylmagnesium bromide with benzyl bromide gave a low yield of the desired product and a significant amount of dibenzyl (Wurtz coupling product). Why?

A4: This points to issues with either the Grignard reagent itself or the benzyl bromide.

• Wurtz Coupling: A common side reaction is the coupling of the Grignard reagent with the unreacted halide starting material.[14] This can be minimized by slow, controlled addition of the benzyl bromide to the Grignard solution at a low temperature to keep the concentration of the halide low.

• Benzyl Bromide Quality: Benzyl bromide is a lachrymator and is sensitive to light and moisture.[15][16] It can hydrolyze to benzyl alcohol or polymerize upon storage.[15] Using old or improperly stored benzyl bromide can lead to a host of side reactions. Always use freshly distilled or newly purchased benzyl bromide from a reputable supplier.

• Incompatible Materials: Avoid contact with metals like iron and aluminum, as this can promote decomposition.[15]

Experimental Protocol: Benzyl Bromide Handling and Storage

Parameter	Recommendation	Rationale
Storage	Store in a cool, dry, dark place in a tightly closed container under an inert atmosphere.[15][16]	Prevents decomposition from light, moisture, and air.[15][16]
Handling	Handle in a well-ventilated fume hood. Wear appropriate PPE, including chemical splash goggles, face shield, and gloves.[15]	Benzyl bromide is a lachrymator and irritant.[17]
Purity Check	Before use, check for discoloration. If impure, consider purification by distillation under reduced pressure.	Impurities can lead to side reactions and lower yields.
Quenching	Spills should be absorbed with an inert material like sand or vermiculite. Do not use water.[16]	Reacts with water to form corrosive hydrogen bromide gas.[15][18]

IV. Troubleshooting Guide: Kulinkovich Reaction

The Kulinkovich reaction is a powerful method for synthesizing cyclopropanols from esters using a Grignard reagent and a titanium(IV) isopropoxide catalyst.[19][20][21] While not a direct route to cyclopropylphenylmethane, the resulting cyclopropanol is a key intermediate.

Frequently Asked Questions (FAQs)

Q5: My Kulinkovich reaction is not working, or the yield is very low. What are the critical parameters?

A5: The Kulinkovich reaction's success is highly dependent on the quality of the titanium catalyst and the Grignard reagent.

• Titanium(IV) Isopropoxide Quality: This reagent is extremely moisture-sensitive.[22] It readily hydrolyzes to form titanium dioxide and isopropanol.[23] It should be handled under an inert atmosphere. Distillation before use is recommended to ensure high purity.[24]

• Grignard Reagent Stoichiometry: The reaction mechanism involves the formation of a titanacyclopropane intermediate from the reaction of the titanium alkoxide with two equivalents of the Grignard reagent.[19] Using less than the required amount of Grignard reagent will result in incomplete conversion.

• Reaction Temperature: While the reaction is often run at room temperature or reflux, the initial addition of the Grignard reagent to the ester and titanium catalyst is typically done at a lower temperature (e.g., 0 °C or even -78 °C) to control the exothermic reaction and prevent side reactions.[20][25]

Logical Diagram: Key Dependencies in the Kulinkovich Reaction

This diagram illustrates the critical dependencies for a successful Kulinkovich reaction.

Sources

• 1. Simmons-Smith Reaction [organic-chemistry.org]
• 2. Simmons-Smith Reaction: Definition, Mechanism, and Examples [chemistrylearner.com]
• 3. orgosolver.com [orgosolver.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Iodomethane - Wikipedia [en.wikipedia.org]
• 6. Diiodomethane - Wikipedia [en.wikipedia.org]
• 7. calpaclab.com [calpaclab.com]
• 8. research.uga.edu [research.uga.edu]
• 9. apps.mnc.umn.edu [apps.mnc.umn.edu]
• 10. Page loading... [wap.guidechem.com]
• 11. Diiodomethane | 75-11-6 [chemicalbook.com]
• 12. researchgate.net [researchgate.net]
• 13. In Grignard reagent formation from cyclopropyl bromide in diethyl ether, trapping by DCPH is consistent with diffusing cyclopropyl radical intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 16. nj.gov [nj.gov]
• 17. lobachemie.com [lobachemie.com]
• 18. westliberty.edu [westliberty.edu]
• 19. Kulinkovich Reaction [organic-chemistry.org]
• 20. Kulinkovich Reaction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 21. grokipedia.com [grokipedia.com]
• 22. noahchemicals.com [noahchemicals.com]
• 23. Titanium isopropoxide - Wikipedia [en.wikipedia.org]
• 24. Organic Syntheses Procedure [orgsyn.org]
• 25. reddit.com [reddit.com]

Technical Support Center: Scaling Up Laboratory Synthesis of Cyclopropylphenylmethane

Welcome to the technical support center for the synthesis of cyclopropylphenylmethane. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance, troubleshooting advice, and answers to frequently asked questions (FAQs) encountered during the synthesis and scale-up of this valuable compound. Our goal is to equip you with the knowledge to navigate potential challenges and optimize your synthetic route for efficiency and success.

Frequently Asked Questions (FAQs)

Here we address some of the common initial questions that arise when undertaking the synthesis of cyclopropylphenylmethane.

Q1: What are the most common methods for synthesizing cyclopropylphenylmethane at a laboratory scale?

A1: The most prevalent and reliable methods for synthesizing cyclopropylphenylmethane in a laboratory setting are the Simmons-Smith cyclopropanation of styrene and transition metal-catalyzed cyclopropanation of styrene using diazo compounds.[1][2] The Simmons-Smith reaction is a classic and robust method, while catalytic approaches offer advantages in terms of atom economy and catalyst turnover.[1][2][3] Another, though less direct, route involves the reaction of cyclopropylmagnesium bromide with benzyl bromide.

Q2: I'm considering scaling up my synthesis. What are the primary challenges I should anticipate?

A2: Scaling up the synthesis of cyclopropylphenylmethane introduces several key challenges. These include:

• Exothermic Reactions: Both the Simmons-Smith reaction and decompositions of diazo compounds can be highly exothermic, requiring careful temperature control to prevent runaway reactions.

• Reagent Handling and Stoichiometry: Handling larger quantities of pyrophoric reagents like diethylzinc (in the Furukawa modification of the Simmons-Smith reaction) or potentially explosive diazo compounds demands stringent safety protocols.[3] Maintaining precise stoichiometry on a larger scale is also critical for optimal yield and purity.

• Work-up and Purification: Processing larger reaction volumes can make extractions and washes more cumbersome. Purification by chromatography may become impractical, necessitating alternative methods like distillation.

• Byproduct Formation: Side reactions that are minor at a small scale can become significant at a larger scale, complicating purification and reducing overall yield.

Q3: What are the typical yields I can expect for the laboratory-scale synthesis of cyclopropylphenylmethane?

A3: For a well-optimized laboratory-scale Simmons-Smith reaction, yields can typically range from 70-90%.[2][4] Transition metal-catalyzed cyclopropanations can also provide good to excellent yields, often in the range of 80-95%, depending on the catalyst and reaction conditions.[1][5]

Troubleshooting Guides

This section provides detailed solutions to specific problems you may encounter during your experiments.

Problem 1: Low Yield in Simmons-Smith Cyclopropanation

Symptoms:

• The reaction stalls, with a significant amount of unreacted styrene remaining.

• The final isolated yield of cyclopropylphenylmethane is significantly lower than expected.

Potential Causes & Solutions:

• Inactive Zinc-Copper Couple: The activity of the zinc-copper couple is paramount for the success of the Simmons-Smith reaction.

  • Causality: The zinc-copper couple is responsible for the formation of the organozinc carbenoid intermediate, which is the active cyclopropanating agent.[4] If the surface of the zinc is not sufficiently activated, the reaction will not proceed efficiently.

  • Solution: Ensure your zinc dust is of high purity and activated properly. A common activation method involves washing the zinc dust with hydrochloric acid to remove the passivating oxide layer, followed by treatment with a copper(II) sulfate solution. The activated zinc-copper couple should be used immediately.

• Poor Quality Reagents: The purity of diiodomethane and the solvent can significantly impact the reaction.

  • Causality: Impurities in diiodomethane can interfere with the formation of the carbenoid. Water in the solvent will quench the organozinc intermediate.

  • Solution: Use freshly distilled diiodomethane. Ensure your solvent (typically diethyl ether or dichloromethane) is anhydrous.

• Insufficient Reaction Time or Temperature: The reaction may not have proceeded to completion.

  • Causality: The Simmons-Smith reaction is often run at reflux in diethyl ether. If the temperature is too low or the reaction time is too short, the conversion will be incomplete.

  • Solution: Monitor the reaction by TLC or GC to determine the optimal reaction time. Ensure the reaction is maintained at the appropriate temperature.

Problem 2: Formation of Significant Byproducts in Catalytic Cyclopropanation

Symptoms:

• GC-MS analysis of the crude product shows multiple peaks in addition to the desired cyclopropylphenylmethane.

• Common byproducts include diethyl maleate and diethyl fumarate when using ethyl diazoacetate.[5][6]

Potential Causes & Solutions:

• Carbene Dimerization: The metal carbene intermediate can react with itself instead of the styrene.[7]

  • Causality: This side reaction is often favored at higher concentrations of the diazo compound.[7]

  • Solution: Add the diazo compound slowly to the reaction mixture using a syringe pump. This maintains a low steady-state concentration of the diazo compound and the resulting carbene, favoring the reaction with the more abundant styrene.

• Catalyst Decomposition or Inactivity: The catalyst may not be effectively promoting the cyclopropanation.

  • Causality: Some catalysts are sensitive to air and moisture. Improper handling can lead to deactivation.

  • Solution: Use freshly prepared or properly stored catalysts.[7] Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon).

• Solvent Effects: The choice of solvent can influence the selectivity of the reaction.[1]

  • Causality: The solvent can coordinate to the metal center, affecting its catalytic activity and selectivity.

  • Solution: Consult the literature for the optimal solvent for your specific catalytic system. For some iron-porphyrin catalysts, for example, THF has been shown to improve the trans/cis selectivity of the cyclopropane product.[1]

Problem 3: Difficulties in Purifying Cyclopropylphenylmethane

Symptoms:

• The crude product is an oil that is difficult to handle.

• Column chromatography does not provide baseline separation of the product from impurities.

Potential Causes & Solutions:

• Presence of Non-polar Impurities: Byproducts from the reaction may have similar polarities to the desired product.

  • Causality: For instance, unreacted styrene or byproducts from carbene dimerization can be difficult to separate from cyclopropylphenylmethane by silica gel chromatography due to their similar non-polar nature.

  • Solution: Consider fractional distillation under reduced pressure for purification, especially on a larger scale. Cyclopropylphenylmethane has a boiling point of approximately 179°C at atmospheric pressure.[8] Distillation can be an effective method to separate it from higher or lower boiling point impurities.

• Residual Catalyst: Traces of the metal catalyst may remain in the product.

  • Causality: Some metal complexes can be difficult to remove completely by simple extraction.

  • Solution: After the aqueous workup, consider washing the organic layer with a solution that can help remove the specific metal catalyst used. For example, a dilute ammonium chloride solution can sometimes help in removing residual zinc salts. For transition metal catalysts, specific workup procedures may be required as detailed in the literature for that catalyst system.

Experimental Protocols

Protocol 1: Laboratory-Scale Simmons-Smith Cyclopropanation of Styrene

Materials:

• Zinc dust

• Copper(II) sulfate pentahydrate

• Styrene

• Diiodomethane

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Activation of Zinc: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add zinc dust (2.0 eq) and a 5% aqueous solution of copper(II) sulfate. Stir vigorously for 15 minutes. Decant the aqueous solution and wash the resulting zinc-copper couple with anhydrous diethyl ether (3 x).

• Reaction Setup: Under an inert atmosphere, add anhydrous diethyl ether to the activated zinc-copper couple. Add styrene (1.0 eq).

• Addition of Diiodomethane: Add diiodomethane (1.5 eq) dropwise to the stirred suspension. The reaction is exothermic, and a gentle reflux should be maintained.

• Reaction: After the addition is complete, continue to stir the reaction mixture at reflux for 1-2 hours, or until TLC/GC analysis indicates the consumption of styrene.

• Work-up: Cool the reaction mixture to room temperature and carefully quench by the slow addition of a saturated aqueous ammonium chloride solution. Filter the mixture through a pad of celite to remove the solid zinc salts. Separate the organic layer, and wash it sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using hexanes as the eluent to afford cyclopropylphenylmethane as a clear, colorless liquid.

Protocol 2: Scale-Up Considerations and Purification by Distillation

When scaling up the synthesis, the following modifications to the above protocol should be considered:

• Reaction Vessel: Use a jacketed reactor for better temperature control.

• Mechanical Stirring: Employ a mechanical stirrer to ensure efficient mixing of the heterogeneous reaction mixture.

• Addition of Reagents: Use an addition funnel for the controlled addition of diiodomethane.

• Purification: After the work-up, instead of column chromatography, purify the crude product by fractional distillation under reduced pressure. Collect the fraction corresponding to the boiling point of cyclopropylphenylmethane.

Data Presentation

Table 1: Comparison of Reaction Parameters for Different Synthetic Routes

Parameter	Simmons-Smith Reaction	Catalytic Cyclopropanation (Rh₂(OAc)₄)
Starting Materials	Styrene, Diiodomethane, Zn(Cu)	Styrene, Ethyl Diazoacetate
Stoichiometry	Stoichiometric use of zinc	Catalytic amount of Rh₂(OAc)₄
Temperature	Reflux in Et₂O (~35 °C)	Room Temperature
Typical Yield	70-90%	80-95%
Key Byproducts	Unreacted starting materials	Diethyl maleate, Diethyl fumarate
Scale-up Concerns	Exothermicity, handling of zinc	Handling of diazo compounds, cost of catalyst

Visualizations

Experimental Workflow for Simmons-Smith Cyclopropanation

Caption: Workflow for the Simmons-Smith synthesis of cyclopropylphenylmethane.

Troubleshooting Logic for Low Yield

Caption: Decision tree for troubleshooting low yields in cyclopropanation.

References

• Asymmetric Cyclopropanation of Styrene Catalyzed by Chiral Macrocyclic Iron(II) Complexes. (n.d.).
• Cyclopropanation reaction of styrene and diazo compounds catalyzed by... - ResearchGate. (n.d.).
• Simmons–Smith reaction - Grokipedia. (n.d.).
• Side reactions and byproduct formation in cyclopropanation reactions - Benchchem. (n.d.).
• Cyclopropanation reaction of styrene derivatives with diazo compounds... | Download Scientific Diagram - ResearchGate. (n.d.).
• Styrene Cyclopropanation and Ethyl Diazoacetate Dimerization Catalyzed by Ruthenium Complexes Containing Chiral Tridentate Phosphine Ligands | Organometallics - ACS Publications. (n.d.).
• A scope of chiral cyclopropane of diazo acetoxy acetone with styrene derivatives, diazo acetoxy acetone derivatives with styrene catalyzed by p-nitro- Ru(ii)-diphenyl-Pheox. (2023-09-30).
• Simmons–Smith reaction - Wikipedia. (n.d.).
• Simmons-Smith Cyclopropanation Reaction | Tokyo Chemical Industry UK Ltd. (n.d.).
• TRANSITION METAL CATALYZED SIMMONS–SMITH TYPE CYCLOPROPANATIONS. (2019-08-16).
• Interfacing Microbial Styrene Production with a Biocompatible Cyclopropanation Reaction - PMC - NIH. (n.d.).
• CYCLOPROPYLPHENYLMETH... (n.d.).

Sources

• 1. DSpace [dr.lib.iastate.edu]
• 2. grokipedia.com [grokipedia.com]
• 3. Simmons-Smith Cyclopropanation Reaction | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 4. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Interfacing Microbial Styrene Production with a Biocompatible Cyclopropanation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. CYCLOPROPYLPHENYLMETHANE CAS#: 1667-00-1 [amp.chemicalbook.com]

Technical Support Center: Alternative Catalysts for Efficient Cyclopropylphenylmethane Reactions

From the Desk of the Senior Application Scientist

Welcome to the technical support hub for navigating the complexities of reactions involving the cyclopropylphenylmethane scaffold. The unique electronic properties and conformational rigidity imparted by the cyclopropane ring make it a prized motif in medicinal chemistry and materials science. However, the inherent ring strain that makes it synthetically attractive also renders it susceptible to undesired side reactions, most notably ring cleavage.

This guide moves beyond conventional palladium-based catalysis, which, while powerful, can be expensive and sometimes overly reactive. We will explore a landscape of alternative, cost-effective, and highly selective catalytic systems. Our focus is to provide you with not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your own experiments effectively.

Frequently Asked Questions (FAQs)

Q1: Why should I consider catalysts other than standard palladium complexes for my cyclopropylphenylmethane reactions?

A1: While palladium catalysts are workhorses in cross-coupling and C-H activation, they present several challenges. High costs and potential for product contamination with heavy metals are significant concerns in drug development. From a chemical standpoint, highly active palladium catalysts can sometimes promote the cleavage of the strained cyclopropane ring, especially at elevated temperatures.[1] Alternative catalysts, particularly those based on earth-abundant metals like copper, nickel, or iron, offer a more sustainable and cost-effective approach. Furthermore, photoredox and enzymatic catalysis open new avenues for reactivity under exceptionally mild conditions, often preserving the delicate cyclopropane motif with greater fidelity.

Q2: What are the main classes of alternative catalysts for activating cyclopropylphenylmethane systems?

A2: The field has expanded significantly to include several powerful catalyst classes:

• Earth-Abundant Transition Metals (Cu, Ni, Co, Fe): These metals can mediate a variety of transformations, including cross-coupling and cyclopropanation reactions.[2] For instance, cobalt-catalyzed cross-coupling is effective for introducing strained rings onto alkyl iodides.[2]

• Rhodium (Rh) Catalysts: Rh(III) catalysts have proven effective in C-H activation-initiated cyclopropanation reactions, offering unique reactivity pathways.[3]

• Photoredox Catalysts: These systems use light to generate highly reactive radical intermediates under very mild conditions, minimizing thermal degradation pathways like ring opening.

• Brønsted Acids: Recently, strong, confined Brønsted acids like imidodiphosphorimidate (IDPi) have been shown to activate cyclopropanes by protonation, facilitating controlled fragmentation and functionalization.[4] This offers a metal-free approach to C-C bond activation.[4]

Q3: My goal is enantioselective C-H activation on a cyclopropane ring. Where should I start?

A3: This is a challenging but achievable goal. A highly successful strategy involves palladium(II) catalysis paired with chiral mono-N-protected amino acid (MPAA) ligands.[5] Systematic tuning of the amino acid ligand is crucial for achieving high enantioselectivity.[5] This approach provides a powerful method for creating enantioenriched cis-substituted cyclopropanecarboxylic acids from prochiral starting materials.[5]

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter in the lab and provides a logical, step-by-step approach to resolving them.

Issue 1: The cyclopropane ring is opening, leading to low yield of the desired product.

• Root Cause: The high ring strain of cyclopropane (approx. 29.0 kcal/mol) provides a strong thermodynamic driving force for ring-opening, especially when a carbocationic intermediate is formed.[1][6] This is often promoted by strong acids or highly electrophilic metal catalysts.[1]

• Solutions & Optimization Strategy:

  • Reduce Catalyst Electrophilicity: If using an acid catalyst, switch from a strong Brønsted acid (e.g., H₂SO₄) to a milder one (e.g., acetic acid) or a solid-supported acid. If a Lewis acid is required, select one less prone to promoting cleavage and use it at low temperatures.[1]

  • Lower the Reaction Temperature: Ring-opening is often kinetically slower than the desired reaction at lower temperatures. Running the reaction at 0 °C, -20 °C, or even -78 °C can dramatically improve the yield of the ring-intact product.[1]

  • Change the Catalyst Metal: If a transition metal is implicated, consider switching to a less aggressive metal. For example, in hydrogenations, palladium on carbon (Pd/C) is often less reactive towards cyclopropanes than platinum or rhodium catalysts.[1]

  • Alter the Solvent: Use non-polar, aprotic solvents to disfavor the formation and stabilization of charged intermediates that precede ring-opening.[1]

Issue 2: The reaction is sluggish or gives no product, even though the cyclopropane ring appears stable.

• Root Cause: This often points to issues with catalyst activation, catalyst poisoning, or insufficient substrate reactivity for the chosen catalytic system.

• Solutions & Optimization Strategy:

  • Verify Catalyst Activity: Ensure your catalyst and any ligands are pure and handled under the appropriate conditions (e.g., inert atmosphere for air-sensitive complexes). Low levels of impurities can act as catalyst poisons, halting turnover.[7]

  • Employ a Directing Group: For C-H activation reactions, the presence of a directing group is often essential. Picolinamide has been shown to be an effective directing group for the Pd-catalyzed C-H arylation of cyclopropanes.[8] Similarly, tertiary alkylamines can direct C-H activation on aminomethyl-cyclopropanes.[9]

  • Screen Additives: Some reactions require specific additives or co-catalysts to proceed. For example, in Pd(II)-catalyzed C-H activation, the choice of base (e.g., Li₂CO₃ vs. NaHCO₃) and boron reagent (e.g., boronic acid pinacol esters vs. potassium trifluoroborate salts) can be critical and substrate-dependent.[5]

  • Increase Reaction Concentration: In some cases, extended, slow addition of a reagent can maintain a higher effective catalyst concentration and improve performance.[7]

Issue 3: The reaction produces a mixture of isomers with poor diastereoselectivity or enantioselectivity.

• Root Cause: The stereochemical outcome is determined by the transition state geometry, which is heavily influenced by the steric and electronic properties of the catalyst's ligand sphere.

• Solutions & Optimization Strategy:

  • Systematic Ligand Screening: This is the most powerful tool for improving stereoselectivity. For Rh(III)-catalyzed cyclopropanations, the development of a monosubstituted isopropylcyclopentadienyl ligand was critical for achieving high diastereoselectivity (12:1 dr).[3] For enantioselective reactions, a library of chiral ligands should be screened.

  • Optimize Temperature: Lowering the reaction temperature often increases selectivity by amplifying the small energy differences between diastereomeric transition states.

  • Consult Computational Studies: When available, computational analyses of the cyclopalladation or oxidative addition step can provide valuable insights into the origins of stereoselectivity and guide rational ligand design.[9]

Data Summary: Comparison of Alternative Catalytic Systems

Catalyst System	Metal/Type	Typical Reaction	Key Advantages	Considerations & Potential Issues
[Pd(II)-MPAA]	Palladium	Enantioselective C–H Arylation	High enantioselectivity achievable, proceeds under mild conditions.[5]	Requires systematic ligand tuning; can be sensitive to substrate electronics.[5]
[Rh(CpR)Cl₂]₂	Rhodium	C–H Activated [2+1] Cyclopropanation	Novel reactivity pathway, high diastereoselectivity with optimized ligand.[3]	Ligand design is critical for success; may require internal oxidant.[3]
Cobalt-Porphyrin	Cobalt	Olefin Cyclopropanation	Uses earth-abundant metal, high diastereo- and enantioselectivity.[2]	Often requires diazo compounds, which can be hazardous.[2]
Imidodiphosphorimidate (IDPi)	Brønsted Acid	Asymmetric Cyclopropane Fragmentation	Metal-free, high selectivity, activates strong C-C bonds.[4]	Requires highly specialized chiral acid catalyst.[4]

Visualized Workflows and Mechanisms

Decision Workflow for Catalyst Selection

This diagram provides a logical path for choosing a catalytic system based on the desired transformation.

Caption: A decision-making workflow for catalyst selection.

Mechanism: C-C Bond Activation via Oxidative Addition

This diagram illustrates the key initial step in many transition-metal-catalyzed reactions of cyclopropanes.

Caption: Oxidative addition forms a key metallacyclobutane intermediate.

Experimental Protocols

Protocol 1: Pd-Catalyzed Suzuki-Miyaura Coupling of an Aryl Chloride with Potassium Cyclopropyltrifluoroborate

This protocol is adapted from established methods for coupling aryl chlorides with cyclopropyltrifluoroborates and serves as a robust starting point for synthesis.[1]

Materials:

• Aryl chloride (1.0 equiv)

• Potassium cyclopropyltrifluoroborate (1.5 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (2 mol %)

• SPhos (4 mol %)

• Potassium phosphate (K₃PO₄) (3.0 equiv)

• Anhydrous Toluene/Water (10:1 mixture)

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere (Argon or Nitrogen), add the aryl chloride (e.g., 1.0 mmol), potassium cyclopropyltrifluoroborate (1.5 mmol), and K₃PO₄ (3.0 mmol).

• In a separate vial, dissolve Pd(OAc)₂ (0.02 mmol) and SPhos (0.04 mmol) in the toluene/water solvent mixture (e.g., 5 mL).

• Add the catalyst solution to the Schlenk tube containing the solids.

• Seal the tube and heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Enantioselective C–H Arylation of Cyclopropanecarboxylic Acid Derivative

This generalized protocol is based on the methodology developed for the enantioselective C-H activation of cyclopropanes using MPAA ligands.[5]

Materials:

• Cyclopropane substrate (with directing group, 1.0 equiv)

• Arylboronic acid pinacol ester (Aryl-BPin) (2.0 equiv)

• [Pd(OAc)₂]₂ (5 mol %)

• Chiral mono-N-protected amino acid (MPAA) ligand (e.g., Ac-Ile-OH) (20 mol %)

• NaHCO₃ (2.0 equiv)

• Ag₂CO₃ (1.0 equiv)

• Anhydrous tert-Amyl alcohol (t-AmylOH)

Procedure:

• To an oven-dried vial, add the cyclopropane substrate (e.g., 0.2 mmol), Aryl-BPin (0.4 mmol), [Pd(OAc)₂]₂ (0.005 mmol, 2.5 mol% dimer), MPAA ligand (0.04 mmol), NaHCO₃ (0.4 mmol), and Ag₂CO₃ (0.2 mmol).

• Evacuate and backfill the vial with an inert atmosphere (Argon or Nitrogen).

• Add anhydrous t-AmylOH (e.g., 1.0 mL) via syringe.

• Seal the vial and place it in a preheated block at 50 °C for 24 hours.

• After cooling, dilute the mixture with dichloromethane (DCM) and filter through a pad of celite.

• Concentrate the filtrate and purify the residue by flash chromatography.

• Determine the enantiomeric excess (ee) of the product using chiral HPLC.

References

• Technical Support Center: Preserving Cyclopropane Integrity in Chemical Reactions. (2025). Benchchem.
• Activation of cyclopropanes by transition metals. (n.d.). In Wikipedia. Retrieved January 14, 2026.
• Chen, G., Shaughnessy, M., & Diao, T. (2015). Pd(II)-Catalyzed Enantioselective C–H Activation of Cyclopropanes. Journal of the American Chemical Society, 137(29), 9254–9257.
• A holy grail found for catalytic alkane activ
• Martinez-Erro, S., Sapsford, K. L., & Procter, D. J. (2021). Pd(II)-Catalyzed Enantioselective C(sp3)–H Arylation of Cyclopropanes and Cyclobutanes Guided by Tertiary Alkylamines. Journal of the American Chemical Society, 143(49), 20734–20740.
• Synthesis of cyclopropanes. (n.d.). Organic Chemistry Portal. Retrieved January 14, 2026.
• Hyster, T. K., & Rovis, T. (2014). Rh(III)-Catalyzed Cyclopropanation Initiated by C–H Activation: Ligand Development Enables a Diastereoselective [2 + 1] Annulation of N-Enoxyphthalimides and Alkenes. Journal of the American Chemical Society, 136(32), 11292–11295.
• Sustac Roman, D., & Charette, A. B. (2011). C–H Functionalization of Cyclopropanes: A Practical Approach Employing a Picolinamide Auxiliary. Organic Letters, 13(21), 5784–5787.
• Troubleshooting: My Reaction Failed: FAQ. (n.d.). University of Rochester, Department of Chemistry. Retrieved January 14, 2026.
• Optimizing Catalytic Reactions. (2002).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Cyclopropane synthesis [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A holy grail found for catalytic alkane activation | EurekAlert! [eurekalert.org]
• 5. Pd(II)-Catalyzed Enantioselective C–H Activation of Cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Activation of cyclopropanes by transition metals - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Pd(II)-Catalyzed Enantioselective C(sp3)–H Arylation of Cyclopropanes and Cyclobutanes Guided by Tertiary Alkylamines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Unexpected Products in Crude NMR of Cyclopropylphenylmethane Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for identifying unexpected products in the crude NMR spectra of reactions involving cyclopropylphenylmethane. The unique reactivity of the cyclopropylmethyl system can often lead to a variety of side products, making reaction monitoring and product identification challenging. This resource is designed to help you navigate these complexities with confidence.

Frequently Asked Questions (FAQs)

Q1: My crude ¹H NMR shows a complex mixture of signals in the aliphatic and olefinic regions, instead of the clean signals I expected for my cyclopropylphenylmethane derivative. What could be happening?

This is a common issue arising from the inherent reactivity of the cyclopropylmethyl cation, which is often an intermediate in reactions involving cyclopropylphenylmethane.[1] This carbocation is highly prone to rearrangement due to the significant ring strain of the three-membered ring.[1] It can exist in equilibrium with the less strained cyclobutyl and homoallyl cations.[1] Consequently, you may be observing a mixture of cyclopropylmethyl, cyclobutyl, and homoallyl derivatives in your product mixture.[1]

The stability of the cyclopropylmethyl cation is a double-edged sword. While it's stabilized by the overlap of the cyclopropane's C-C bonding orbitals with the empty p-orbital of the carbocation (a phenomenon sometimes called "dancing resonance"), this same electronic communication facilitates rapid rearrangement.[1]

Q2: I'm seeing new aromatic substitution patterns in my NMR. Could the phenyl ring be reacting?

Yes, under certain conditions, particularly those involving strong Lewis or Brønsted acids, you may observe intramolecular or intermolecular Friedel-Crafts reactions.[2][3] If your reaction generates a carbocation on the cyclopropylmethyl unit, this electrophile can be attacked by the electron-rich phenyl ring of another molecule (intermolecular) or, if the geometry is favorable, by its own phenyl ring (intramolecular), leading to cyclized products.[4]

These Friedel-Crafts reactions can lead to a variety of polycyclic or substituted aromatic compounds, which will present as new sets of signals in the aromatic region of your ¹H and ¹³C NMR spectra.[2][3]

Q3: My reaction is supposed to be a simple substitution at the benzylic position, but I'm seeing evidence of ring opening. What reaction conditions favor this?

Ring opening of the cyclopropane ring is a classic side reaction, especially under acidic conditions.[5] The presence of a Brønsted or Lewis acid can protonate or coordinate to the cyclopropane ring, weakening the C-C bonds and making it susceptible to nucleophilic attack.[5] This can lead to the formation of homoallylic products.

Radical-mediated reactions can also induce ring opening. The cyclopropylmethyl radical is known to rapidly rearrange to the 3-buten-1-yl radical.[6] If your reaction conditions involve radical initiators or proceed through a radical mechanism, this pathway can be a significant source of byproducts.[6][7]

Troubleshooting Guides

Issue 1: My crude NMR is dominated by rearranged products (cyclobutyl and homoallyl derivatives).

This indicates that the rate of carbocation rearrangement is competitive with or faster than the rate of your desired reaction.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for minimizing rearranged products.

Detailed Protocols:

• Temperature Control: Lowering the reaction temperature is a powerful tool to disfavor rearrangement.[1] Rearrangement reactions have an activation energy barrier that is more difficult to overcome at lower temperatures, allowing more time for the desired nucleophilic attack.

  • Protocol:

    • Set up the reaction in a vessel equipped with a cryostat or a dry ice/acetone bath to achieve and maintain a low temperature (e.g., -78 °C).

    • Pre-cool the solution containing the nucleophile.

    • Add the precursor to the cyclopropylmethyl cation dropwise to the cooled solution.

    • Maintain the low temperature throughout the reaction.

• Solvent Selection: The choice of solvent can significantly influence the reaction outcome. Less polar and more nucleophilic solvents can help to trap the initial carbocation before it rearranges.[1]

  • Protocol:

    • If the reaction is currently run in a non-nucleophilic solvent like dichloromethane, consider switching to a more nucleophilic solvent like an alcohol (if compatible with your reagents) or a non-protic solvent containing a soluble nucleophile.

    • Run small-scale test reactions in a variety of solvents to empirically determine the optimal conditions.

Issue 2: My NMR shows unexpected signals in the aromatic region, suggesting Friedel-Crafts side reactions.

This is often a consequence of using strong Lewis acids or protic acids, which can activate the system for electrophilic aromatic substitution.[2][3]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for minimizing Friedel-Crafts side reactions.

Detailed Protocols:

• Catalyst Screening:

  • Protocol:

    • Set up a series of small-scale parallel reactions.

    • In each reaction, use a different Lewis acid, varying in strength (e.g., AlCl₃, FeCl₃, ZnCl₂, BF₃·OEt₂).

    • Monitor the reactions by TLC or LC-MS to assess the formation of byproducts.

    • Analyze the crude NMR of each reaction to identify the catalyst that provides the best selectivity for the desired product.

• Dilution:

  • Protocol:

    • Perform the reaction at the standard concentration and at several higher dilutions (e.g., 2x, 5x, 10x dilution).

    • Analyze the product distribution in each case to determine if intermolecular side reactions are suppressed at lower concentrations.

Identifying Unexpected Products by NMR

The following table provides typical ¹H and ¹³C NMR chemical shift ranges for the expected cyclopropylphenylmethane core and its common rearranged byproducts. These are general ranges and can be influenced by other substituents on the molecule.

Structural Moiety	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Key Features & Notes
Cyclopropylmethyl	Cyclopropyl Protons: 0.3 - 1.2 (complex multiplets)Benzylic Protons: 2.5 - 3.0 (doublet or multiplet)	Cyclopropyl Carbons: 5 - 20Benzylic Carbon: 35 - 45	The high-field signals of the cyclopropyl protons are highly characteristic.[8]
Cyclobutyl	Cyclobutyl Protons: 1.5 - 2.5 (complex multiplets)	Cyclobutyl Carbons: 20 - 40	Signals are generally downfield compared to the cyclopropyl protons.
Homoallyl (Ring-Opened)	Allylic Protons: 2.0 - 2.5 (multiplet)Vinylic Protons: 4.9 - 5.9 (multiplets)	Allylic Carbon: 30 - 40Vinylic Carbons: 115 - 140	The appearance of signals in the vinylic region is a strong indicator of ring opening.[9][10]
Intramolecular Friedel-Crafts	Aromatic Protons: 6.5 - 8.0 (often with altered splitting patterns)Aliphatic Protons: May show more complex splitting due to rigid ring systems	Aromatic Carbons: 120 - 150 (may have more signals than the starting material)Quaternary Carbons: May appear in the aromatic or aliphatic region	Look for a reduction in the number of aromatic protons and changes in their coupling constants.

Note: For more detailed chemical shift correlations, consult comprehensive NMR databases and resources.[11][12][13]

Mechanistic Insights

The formation of these unexpected products can be rationalized by considering the underlying reaction mechanisms.

Caption: Reaction pathways leading to unexpected products from a cyclopropylmethyl cation intermediate.

This diagram illustrates how a common cyclopropylmethyl cation intermediate can lead to a variety of products through competing reaction pathways.[1][14][15] Understanding these pathways is crucial for developing strategies to favor the formation of the desired product.

References

• Chen, J. G., & Gellman, A. J. (2007). Cyclopropylmethyl/cyclobutyl rearrangements on surfaces: evidence for transient cation formation near O-covered Mo(110). Journal of the American Chemical Society, 129(15), 4851–4859. [Link]

• Chen, J. G., & Gellman, A. J. (2007). Cyclopropylmethyl/Cyclobutyl Rearrangements on Surfaces: Evidence for Transient Cation Formation near O-Covered Mo(110). Journal of the American Chemical Society, 129(15), 4851–4859. [Link]

• Nonhebel, D. C. (1993). The Chemistry of Cyclopropylmethyl and Related Radicals. Chemical Society Reviews, 22(5), 347. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: My Reaction Failed: FAQ. Retrieved from [Link]

• Wikipedia. (2024). Friedel–Crafts reaction. Retrieved from [Link]

• Reich, H. J. (n.d.). 1H NMR Chemical Shifts. Organic Chemistry Data. Retrieved from [Link]

• That Chemist. (2022, May 4). Five Unexpected Reactions [Video]. YouTube. [Link]

• OpenStax. (2023, September 20). 13.4 Chemical Shifts in 1H NMR Spectroscopy. In Organic Chemistry. [Link]

• University of Liverpool. (n.d.). Chemical shifts. Retrieved from [Link]

• Reddy, B. V. S., & Kumar, V. (2020). Synthetically important ring opening reactions by alkoxybenzenes and alkoxynaphthalenes. RSC Advances, 10(52), 31393–31413. [Link]

• Olah, G. A. (2005). Friedel-Crafts Reactions. In Kirk-Othmer Encyclopedia of Chemical Technology. John Wiley & Sons, Inc.

• LibreTexts Chemistry. (2024, March 19). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• Wang, L., et al. (2019). Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Beilstein Journal of Organic Chemistry, 15, 2336–2360. [Link]

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. Retrieved from [Link]

• Mettler Toledo. (n.d.). Friedel-Crafts Alkylation Reaction. Retrieved from [Link]

• Reich, H. J. (n.d.). 13C NMR Chemical Shifts. Organic Chemistry Data. Retrieved from [Link]

• UCLA Department of Chemistry and Biochemistry. (n.d.). NMR Chart. Retrieved from [Link]

• Kappe, C. O., & Dallinger, D. (2019). Continuous-Flow Chemistry and Photochemistry for Manufacturing of Active Pharmaceutical Ingredients. Molecules, 24(12), 2287. [Link]

• Ashenhurst, J. (2018, May 30). Intramolecular Friedel-Crafts Reactions. Master Organic Chemistry. [Link]

• StackExchange. (2021, September 13). Mechanism of acid-catalyzed ring opening of a cyclopropane ring. Chemistry Stack Exchange. [Link]

• Patel, D. J., Howden, M. E. H., & Roberts, J. D. (1963). NUCLEAR MAGNETIC RESONANCE SPECTROCOPY. CYCLO PROPANE DERIVATES. Defense Technical Information Center. [Link]

• Boehringer Ingelheim International GmbH. (2022). Synthesis of 1:1:1 co-crystal of 1-cyano-2-(4-cyclopropyl-benzyl)-4-(β-D-glucopyranos-1-yl)-benzene, L-proline and water. U.S.

• EurekAlert!. (2018, July 26). Researchers discover chemical reaction that uses a surprising molecule. [Link]

• de la Torre, J. C., et al. (2023). Pseudo-multicomponent reactions. RSC Medicinal Chemistry, 14(6), 981–1013. [Link]

• Savee, J. D., et al. (2021). Five vs Six Membered-Ring PAH Products from Reaction of o- Methylphenyl Radical and two C3H4 Isomers. ChemRxiv. [Link]

• Kim, J., et al. (2021). Dynamics and Entropy of Cyclohexane Rings Control pH-Responsive Reactivity. Journal of the American Chemical Society, 143(33), 13204–13212. [Link]

• ResearchGate. (n.d.). Expected and unexpected products from reacting Sanger's reagent with p -phenylenediamine. Retrieved from [Link]

• The Organic Chemistry Tutor. (2017, August 17). Predicting The Products of Chemical Reactions - Chemistry Examples and Practice Problems [Video]. YouTube. [Link]

• Djebaili, A., et al. (2014). The Cationic Ring-Opening Polymerization of Tetrahydrofuran with 12-Tungstophosphoric Acid. Polymers, 6(4), 1129–1140. [Link]

• Al-Omary, F. A. M., et al. (2015). Vibrational spectroscopic, NMR parameters and electronic properties of three 3-phenylthiophene derivatives via density functional theory. Journal of Taibah University for Science, 9(3), 350–363. [Link]

• Iacob, G., et al. (2020). Substituent Effects on NMR Spectroscopy of 2,2-Dimethylchroman-4-one Derivatives: Experimental and Theoretical Studies. Molecules, 25(9), 2063. [Link]

• ResearchGate. (n.d.). Reaction Mechanism and Chemoselectivity of Intermolecular Cycloaddition Reactions between Phenyl-Substituted Cyclopropenone Ketal and Methyl Vinyl Ketone. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 3. softbeam.net:8080 [softbeam.net:8080]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Synthetically important ring opening reactions by alkoxybenzenes and alkoxynaphthalenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The chemistry of cyclopropylmethyl and related radicals - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 7. Oxidative radical ring-opening/cyclization of cyclopropane derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. 13.4 Chemical Shifts in 1H NMR Spectroscopy - Organic Chemistry | OpenStax [openstax.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. organicchemistrydata.org [organicchemistrydata.org]
• 12. organicchemistrydata.org [organicchemistrydata.org]
• 13. orgchemboulder.com [orgchemboulder.com]
• 14. Cyclopropylmethyl/cyclobutyl rearrangements on surfaces: evidence for transient cation formation near O-covered Mo(110) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Spectroscopic Characterization of Cyclopropylphenylmethane: A Comparative Analysis Using NMR and Mass Spectrometry

For researchers and professionals in drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. Cyclopropylphenylmethane, also known as benzylcyclopropane, presents an interesting case study for spectroscopic analysis due to the interplay between the aromatic phenyl ring and the strained, electronically unique cyclopropyl moiety. This guide provides an in-depth technical comparison of Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) for the characterization of this compound. We will move beyond a simple recitation of data to explain the causal relationships behind the observed spectral features, empowering you to apply these principles to your own research.

The Strategic Value of Orthogonal Spectroscopic Techniques

In structural elucidation, relying on a single analytical technique is fraught with peril. Mass spectrometry and NMR spectroscopy provide orthogonal, or complementary, information. MS reveals the molecular weight and provides "puzzle pieces" through fragmentation analysis, while NMR details the precise connectivity and chemical environment of each atom in the molecular framework.[1] It is the synthesis of these two datasets that affords the highest level of confidence in structural assignment.[2]

Caption: Workflow for unambiguous structure elucidation.

Mass Spectrometry: Deconstructing the Molecule

Electron Ionization (EI) mass spectrometry is a hard ionization technique that provides both the molecular weight of the analyte and information about its structural components through fragmentation.[3] For cyclopropylphenylmethane (C₁₀H₁₂, MW: 132.20 g/mol ), the mass spectrum is highly informative.[4][5]

Table 1: Key Ions in the Electron Ionization Mass Spectrum of Cyclopropylphenylmethane

m/z (Mass-to-Charge Ratio)	Relative Intensity (%)	Proposed Fragment Identity
132	35	[C₁₀H₁₂]⁺• (Molecular Ion, M⁺•)
104	55	[M - C₂H₄]⁺• or [C₈H₈]⁺•
91	100	[C₇H₇]⁺ (Tropylium Ion)
77	15	[C₆H₅]⁺ (Phenyl Ion)
65	20	[C₅H₅]⁺
39	25	[C₃H₃]⁺

Data sourced from NIST Chemistry WebBook.[5]

Causality Behind the Fragments: The Stability of the Tropylium Ion

The most striking feature of the spectrum is the base peak at m/z 91 . This is a classic hallmark of compounds containing a benzyl group. The initial molecular ion (m/z 132) undergoes cleavage of the bond between the benzylic carbon and the cyclopropyl ring. This generates a benzyl cation, which is resonance-stabilized. However, this cation rapidly rearranges into the highly stable, aromatic tropylium ion .[6][7] This seven-membered ring system with 6 π-electrons satisfies Hückel's rule for aromaticity, making its formation an extremely favorable fragmentation pathway.[6] The high abundance of this ion is a powerful piece of evidence for the presence of a C₆H₅-CH₂- substructure.

The peak at m/z 104 likely arises from the loss of ethylene (C₂H₄) from the molecular ion, a common fragmentation for cyclopropyl systems.[8]

Caption: Primary fragmentation pathway of cyclopropylphenylmethane.

NMR Spectroscopy: Mapping the Atomic Connectivity

While mass spectrometry breaks the molecule apart, NMR spectroscopy provides a detailed, non-destructive map of the intact molecule. We will predict the spectrum of cyclopropylphenylmethane based on a comparative analysis with the well-documented spectra of cyclopropylbenzene.[9][10] The key difference is the insertion of a methylene (-CH₂-) bridge, and understanding its effect is crucial.

¹H NMR Analysis: The Signature of the Strained Ring

The cyclopropyl group possesses a unique magnetic anisotropy due to its strained ring structure. This creates a shielding cone of electron density, causing the protons attached to the ring to appear at an unusually high-field (low ppm) region of the spectrum, often below 1.0 ppm.[8][11] This is a highly diagnostic feature.

Table 2: Comparative ¹H NMR Data (Predicted for Cyclopropylphenylmethane vs. Experimental for Cyclopropylbenzene)

Compound	Proton Assignment	Multiplicity	Predicted/Experimental δ (ppm)	Rationale for Prediction
Cyclopropylbenzene [10]	Phenyl (5H)	m	7.0-7.3	Aromatic protons.
	Methine (1H, CH)	m	~1.84	Benzylic proton, deshielded by the ring.
	Methylene (4H, CH₂)	m	0.6-1.0	Shielded cyclopropyl protons.
Cyclopropylphenylmethane	Phenyl (5H)	m	~7.2-7.3	Standard aromatic region.
	Benzylic (2H, Ph-CH₂)	d	~2.6	Deshielded by phenyl ring, split by methine proton.
	Methine (1H, CH)	m	~0.9-1.2	No longer directly benzylic; shifted upfield.
	Methylene (4H, CH₂)	m	~0.1-0.5	Highly shielded cyclopropyl protons.

Experimental data for Cyclopropylbenzene from ChemicalBook in CDCl₃.[10]

Expert Analysis: For cyclopropylphenylmethane, we predict the five aromatic protons will appear in their typical region (~7.2-7.3 ppm). The key change is the appearance of the benzylic protons (-CH₂-) as a doublet around 2.6 ppm, deshielded by the phenyl ring and coupled to the single cyclopropyl methine proton. This methine proton, now one carbon removed from the ring, will be shifted significantly upfield compared to its position in cyclopropylbenzene. The four methylene protons on the cyclopropyl ring will remain in the highly shielded, upfield region below 0.5 ppm.

¹³C NMR Analysis: Probing the Carbon Skeleton

¹³C NMR provides a count of non-equivalent carbon atoms and information about their electronic environment.[12] Saturated (sp³) carbons typically appear upfield (< 90 ppm), while aromatic (sp²) carbons appear downfield (> 100 ppm).[13]

Table 3: Comparative ¹³C NMR Data (Predicted for Cyclopropylphenylmethane vs. Experimental for Cyclopropylbenzene)

Compound	Carbon Assignment	Predicted/Experimental δ (ppm)	Rationale for Prediction
Cyclopropylbenzene [10]	Quaternary (C)	~144	Aromatic C attached to cyclopropyl.
	Aromatic (CH)	125-129	Standard aromatic region.
	Methine (CH)	~16	Benzylic carbon.
	Methylene (CH₂)	~10	Cyclopropyl carbons.
Cyclopropylphenylmethane	Quaternary (C)	~141	Aromatic C attached to CH₂.
	Aromatic (CH)	126-129	Standard aromatic region.
	Benzylic (Ph-CH₂)	~40	New sp³ carbon deshielded by the phenyl ring.
	Methine (CH)	~12	Aliphatic methine.
	Methylene (CH₂)	~4	Highly shielded cyclopropyl carbons.[14]

Experimental data for Cyclopropylbenzene from ChemicalBook in CDCl₃.[10]

Expert Analysis: In the predicted ¹³C spectrum of cyclopropylphenylmethane, we expect six distinct signals. The four aromatic carbons will remain in their typical downfield region. The most significant addition is the benzylic carbon (-CH₂-), predicted to appear around 40 ppm. The cyclopropyl carbons will be shifted further upfield compared to cyclopropylbenzene, as they are no longer directly attached to the deshielding aromatic ring. The methine carbon should appear around 12 ppm, and the two equivalent methylene carbons will be found at a very shielded position near 4 ppm.

Experimental Protocols for Self-Validating Data

Protocol 1: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a 1 mg/mL solution of cyclopropylphenylmethane in a volatile, high-purity solvent such as dichloromethane or ethyl acetate.

• GC Method:

  • Injector: 250 °C, Split mode (e.g., 50:1).

  • Column: Standard non-polar column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl polysiloxane).

  • Oven Program: 50 °C hold for 2 min, ramp to 280 °C at 15 °C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Method:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 35-400.

• Data Analysis: Identify the peak corresponding to cyclopropylphenylmethane. Extract the mass spectrum and analyze the molecular ion and fragmentation pattern. The presence of a molecular ion at m/z 132 and a base peak at m/z 91 validates the data against reference spectra.[5]

Protocol 2: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of cyclopropylphenylmethane and dissolve it in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. Transfer the solution to a 5 mm NMR tube.

• Instrument Setup: Use a ≥400 MHz spectrometer. Ensure the instrument is locked on the deuterium signal of the CDCl₃ and well-shimmed.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: 30° pulse width, 16-32 scans, 1-2 second relaxation delay.

  • Process the data with Fourier transformation, phase correction, and baseline correction.

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm. Integrate all signals.

• ¹³C NMR Acquisition:

  • Acquire a standard proton-decoupled ¹³C spectrum.

  • Typical parameters: 30° pulse width, 1024-2048 scans, 2-second relaxation delay.

  • Process the data similarly to the ¹H spectrum. Calibrate the spectrum using the central peak of the CDCl₃ triplet at 77.16 ppm.

• Data Validation: The resulting spectra should show the predicted number of signals with chemical shifts and multiplicities consistent with the proposed structure and comparative data. The absence of significant impurity peaks confirms sample purity.

Conclusion

The combined application of mass spectrometry and NMR spectroscopy provides a robust and self-validating system for the characterization of cyclopropylphenylmethane. Mass spectrometry confirms the compound's molecular weight and reveals its inherent structural motifs through predictable fragmentation, highlighted by the formation of the stable tropylium ion. NMR spectroscopy, through a comparative analysis with related structures, allows for a detailed prediction and understanding of the precise atomic arrangement and electronic environment. The diagnostic upfield shifts of the cyclopropyl protons in ¹H NMR serve as a definitive marker for this unique functional group. By understanding the "why" behind the data, researchers can confidently apply these powerful analytical tools to accelerate their discovery and development programs.

References

• PubChem. Benzylcyclopropane. National Center for Biotechnology Information. [Link]

• SpectraBase. Benzene, [(2-chlorocyclopropyl)methyl]-. Wiley-VCH GmbH. [Link]

• Doc Brown's Chemistry. 13C nmr spectrum of cyclopropane C3H6. [Link]

• PubChem. Cyclopropylbenzene. National Center for Biotechnology Information. [Link]

• Reich, H. J. NMR Spectroscopy :: 1H NMR Chemical Shifts. ACS Division of Organic Chemistry. [Link]

• NIST. Cyclopropylphenylmethane. NIST Chemistry WebBook, SRD 69. [Link]

• PubChem. 1-Benzylcyclopropane-1-carboxylic acid. National Center for Biotechnology Information. [Link]

• Human Metabolome Database. 1H NMR Spectrum (1D, 500 MHz, CD3OD, experimental) (HMDB0003119). [Link]

• NIST. Mass spectrum (electron ionization). NIST Chemistry WebBook, SRD 69. [Link]

• SpectraBase. N-(Cyclopropylmethyl)beta-methylbenzeneethanamine. Wiley-VCH GmbH. [Link]

• SpectraBase. Benzene, [2-(1-methylenepentyl)cyclopropyl]-. Wiley-VCH GmbH. [Link]

• Royal Society of Chemistry. Supplementary Information. [Link]

• Wiberg, K. B., Barth, D. E., & Schertler, P. H. (1963). Nuclear magnetic resonance spectra of cyclopropyl derivatives. The Journal of Organic Chemistry, 28(4), 1100–1103. [Link]

• PubChem. [Cyclopropyl(methoxy)methyl]benzene. National Center for Biotechnology Information. [Link]

• Doc Brown's Chemistry. H-1 proton nmr spectrum of cyclopropane. [Link]

• ResearchGate. Figure S1. a) 1 H NMR spectrum (CDCl 3 ) and b) 13 C NMR of benzyl 2(ethylthiocarbonothioylthio)propanoate. [Link]

• ResearchGate. Proposed mechanisms for the formation of product ions at m/z 91 and m/z 92. [Link]

• Reich, H. J. NMR Spectroscopy :: 13C NMR Chemical Shifts. ACS Division of Organic Chemistry. [Link]

• Emwas, A. H., et al. (2019). NMR Spectroscopy for Metabolomics Research. Metabolites, 9(7), 139. [Link]

• Chem-Master. cyclopropyl-methyl-benzene. [Link]

• ResearchGate. Proposed mechanisms for the formation of product ions at m/z 91 and m/z... [Link]

Sources

• 1. spectrabase.com [spectrabase.com]
• 2. spectrabase.com [spectrabase.com]
• 3. np-mrd.org [np-mrd.org]
• 4. Benzylcyclopropane | C10H12 | CID 74274 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Cyclopropylphenylmethane [webbook.nist.gov]
• 6. spectrabase.com [spectrabase.com]
• 7. researchgate.net [researchgate.net]
• 8. cyclopropane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cyclopropane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. Cyclopropylbenzene | C9H10 | CID 70112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. CYCLOPROPYLBENZENE(873-49-4) 13C NMR [m.chemicalbook.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. organicchemistrydata.org [organicchemistrydata.org]
• 13. researchgate.net [researchgate.net]
• 14. 13C nmr spectrum of cyclopropane C3H6 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of cyclopropane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

comparative reactivity of cyclopropylphenylmethane vs. other alkylbenzenes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alkylbenzenes are fundamental structural motifs in organic chemistry, serving as building blocks in synthesis and as core components in numerous pharmaceutical agents. Their reactivity, particularly at the benzylic position, is a cornerstone of synthetic strategy. While toluene, ethylbenzene, and cumene are archetypal examples, alkylbenzenes bearing strained rings, such as cyclopropylphenylmethane, exhibit unique reactivity profiles. This guide provides an in-depth comparison of the reactivity of cyclopropylphenylmethane against other common alkylbenzenes, supported by mechanistic insights and experimental data, to inform reaction design and analysis.

The Decisive Factors in Benzylic Reactivity: A Tale of Two Stabilizing Effects

The reactivity of the benzylic C-H bond is dictated by the stability of the intermediate formed upon its cleavage. In reactions proceeding through radical or cationic intermediates, such as free-radical halogenation or SN1-type solvolysis, the stability of the resulting benzylic radical or cation is paramount.

Standard Alkylbenzenes: Resonance at the Helm

For typical alkylbenzenes like toluene, ethylbenzene, and cumene, the stability of the benzylic radical or cation is primarily attributed to resonance. The unpaired electron or positive charge can be delocalized into the adjacent aromatic π-system, distributing the charge and lowering the energy of the intermediate.[1] The degree of substitution at the benzylic carbon further enhances stability, following the order: tertiary (cumyl) > secondary (ethylbenzyl) > primary (benzyl).

Cyclopropylphenylmethane: A Unique Mode of Stabilization

The cyclopropyl group, despite being a saturated ring, possesses unique electronic properties due to the high p-character and strained 60° bond angles of its C-C bonds.[2][3] These "bent bonds" can effectively overlap with an adjacent p-orbital, a concept explained by the Walsh orbital model.[4][5][6][7][8] This orbital interaction allows the cyclopropyl group to stabilize an adjacent radical or positive charge through hyperconjugation, in a manner analogous to a vinyl group.[2][6] This electronic contribution makes the cyclopropylmethyl system exceptionally stable. In fact, the cyclopropylmethyl carbocation is known to be even more stable than the benzyl carbocation.[9]

Comparative Reactivity: Experimental Evidence

The enhanced stabilization afforded by the cyclopropyl group translates into significantly increased reactivity at the benzylic position of cyclopropylphenylmethane compared to other alkylbenzenes in reactions involving radical or cationic intermediates.

Free-Radical Halogenation

Free-radical halogenation, often using N-bromosuccinimide (NBS) initiated by light or a radical initiator, is a classic reaction that probes the stability of benzylic radical intermediates.[1] The rate-determining step is the abstraction of a benzylic hydrogen by a bromine radical.[10][11]

While direct, side-by-side kinetic data for the halogenation of a comprehensive series of alkylbenzenes including cyclopropylphenylmethane is sparse in single reports, the relative reactivity can be inferred from mechanistic studies. The stability of the α-cyclopropylbenzyl radical is well-documented.[12] Given that the cyclopropyl group is highly effective at stabilizing adjacent radicals, the rate of benzylic hydrogen abstraction from cyclopropylphenylmethane is expected to be significantly faster than that from toluene.

The general order of reactivity for benzylic C-H bonds in radical halogenation is:

Tertiary > Secondary > Primary

Due to the powerful stabilizing effect of the cyclopropyl group, the reactivity of the primary benzylic C-H in cyclopropylphenylmethane is anticipated to be anomalously high, potentially approaching or exceeding that of the secondary benzylic protons in ethylbenzene.

Oxidation Reactions

Solvolysis Reactions: Probing Cation Stability

The rates of solvolysis of benzyl halides and related substrates provide a direct measure of the stability of the corresponding carbocation intermediates.[15][16] The exceptional stability of the cyclopropylmethyl cation is well-established through solvolysis studies. For instance, the solvolysis rate of cyclopropylcarbinyl bromide is significantly higher than that of substrates that form less stable carbocations.[17] By extension, the solvolysis of a derivative like cyclopropylphenylmethyl chloride would be expected to proceed rapidly via an SN1 mechanism, reflecting the high stability of the cyclopropylphenylmethyl cation. This stability arises from the efficient delocalization of the positive charge into the cyclopropane ring.[18]

Table 1: Summary of Expected Relative Reactivity in Benzylic Reactions

Compound	Benzylic C-H Type	Key Stabilizing Effect	Expected Relative Reactivity (Radical/Cationic)
Toluene	Primary	Resonance	Baseline
Ethylbenzene	Secondary	Resonance + Hyperconjugation	Higher than Toluene
Cumene	Tertiary	Resonance + Hyperconjugation	Highest (among simple alkylbenzenes)
Cyclopropylphenylmethane	Primary	Resonance + Cyclopropyl Conjugation	Anomalously High (Exceeding Toluene)

Experimental Protocols

Protocol: Competitive Free-Radical Bromination of Alkylbenzenes

This experiment provides a method to determine the relative reactivity of different alkylbenzenes towards free-radical bromination.

Objective: To compare the relative rates of benzylic bromination of cyclopropylphenylmethane and toluene.

Materials:

• Cyclopropylphenylmethane

• Toluene

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN)

• Carbon tetrachloride (CCl4), anhydrous

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Gas chromatograph (GC) with a suitable column (e.g., non-polar capillary column)

Procedure:

• Preparation: In a dry round-bottom flask, combine equimolar amounts of cyclopropylphenylmethane and toluene in anhydrous CCl4. A small, known amount of a non-reactive internal standard (e.g., dodecane) should be added for GC quantification.

• Reagent Addition: Add NBS (a slight molar deficit relative to the total moles of alkylbenzenes to ensure competition). Add a catalytic amount of AIBN (approx. 1-2 mol%).

• Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 77°C for CCl4) using a heating mantle. The reaction should be monitored by taking small aliquots over time.

• Workup: After a set time (e.g., 30 minutes), cool the reaction mixture. Quench the reaction by filtering off the succinimide byproduct. Wash the filtrate with a sodium thiosulfate solution to remove any remaining bromine, then with water, and finally with brine. Dry the organic layer over anhydrous sodium sulfate.

• Analysis: Analyze the final reaction mixture and the timed aliquots by Gas Chromatography (GC). Compare the relative consumption of the starting materials (cyclopropylphenylmethane vs. toluene) against the internal standard. The ratio of the rate constants can be determined from the relative depletion of the starting materials.

Expected Outcome: The consumption of cyclopropylphenylmethane will be significantly faster than that of toluene, demonstrating its higher reactivity towards radical bromination.

Visualization of Mechanistic Principles

Diagram 1: Stabilization of Benzylic Radicals

Caption: Stabilization pathways for benzylic radicals.

Diagram 2: Experimental Workflow for Competitive Bromination

Caption: Workflow for the competitive bromination experiment.

Conclusion and Implications

The presence of a cyclopropyl group directly attached to a benzylic carbon dramatically enhances its reactivity in reactions proceeding through radical or cationic intermediates. This heightened reactivity stems from the unique ability of the cyclopropane's Walsh orbitals to stabilize the developing positive charge or unpaired electron at the benzylic center, an effect that complements the standard resonance stabilization provided by the phenyl ring.[2][4][6] For synthetic chemists, this means that the benzylic position of cyclopropylphenylmethane is a highly activated site for functionalization. In drug development, this inherent reactivity must be considered, as the cyclopropylphenylmethyl motif could represent a site of rapid metabolic oxidation. Understanding this fundamental difference in reactivity allows for more precise control over chemical synthesis and a better prediction of the metabolic fate of complex molecules.

References

• Walsh Cyclopropane Molecular Orbitals. (n.d.). [Source description not available].
• Background of Walsh Cyclopropane Molecular Orbitals. (n.d.). [Source description not available].
• Cyclopropyl group - Wikipedia. (n.d.). Wikipedia.
• IE Organic Lecture 10.3 - The MOs of Cyclopropane. (2010, February 3). YouTube.
• Bromination of Alkyl Benzene. (n.d.). Daniel Stelck - Weebly.
• Derivation of Walsh Cyclopropane Molecular Orbitals. (n.d.). Scribd.
• Structural effects on the bromination rate and selectivity of alkylbenzenes and alkoxybenzenes in aqueous solution. (2021, July 28). [Source description not available].
• An Alternative Method for the Selective Bromination of Alkylbenzenes Using NaBrO3/NaHSO3 Reagent. (n.d.). CoLab.
• Walsh Cyclopropane Molecular Orbitals. (n.d.). Scribd.
• Improved process for side-chain bromination of alkyl-benzenes. (n.d.). Google Patents.
• Halogenation of Alkyl Benzenes. (2019, June 5). Chemistry LibreTexts.
• Primary C-H bond relative reactivity in the 2 one-electron oxidation of alkylbenzenes. A tool to distinguish between electron transfer and hydrogen atom transfer mechanisms. (n.d.). [Source description not available].
• Why cyclopropyl methyl carbocation is more stable than the benzylic carbocation. (2018, August 12). Brainly.in.
• Benzylic Stabilization as a Mechanistic Tool for Studying Radical Rearrangements. (n.d.). ACS Publications.
• Reactivity Face-Off: (1-Chloro-2-methylpropyl)benzene vs. Benzyl Chloride in Nucleophilic Substitution. (n.d.). Benchchem.
• Evidence for reversible ring-opening of the α-cyclopropylbenzyl radical. (n.d.). ResearchGate.
• Why a cyclopropyl group is good at stabilizing a cation but poor at transmitting substituent effects. (n.d.). Journal of the American Chemical Society.
• (a) Give the order of rectivity towards SN1 solvolysis of the following : (i) Benzyl chloride (ii) p - Allen. (n.d.). [Source description not available].
• Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution. (n.d.). ResearchGate.
• CYCLOPROPYLPHENYLMETHANE. (n.d.). [Source description not available].
• The Synthesis of Cyclopropyl-Fused Tetrahydrofurans from Vinylcyclopropanes. (n.d.). ChemRxiv.
• Correlation of the Rates of Solvolysis of Cyclopropylcarbinyl and Cyclobutyl Bromides Using the Extended Grunwald−Winstein Equation. (n.d.). ResearchGate.
• Why do the halogenations of benzene and toluene lead to different products? (2016, September 14). [Source description not available].
• Correlation of the rates of solvolysis of allyl and benzyl arenesulphonates. (n.d.). Journal of the Chemical Society, Perkin Transactions 2.
• Ch 11 : Halogenation of alkyl benzenes. (n.d.). University of Calgary.
• Cyclopropylamine in Medicinal Chemistry: Synthesis and Application. (n.d.). Longdom Publishing.
• Oxidation of alkylbenzenes. (n.d.). Google Patents.
• The Synthesis of Cyclopropyl-Fused Tetrahydrofurans from Vinylcyclopropanes. (n.d.). [Source description not available].
• Benzylic C−H chlorination of toluene 1 b and 1 c; [a] ratios were determined by ¹H NMR. (n.d.). [Source description not available].
• Comparison between the light-initiated radical halogenation of toluene... (n.d.). ResearchGate.
• Cation-π Interactions in the Benzylic Arylation of Toluenes with Bimetallic Catalysts. (n.d.). PMC.
• Comparison of oxidation products generated from the reaction of α-pinene with hydroxyl radicals, chlorine atoms, and bromine. (n.d.). ChemRxiv.
• Polyaromatic Cyclophanes Design and their Related Optical Properties. (2024, December 4). PMC.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Cyclopropyl group - Wikipedia [en.wikipedia.org]
• 3. longdom.org [longdom.org]
• 4. Walsh Cyclopropane Molecular Orbitals [homepages.bluffton.edu]
• 5. Background of Walsh Cyclopropane Molecular Orbitals [homepages.bluffton.edu]
• 6. m.youtube.com [m.youtube.com]
• 7. scribd.com [scribd.com]
• 8. scribd.com [scribd.com]
• 9. brainly.in [brainly.in]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. chemistry.mdma.ch [chemistry.mdma.ch]
• 14. US3040101A - Oxidation of alkylbenzenes - Google Patents [patents.google.com]
• 15. (a) Give the order of rectivity towards `S_(N^(1))` solvolysis of the following : (i) Benzyl chloride (ii) p- chlorobenzyl chloride (iii) p- Methoxybezyl chloride (iv) p- Methylbenzyl Chloride (v) p- Nitrobenzyl chloride. (b) Explain : [allen.in]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to Validating the Biological Activity of Cyclopropylphenylmethane-Containing LSD1 Inhibitors

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the validation of the biological activity of cyclopropylphenylmethane-containing compounds as inhibitors of Lysine-Specific Demethylase 1 (LSD1). We will delve into the mechanistic rationale, comparative analysis of key compounds, and detailed, field-tested protocols for robust validation.

The Rise of Cyclopropylphenylmethane Scaffolds in Epigenetic Modulation

The cyclopropylphenylmethane motif is a privileged scaffold in medicinal chemistry, most famously represented by the antidepressant drug tranylcypromine. This compound, an irreversible inhibitor of monoamine oxidases (MAOs), laid the groundwork for a new class of epigenetic modulators. LSD1, a flavin-dependent demethylase, shares structural and mechanistic similarities with MAOs, making the cyclopropylphenylmethane core an ideal starting point for designing potent and selective inhibitors.

LSD1 plays a critical role in transcriptional regulation by removing methyl groups from histone H3 at lysine 4 (H3K4) and lysine 9 (H3K9). Its overexpression is implicated in the progression of various cancers, including acute myeloid leukemia (AML) and small-cell lung cancer (SCLC), making it a high-priority therapeutic target. The validation of novel cyclopropylphenylmethane-containing compounds as LSD1 inhibitors requires a multi-tiered approach, from initial enzymatic inhibition to cellular target engagement and downstream functional effects.

Mechanism of Irreversible Inhibition: A Covalent Bond

Cyclopropylphenylmethane-based inhibitors function as mechanism-based inactivators of the flavin adenine dinucleotide (FAD) cofactor of LSD1. The catalytic process involves the oxidation of the cyclopropylamine moiety, which generates a reactive cyclopropaniminium species. This intermediate is then subjected to nucleophilic attack by the FAD cofactor, leading to the formation of a stable covalent adduct and irreversible inactivation of the enzyme.

Caption: Mechanism of irreversible LSD1 inhibition.

A Comparative Look at Key Cyclopropylphenylmethane-Based LSD1 Inhibitors

Several cyclopropylphenylmethane-containing compounds have been developed and characterized as potent LSD1 inhibitors. Below is a comparison of some notable examples.

Compound	LSD1 IC50 (nM)	MAO-A IC50 (nM)	MAO-B IC50 (nM)	Cell Line (Example)	Cellular Potency (GI50, nM)	Reference
Tranylcypromine	~200,000	~2,000	~2,000	-	-
ORY-1001 (Iadademstat)	< 20	> 10,000	~1,000	MV4-11 (AML)	< 10
GSK-2879552	~19	~16,000	> 100,000	SCLC cell lines	~50-100

Analysis: This data highlights the evolution from the non-selective parent compound, tranylcypromine, to highly potent and selective LSD1 inhibitors like ORY-1001 and GSK-2879552. The key to successful drug design has been the modification of the phenyl ring and other parts of the scaffold to enhance affinity for the LSD1 active site while reducing interactions with MAOs. This improved selectivity is crucial for minimizing off-target effects and enhancing the therapeutic window.

Experimental Validation Workflow

A robust validation cascade is essential to characterize the biological activity of novel cyclopropylphenylmethane-containing compounds. This workflow should encompass biochemical, cellular, and selectivity assays.

Caption: A typical workflow for validating LSD1 inhibitors.

In Vitro LSD1 Enzymatic Inhibition Assay

Principle: This assay quantifies the ability of a compound to inhibit the demethylase activity of recombinant human LSD1. A common method involves the use of a horseradish peroxidase (HRP)-coupled reaction, where the hydrogen peroxide produced during demethylation is used by HRP to oxidize a fluorogenic substrate, such as Amplex Red.

Detailed Protocol:

• Reagent Preparation:

  • Assay Buffer: 50 mM HEPES, pH 7.5.

  • Recombinant human LSD1/CoRest complex (e.g., 25 nM final concentration).

  • HRP (1 U/mL final concentration).

  • Amplex Red (50 µM final concentration).

  • H3K4me2 peptide substrate (e.g., 20 µM final concentration).

  • Test compounds serially diluted in DMSO.

• Assay Procedure:

  • Add 2 µL of serially diluted test compound to the wells of a 384-well black plate.

  • Add 40 µL of a master mix containing assay buffer, LSD1/CoRest, HRP, and Amplex Red to each well.

  • Incubate for 10 minutes at room temperature to allow for compound binding.

  • Initiate the reaction by adding 10 µL of the H3K4me2 peptide substrate.

  • Incubate for 60 minutes at room temperature, protected from light.

  • Measure the fluorescence intensity using a plate reader (excitation: 530-560 nm, emission: ~590 nm).

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to DMSO controls.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Causality and Trustworthiness: This protocol includes a pre-incubation step to account for the time-dependent, irreversible nature of the inhibition. The use of a coupled-enzyme system provides a continuous readout, and running appropriate controls (no enzyme, no substrate) ensures the validity of the results.

Cellular Target Engagement: Western Blotting for Histone Marks

Principle: To confirm that the compound inhibits LSD1 in a cellular context, we can measure the levels of its direct substrate, H3K4me2. Inhibition of LSD1 should lead to an accumulation of H3K4me2.

Detailed Protocol:

• Cell Culture and Treatment:

  • Plate a sensitive cancer cell line (e.g., MV4-11 for AML) at an appropriate density.

  • Treat the cells with increasing concentrations of the test compound for 24-72 hours.

• Histone Extraction:

  • Harvest the cells and perform acid extraction of histones.

• Western Blotting:

  • Separate the extracted histones by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and probe with primary antibodies against H3K4me2 and total Histone H3 (as a loading control).

  • Incubate with appropriate HRP-conjugated secondary antibodies.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the H3K4me2 signal to the total H3 signal.

  • Plot the normalized H3K4me2 levels against the compound concentration.

Expertise in Action: The choice of the cell line is critical; it should be known to be dependent on LSD1 activity. Measuring the direct substrate of the enzyme provides strong evidence of on-target activity.

Selectivity Profiling: MAO-A and MAO-B Inhibition Assays

Principle: Given the structural similarity between LSD1 and MAOs, it is essential to assess the selectivity of new compounds. This can be done using commercially available kits that measure the activity of MAO-A and MAO-B.

Protocol Outline:

• These assays typically use a luminogenic substrate that is converted into a luciferin derivative by MAOs. This product is then used by luciferase to generate a light signal.

• The protocol is similar to the LSD1 enzymatic assay: incubate the recombinant MAO enzyme with the test compound before adding the substrate.

• Measure the luminescence and calculate the IC50 values for both MAO-A and MAO-B.

Trustworthiness of the Profile: A compound with a high selectivity ratio (IC50 for MAO / IC50 for LSD1) is more likely to have a favorable safety profile in vivo. For example, a selectivity of >1000-fold is often considered a good benchmark.

Conclusion and Future Perspectives

The validation of cyclopropylphenylmethane-containing compounds as LSD1 inhibitors requires a systematic and multi-faceted approach. The protocols outlined in this guide provide a robust framework for determining the potency, cellular activity, and selectivity of novel compounds. By combining enzymatic assays, cellular target engagement studies, and comprehensive selectivity profiling, researchers can confidently identify promising candidates for further preclinical and clinical development. Future efforts in this field will likely focus on developing compounds with even greater selectivity and exploring their potential in combination therapies to overcome resistance mechanisms.

References

• Mould, D. P., et al. (2015). Natural Products as a Source of Novel LSD1 Inhibitors. Current Topics in Medicinal Chemistry, 15(23), 2392–2403. [Link]

• Zheng, Y. C., et al. (2016). A review of lysine-specific demethylase 1 (LSD1) inhibitors. Bioorganic & Medicinal Chemistry Letters, 26(11), 2599–2607. [Link]

• Maes, T., et al. (2018). ORY-1001, a Potent and Selective Covalent KDM1A Inhibitor, for the Treatment of Acute Leukemia. Cancer Cell, 33(3), 495-511.e12. [Link]

• Mohammad, H. P., et al. (2015). A DNA Hypomethylation Signature Predicts Response to Epigenetic Therapy in Lung Cancer. Cancer Cell, 28(3), 305–317. [Link]

A Senior Application Scientist's Guide to the Efficient Synthesis of Cyclopropylphenylmethane

Introduction

The cyclopropane ring, despite its inherent strain, is a cornerstone structural motif in medicinal chemistry and natural product synthesis. Its unique conformational properties, metabolic stability, and ability to act as a bioisostere for double bonds or larger rings make it a prized component in modern drug design. Cyclopropylphenylmethane, a fundamental structure embodying this motif, serves as an excellent model for evaluating the efficiency of various cyclopropanation strategies.

This guide provides an in-depth, comparative analysis of the most relevant synthetic routes to cyclopropylphenylmethane, designed for researchers, chemists, and process development professionals. We move beyond simple protocols to dissect the underlying mechanisms, practical considerations, and efficiency metrics of each method. Our analysis is grounded in experimental data to empower you to select the optimal synthetic strategy for your specific laboratory or production needs, whether for small-scale discovery or large-scale manufacturing.

Core Synthetic Strategies: An Overview

The construction of the cyclopropane ring is the linchpin of any synthesis of cyclopropylphenylmethane. The most direct and logical precursor is styrene, an inexpensive and readily available starting material. The primary strategies for the cyclopropanation of styrene can be broadly categorized into three families: carbenoid-based additions, transition-metal catalyzed reactions with diazo compounds, and modern radical-mediated approaches. We will dissect a representative and highly practical method from each category.

Route 1: The Simmons-Smith Reaction and its Modifications

The Simmons-Smith reaction is a classic and reliable method for converting alkenes into cyclopropanes.[1] It operates through an organozinc carbenoid, which delivers a methylene group to the double bond in a concerted and stereospecific fashion.[1][2]

Principle and Mechanism

The active reagent, typically represented as iodomethylzinc iodide (ICH₂ZnI), is generated in situ from diiodomethane and a zinc-copper couple.[3] This carbenoid then complexes with the alkene, and the methylene group is transferred through a "butterfly" transition state, ensuring that the stereochemistry of the starting alkene is preserved in the cyclopropane product.[1]

A significant improvement is the Furukawa modification , which utilizes diethylzinc (Et₂Zn) in place of the zinc-copper couple.[2][4] This generates a more soluble and often more reactive carbenoid, leading to faster reactions and higher yields, particularly for less reactive or sensitive substrates.[2]

Caption: Workflow for the Furukawa-modified Simmons-Smith reaction.

Performance Analysis

The Simmons-Smith reaction is renowned for its reliability and broad functional group tolerance under neutral conditions.[3] Yields for the cyclopropanation of styrene derivatives are typically high, often exceeding 80-90%.[3][5] The primary drawbacks are the high cost of diiodomethane and the pyrophoric nature of diethylzinc, which requires careful handling under an inert atmosphere.[2] While scalable, the cost of reagents and the management of zinc byproducts can be limiting factors for very large-scale industrial production.

Representative Protocol: Furukawa-Modified Cyclopropanation[5]

• Under a nitrogen atmosphere, a solution of diethylzinc (2.0 eq) is added to anhydrous dichloromethane (DCM) in a flame-dried flask and cooled to 0 °C.

• A solution of trifluoroacetic acid (2.0 eq) in DCM is added dropwise. Caution: This generates ethane gas vigorously; the addition must be slow and controlled.[5] The resulting white slurry is stirred at room temperature for 2 hours until gas evolution ceases.

• The mixture is cooled to -10 °C, and a solution of diiodomethane (2.0 eq) in DCM is added dropwise. The mixture is stirred until it becomes a clear solution.

• A solution of styrene (1.0 eq) in DCM is added at -10 °C. The reaction is then allowed to warm to room temperature and stirred for 12 hours.

• The reaction is carefully quenched by pouring it into a biphasic mixture of saturated aqueous NaHCO₃ and Na₂EDTA. Saturated aqueous NH₄Cl can be added to dissolve any persistent precipitates.

• The organic layer is separated, and the aqueous layer is extracted with DCM. The combined organic phases are dried over Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography to yield cyclopropylphenylmethane.

Route 2: Transition-Metal Catalyzed Diazo Cyclopropanation

This approach is one of the most powerful and versatile methods for cyclopropane synthesis.[6] It involves the reaction of an alkene with a diazo compound, typically ethyl diazoacetate (EDA), catalyzed by a transition metal complex.[6][7]

Principle and Mechanism

The catalyst, commonly a rhodium(II) or copper(I) complex, reacts with the diazo compound to eliminate dinitrogen gas and form a highly reactive metal-carbene intermediate.[6] This electrophilic carbene is then transferred to the nucleophilic double bond of the alkene. Unlike the Simmons-Smith reaction, the mechanism can be either concerted or stepwise, depending on the specific catalyst and substrates. For styrene, the reaction is highly efficient.[8][9]

A key consideration is that this route initially produces ethyl 2-phenylcyclopropane-1-carboxylate. To obtain the target cyclopropylphenylmethane, two subsequent reduction steps are required: reduction of the ester to an alcohol, followed by deoxygenation of the alcohol.

Caption: Multi-step synthesis via metal-catalyzed cyclopropanation.

Performance Analysis

The primary advantage of this method is its high catalytic efficiency, requiring only small amounts of catalyst (often <1 mol%). This makes it economically attractive despite the potentially high cost of the metal catalyst. However, the major drawback is the use of diazo compounds, which are toxic and potentially explosive, requiring specialized handling procedures and making large-scale operations hazardous.[10] Furthermore, the multi-step nature of the sequence to reach the target alkane lowers the overall yield and increases the total operational cost.

Representative Protocol: Rhodium-Catalyzed Cyclopropanation of Styrene[7]

• Cyclopropanation: To a solution of styrene (5.0 eq) and dirhodium(II) tetraacetate (0.01 eq) in anhydrous DCM at room temperature under nitrogen, a solution of ethyl diazoacetate (1.0 eq) in DCM is added slowly via syringe pump over 4-6 hours.

• After the addition is complete, the mixture is stirred for an additional hour. The solvent is removed under reduced pressure.

• The crude product (ethyl 2-phenylcyclopropane-1-carboxylate) is purified via column chromatography.

• Reduction & Deoxygenation: The purified ester is then subjected to standard literature procedures for ester reduction (e.g., with LiAlH₄ in THF) and subsequent deoxygenation to afford the final product.

Route 3: Transition-Metal-Free Radical Photocyclopropanation

Recent advances have focused on developing safer and more sustainable methods that avoid both pyrophoric organometallics and explosive diazo reagents. Visible-light-mediated radical cyclopropanation has emerged as a powerful alternative.[11]

Principle and Mechanism

This method uses a gem-diiodomethyl carbonyl reagent as the carbene precursor.[11] Upon irradiation with visible light, often in the presence of a photocatalyst, an iodomethyl radical is generated. This radical adds to the styrene double bond, followed by an intramolecular radical substitution to close the three-membered ring and expel an iodine radical, which continues the chain reaction. This approach offers excellent chemoselectivity and functional group tolerance.[11]

Similar to Route 2, this method produces a functionalized cyclopropane (e.g., a cyclopropyl carboxylate) that must be converted to the target alkane in subsequent steps.

Caption: Mechanism of photochemical radical cyclopropanation.

Performance Analysis

This method's key advantages are its operational simplicity, mild reaction conditions (often room temperature), and exceptional tolerance of sensitive functional groups that might not survive traditional carbenoid or organometallic routes.[11] It avoids harsh reagents, making it a "greener" alternative. The main limitations are that it is a newer technology, potentially less characterized for scale-up, and, like the diazo route, it requires additional steps to convert the initial product to cyclopropylphenylmethane, impacting the overall efficiency.

Comparative Efficiency Analysis

To provide a clear, at-a-glance comparison, the key performance indicators for each route to cyclopropylphenylmethane are summarized below.

Metric	Route 1: Simmons-Smith	Route 2: Metal-Catalyzed Diazo	Route 3: Radical Photocyclopropanation
Starting Materials	Styrene, CH₂I₂, Et₂Zn	Styrene, Ethyl Diazoacetate	Styrene, gem-Diiodo Reagent
Steps to Target	1	3 (Cyclopropanation, Reduction, Deoxygenation)	3+ (Cyclopropanation, Conversion steps)
Typical Overall Yield	High (>80%)	Moderate (Yields of each step are multiplicative)	Moderate (Yields of each step are multiplicative)
Key Reagents	Pyrophoric, expensive	Toxic, explosive, catalytic metal	Air-stable, requires photocatalyst
Safety Hazards	High: Pyrophoric organozinc	Very High: Explosive diazo compounds	Low: General photochemical hazards
Reagent Cost Profile	High (due to CH₂I₂)	Moderate (catalyst can be expensive but used in small amounts)	Moderate to High (specialized reagents)
Scalability	Feasible, but cost and safety are concerns	Challenging due to diazo hazard	Potentially good, flow chemistry is an option
Key Advantage	High-yield, one-step, well-established	High catalytic turnover, versatile	Excellent functional group tolerance, mild conditions
Key Disadvantage	Expensive and hazardous reagents	Multi-step process, highly hazardous diazo reagents	Multi-step process, newer technology

Conclusion and Recommendations

The optimal synthetic route to cyclopropylphenylmethane is highly dependent on the specific objectives of the researcher or organization.

• For Bench-Scale Synthesis & Reliability: The Furukawa-modified Simmons-Smith reaction (Route 1) remains the gold standard. It is a single, high-yielding step that directly produces the target molecule. For small- to medium-scale synthesis where reagent cost is manageable and appropriate safety protocols for handling pyrophorics are in place, this is the most direct and efficient choice.

• For Substrate Scope & Catalyst Development: Transition-metal catalyzed routes (Route 2) are unparalleled in their versatility and the vast body of literature supporting catalyst optimization for asymmetric synthesis. While not the most direct route to the simple alkane, the underlying cyclopropanation is ideal for creating functionalized cyclopropanes and for programs focused on catalyst discovery. Its use requires a robust safety infrastructure to handle diazo compounds.

• For Complex Molecules & Green Chemistry: The photochemical radical cyclopropanation (Route 3) represents the future. Its mild conditions and outstanding functional group tolerance make it the method of choice when the cyclopropane ring needs to be installed late-stage in the synthesis of a complex, multifunctional molecule.[11] While it requires subsequent transformations for this specific target, its safety profile is a significant advantage over the other methods.

By understanding the causality behind the experimental choices and the inherent trade-offs in yield, cost, safety, and scalability, scientists can make an informed decision that best aligns with their synthetic goals.

References

• Kulinkovich, O. G. et al. (1989). Zh. Org. Khim., 25(11), 2244-2245.

• Organic Chemistry Portal. Kulinkovich Reaction. [Link]

• Grokipedia. Simmons–Smith reaction. [Link]

• Carreira, E. M. et al. (2023). J. Am. Chem. Soc.

• ACS GCI Pharmaceutical Roundtable. Kulinkovich Cyclopropanation. [Link]

• Wikipedia. Cyclopropanation. [Link]

• Wikipedia. Bingel reaction. [Link]

• NROChemistry. Kulinkovich Reaction: Mechanism & Examples. [Link]

• Wikipedia. Simmons–Smith reaction. [Link]

• Zhang, X. P. et al. (2002). Inorg. Chem. Asymmetric Cyclopropanation of Styrene Catalyzed by Chiral Macrocyclic Iron(II) Complexes.

• NROChemistry (YouTube). Kulinkovich Reaction. [Link]

• Bianchini, C. et al. (2001). Organometallics.

• ResearchGate. Fig. 3 Cyclopropanation of styrene. [Link]

• Doyle, M. P. (2019). Thesis.

• Wikipedia. Metal-catalyzed cyclopropanations. [Link]

• ResearchGate. Recent advances in catalytic cyclopropanation of unsaturated compounds with diazomethane. [Link]

• PubMed Central. Nucleophilic cyclopropanation offullerene by the addition–elimination mechanism. [Link]

• PubMed Central. Cyclopropanation Using Electrons Derived from Hydrogen: Reaction of Alkenes and Hydrogen without Hydrogenation. [Link]

• Chem-Station Int. Ed. Bingel Reaction. [Link]

• Fasan, R. et al. (2012). Angew. Chem. Int. Ed.

• NIH. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol. [Link]

• PubMed Central. DFT Mechanistic Study of the Cyclopropanation of Styrene. [Link]

• Suero, M. G. et al. (2019). Chem. Sci.
• Pietruszka, J. (2005).

• RSC Publishing. Kinetic investigation of the cyclopropanation process of fullerene C60. [Link]

• Chemistry LibreTexts. Diazomethane, Carbenes, and Cyclopropane Synthesis. [Link]

• Chemistry LibreTexts. 13.4.7: Diazomethane, Carbenes, and Cyclopropane Synthesis. [Link]

• NROChemistry. Simmons-Smith Reaction. [Link]

• ResearchGate. Classical Simmons‐Smith reaction conditions. [Link]

• Synthetic-Organic.com. Simmons-Smith Reaction - Common Conditions. [Link]

• Kyoto University Research Information Repository. Studies on the Simmons-Smith Reaction. [Link]

• Wikipedia. Radical cyclization. [Link]

• Organic Chemistry Portal. Synthesis of cyclopropanes. [Link]

• PubMed Central. Oxidative radical ring-opening/cyclization of cyclopropane derivatives. [Link]

Sources

• 1. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 3. grokipedia.com [grokipedia.com]
• 4. Simmons-Smith Cyclopropanation Reaction | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 5. Simmons-Smith Reaction | NROChemistry [nrochemistry.com]
• 6. Metal-catalyzed cyclopropanations - Wikipedia [en.wikipedia.org]
• 7. epublications.marquette.edu [epublications.marquette.edu]
• 8. DSpace [dr.lib.iastate.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. A transition-metal-free & diazo-free styrene cyclopropanation - Chemical Science (RSC Publishing) DOI:10.1039/C9SC02749A [pubs.rsc.org]

analytical methods for determining the purity of cyclopropylphenylmethane

An Application Scientist's Guide to Analytical Methods for Determining the Purity of Cyclopropylphenylmethane

For researchers and professionals in drug development, the chemical purity of starting materials and intermediates is not merely a quality metric; it is a foundational pillar of experimental reproducibility, safety, and regulatory compliance. Cyclopropylphenylmethane, a valuable structural motif in medicinal chemistry, is no exception. The presence of uncharacterized impurities, even at trace levels, can confound biological assays, compromise reaction yields, and introduce toxicological risks.

This guide provides a comparative analysis of the principal . It is structured from the perspective of an application scientist, focusing on the causality behind experimental choices to empower researchers to select and implement the most appropriate techniques for their specific needs.

Gas Chromatography (GC): The Gold Standard for Volatile Analytes

Gas chromatography (GC) is the premier technique for assessing the purity of volatile and thermally stable compounds like cyclopropylphenylmethane.[1][2] Its high resolving power allows for the separation of the main component from structurally similar impurities, such as isomers or residual starting materials.

The Principle of Separation & Causality: GC separates compounds based on their differential partitioning between a gaseous mobile phase and a liquid or solid stationary phase within a heated column.[1] Molecules with higher volatility and weaker interactions with the stationary phase are eluted faster. Given cyclopropylphenylmethane's boiling point of approximately 179°C, it is ideally suited for GC analysis.[3] A Flame Ionization Detector (FID) is the detector of choice as it offers high sensitivity and a near-universal response to hydrocarbons, ensuring that most organic impurities will be detected.[4]

Experimental Protocol: Purity Assay by GC-FID

• Sample Preparation: Accurately weigh and dissolve the cyclopropylphenylmethane sample in a high-purity volatile solvent (e.g., dichloromethane) to a concentration of ~1 mg/mL.

• Instrument Setup:

  • Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness) is selected to separate compounds based on their boiling points, which is effective for non-polar analytes.

  • Inlet: Set to 250°C in split mode (e.g., 100:1 split ratio) to prevent column overload and ensure sharp peaks.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Start at 60°C (hold 2 min), then ramp at 15°C/min to 280°C (hold 5 min). This program ensures the elution of both the main analyte and any potential higher-boiling impurities.

  • Detector: FID set at 300°C.

• Analysis: Inject 1 µL of the sample.

• Data Processing: Purity is typically calculated using the area percent method, where the peak area of cyclopropylphenylmethane is divided by the total area of all peaks in the chromatogram. This method assumes that all compounds have a similar response factor with the FID, which is a reasonable assumption for hydrocarbon impurities.[4]

Caption: Workflow for Purity Determination by GC-FID.

High-Performance Liquid Chromatography (HPLC): A Versatile Alternative

While GC is often sufficient, High-Performance Liquid Chromatography (HPLC) is an indispensable orthogonal technique.[5] It is particularly valuable for identifying non-volatile or thermally labile impurities that would not be detected by GC.[]

The Principle of Separation & Causality: HPLC separates compounds based on their interaction with a packed column (stationary phase) as they are carried through by a liquid mobile phase. For cyclopropylphenylmethane and its likely impurities, reversed-phase HPLC is the most logical choice. In this mode, a non-polar stationary phase (like C18) is used with a polar mobile phase (e.g., acetonitrile/water). More non-polar compounds interact more strongly with the stationary phase and have longer retention times. The phenyl group in the analyte serves as a chromophore, making UV detection a simple and effective choice.

Experimental Protocol: Purity Assay by Reversed-Phase HPLC-UV

• Sample Preparation: Dissolve the sample in acetonitrile to a concentration of ~0.5 mg/mL. Filter through a 0.45 µm syringe filter to remove particulates.

• Instrument Setup:

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile (ACN) and water is often used to resolve impurities with a wide range of polarities. For example: 50% ACN to 95% ACN over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C to ensure reproducible retention times.

  • Detector: UV detector at 254 nm.

• Analysis: Inject 10 µL of the sample.

• Data Processing: Purity is calculated using the area percent method, similar to GC.

Caption: Workflow for Purity Determination by HPLC-UV.

Spectroscopic Methods for Structural Confirmation and Identification

Chromatographic methods quantify the relative amounts of components but do not inherently identify them. Spectroscopic techniques are essential for confirming the structure of the main peak and identifying impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides detailed structural information about a molecule.[7] For cyclopropylphenylmethane, ¹H NMR is used to confirm the presence and correct integration of the cyclopropyl and phenyl protons. More importantly, quantitative NMR (qNMR) can be used as a primary method to determine absolute purity by integrating the analyte signals against a certified internal standard of known purity.[8][9][10] This technique is non-destructive and provides a purity value traceable to a standard, making it highly trustworthy.[11][12]

• Mass Spectrometry (MS): When coupled with chromatography (GC-MS or LC-MS), mass spectrometry is the most powerful tool for impurity identification.[13][14] MS provides the mass-to-charge ratio of the parent molecule and its fragments.[13] An impurity peak observed in the chromatogram can be analyzed by its mass spectrum to determine its molecular weight, which is a critical first step in deducing its structure.[15]

Comparative Guide to Analytical Methods

Technique	Principle of Separation/Detection	Key Advantages	Limitations	Primary Application
GC-FID	Volatility and interaction with stationary phase	High resolution for volatile compounds; robust and reliable; excellent sensitivity for hydrocarbons.[1][2]	Not suitable for non-volatile or thermally unstable impurities.	Routine quality control and purity quantification.
HPLC-UV	Polarity and partitioning between mobile/stationary phases	Highly versatile; suitable for a wide range of compounds, including non-volatile ones; orthogonal to GC.[5]	Can have lower resolution for very similar non-polar compounds; requires high-purity solvents.	Purity analysis of samples potentially containing non-volatile or thermally labile impurities.
qNMR	Nuclear spin properties in a magnetic field	Provides absolute, quantitative purity without response factor issues; confirms chemical structure.[8][9]	Lower sensitivity than chromatography; requires a high-purity internal standard for absolute quantification.[10]	Definitive purity assessment and structural confirmation.
GC/LC-MS	Combination of chromatographic separation with mass-to-charge ratio detection	Unambiguous identification of impurities by providing molecular weight and fragmentation data.[15][16]	More complex instrumentation; requires expertise in spectral interpretation.	Structural elucidation of unknown impurities detected by GC or HPLC.

Conclusion: An Integrated Approach to Purity

For a comprehensive and self-validating assessment of cyclopropylphenylmethane purity, no single method is sufficient. The most rigorous approach involves a combination of techniques. GC-FID or HPLC-UV should be used as the primary method for routine quantitative analysis to establish the purity value based on area percentage. This result must then be corroborated by spectroscopic evidence. ¹H NMR spectroscopy serves to confirm the identity of the main component and can provide an independent, absolute purity value via qNMR. Finally, GC-MS should be employed to investigate any significant impurity peaks (>0.10%) to gain structural insights, which is critical for understanding the synthetic process and ensuring the material's safety and efficacy.

References

• Quora. (2023). Why do we use NMR spectroscopy in purity analysis?
• Singh, R., et al. (2012). Determining and reporting purity of organic molecules: Why qNMR.
• Gfeller, D. & Le, P. M. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination.
• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.
• ResearchGate. (2023). Quantitative 1H NMR methodology for purity assay with high accuracy.
• SIELC Technologies. Separation of Cyclopropane carboxylic acid on Newcrom R1 HPLC column.
• Hibou, V. (2017).
• BOC Sciences.
• III Analytical Methods.
• Stevens, D. R., et al. Fast pesticide analysis using low-pressure gas chromatography paired with a triple quadrupole mass spectrometer equipped with short collision cell technology. PMC - NIH.
• Moravek, Inc. Top 5 Methods of Assessing Chemical Purity.
• Knockhardy Publishing. (1999). Mass Spectrometry.
• Chemistry LibreTexts. (2023).
• Purity by Absolute qNMR Instructions.
• SIELC Technologies. HPLC Determination of Cyclopropanecarboxylic Acid on Primesep B Column.
• Biological and Molecular Chemistry. (2025). Analysis of Gas Chromatography–triple Quadrupole Mass Spectrometry Retention Times for Pesticide Multi-residue Extraction.
• Agilent Technologies. (2016). CHEMICAL PURITY ANALYSIS.
• Hercules, D. M. (1983). Laser microprobe mass spectrometry. Pure & Appi. Chem.
• Rosen, E., et al. Cycloparaphenylenes and their Catenanes – Complex Macrocycles Unveiled by Ion Mobility Mass Spectrometry. MPG.PuRe.
• MDPI. (2023).
• NIH. Data Processing Workflow to Identify Structurally Related Compounds in Petroleum Substances Using Ion Mobility Spectrometry−Mass Spectrometry.
• TDI-Brooks.
• Sastry, T. U., et al.
• Journal of Advanced Scientific Research. (2025).
• ChemicalBook. CYCLOPROPYLPHENYLMETHANE.

Sources

• 1. analyticaltoxicology.com [analyticaltoxicology.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. CYCLOPROPYLPHENYLMETHANE CAS#: 1667-00-1 [amp.chemicalbook.com]
• 4. agilent.com [agilent.com]
• 5. sciensage.info [sciensage.info]
• 7. quora.com [quora.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubsapp.acs.org [pubsapp.acs.org]
• 13. knockhardy.org.uk [knockhardy.org.uk]
• 14. mdpi.com [mdpi.com]
• 15. tdi-bi.com [tdi-bi.com]
• 16. biolmolchem.com [biolmolchem.com]

X-ray crystallography analysis of cyclopropylphenylmethane derivatives

A Senior Application Scientist's Guide to the X-ray Crystallography Analysis of Cyclopropylphenylmethane Derivatives: A Comparative Framework

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the cyclopropyl moiety has emerged as a critical structural motif. Its unique conformational rigidity and electronic properties often impart favorable pharmacological characteristics to drug candidates, including enhanced potency and improved metabolic stability.[1][2] Among the various classes of compounds leveraging this versatile fragment, cyclopropylphenylmethane derivatives are of significant interest due to their presence in a range of biologically active molecules. The precise three-dimensional atomic arrangement of these derivatives, which dictates their interaction with biological targets, is most definitively determined by single-crystal X-ray crystallography.[3][4][5]

This guide provides an in-depth, comparative framework for the . Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices, establish a self-validating system for trustworthy data acquisition, and ground our discussion in authoritative principles of structural biology.

The Decisive Edge of X-ray Crystallography in Drug Design

While techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and computational modeling provide invaluable insights into molecular structure and dynamics in solution, single-crystal X-ray diffraction offers an unparalleled, high-resolution snapshot of the molecule in its solid state.[6][7] This provides unambiguous determination of:

• Bond lengths and angles: Crucial for understanding the strain and electronic nature of the cyclopropyl ring and its influence on the phenylmethane scaffold.

• Stereochemistry: Absolute configuration of chiral centers, which is paramount for pharmacological activity.

• Conformation: The precise spatial arrangement of the cyclopropyl and phenyl groups relative to each other.

• Intermolecular interactions: Understanding crystal packing can provide insights into solubility, stability, and polymorphism.[3]

The following table compares X-ray crystallography with other common analytical techniques for the structural elucidation of cyclopropylphenylmethane derivatives:

Technique	Information Provided	Advantages	Limitations
Single-Crystal X-ray Diffraction	Precise 3D molecular structure, bond lengths, bond angles, absolute stereochemistry, crystal packing.[3][8]	Provides definitive and unambiguous structural proof.	Requires a single, high-quality crystal; not suitable for amorphous solids or oils.[4][9]
NMR Spectroscopy	Connectivity of atoms, chemical environment of nuclei (¹H, ¹³C), through-space proximity of atoms (NOESY/ROESY).	Provides detailed information about the molecule in solution; non-destructive.	Does not provide precise bond lengths and angles; interpretation can be complex for rigid systems.
Mass Spectrometry	Molecular weight and fragmentation patterns.	High sensitivity and requires very small sample amounts.	Provides no information about the 3D arrangement of atoms.
Computational Chemistry	Theoretical 3D structure, conformational analysis, electronic properties.	Can predict structures and properties of yet-to-be-synthesized molecules; provides insights into reaction mechanisms.	Accuracy is dependent on the level of theory and can be computationally expensive; requires experimental validation.

A Validated Workflow for Crystallographic Analysis

The journey from a synthesized cyclopropylphenylmethane derivative to a refined crystal structure is a multi-step process that demands meticulous attention to detail. Each stage is critical for the integrity of the final model.

A generalized workflow for the single-crystal X-ray diffraction analysis of small molecules.

Detailed Experimental Protocol

1. Crystal Growth: The Cornerstone of the Experiment

The adage "garbage in, garbage out" is particularly apt for crystallography. The quality of the crystal dictates the quality of the diffraction data and, ultimately, the resolution of the structure. For cyclopropylphenylmethane derivatives, which are often non-polar, a systematic screening of solvents is essential.

• Objective: To obtain single crystals of suitable size (typically 0.1-0.3 mm in all dimensions) and quality (minimal defects).[7]

• Methodology:

  • Solvent Selection: Begin with common organic solvents in which the compound is sparingly soluble (e.g., hexane, ethanol, ethyl acetate, dichloromethane, and mixtures thereof).

  • Slow Evaporation: Prepare a nearly saturated solution of the compound in a chosen solvent in a clean vial. Loosely cap the vial to allow for slow evaporation of the solvent over several days to weeks.

  • Vapor Diffusion: Place a concentrated solution of the compound in a small, open vial. Place this vial inside a larger, sealed container that contains a solvent in which the compound is insoluble but which is miscible with the solvent of the compound solution (the "anti-solvent"). The anti-solvent vapor will slowly diffuse into the compound solution, reducing its solubility and promoting crystallization.

  • Slow Cooling: Prepare a saturated solution of the compound at an elevated temperature. Slowly cool the solution to room temperature, and then to a lower temperature (e.g., 4°C).

2. Data Collection: Capturing the Diffraction Pattern

• Objective: To accurately measure the intensities and positions of the diffracted X-ray beams.

• Methodology:

  • Crystal Mounting: Under a microscope, carefully select a well-formed crystal and mount it on a goniometer head using a cryoprotectant (if collecting data at low temperatures) to prevent ice formation.

  • X-ray Source: A modern diffractometer equipped with a microfocus X-ray source (e.g., Mo Kα, λ = 0.71073 Å or Cu Kα, λ = 1.5418 Å) is typically used. The choice of wavelength may depend on the crystal's unit cell dimensions and elemental composition.

  • Data Collection Strategy: The crystal is cooled (typically to 100 K) to minimize thermal motion of the atoms, which sharpens the diffraction spots. A series of diffraction images are collected as the crystal is rotated in the X-ray beam. The exposure time and rotation angle per frame are optimized to maximize the signal-to-noise ratio while minimizing data collection time.

3. Structure Solution and Refinement: From Data to a 3D Model

• Objective: To determine the arrangement of atoms in the crystal lattice and refine their positions to best fit the experimental data.

• Methodology:

  • Data Processing: The raw diffraction images are processed to determine the unit cell parameters, space group, and the intensities of each reflection.[7]

  • Structure Solution: For small molecules like cyclopropylphenylmethane derivatives, the phase problem is typically solved using "direct methods," which are mathematical techniques that use statistical relationships between the reflection intensities to derive initial phase estimates.

  • Model Refinement: An initial atomic model is built into the resulting electron density map. This model is then refined using a least-squares minimization process, where the atomic positions, and their thermal displacement parameters are adjusted to improve the agreement between the calculated and observed structure factors. The quality of the final model is assessed by the R-factor and R-free values, which should be as low as possible.[10]

  • Structure Validation: The final structure is validated using software tools to check for geometric consistency and to ensure that it makes chemical sense.

Comparative Analysis of Cyclopropylphenylmethane Derivatives: A Hypothetical Case Study

To illustrate the power of this technique, let's consider a hypothetical comparative analysis of two cyclopropylphenylmethane derivatives: one with an electron-donating group (EDG) and one with an electron-withdrawing group (EWG) on the phenyl ring.

Parameter	Derivative A (p-OCH₃)	Derivative B (p-NO₂)	Rationale for Differences
Crystal System	Monoclinic	Orthorhombic	The different substituents can lead to different optimal packing arrangements of the molecules in the crystal lattice.
Space Group	P2₁/c	P2₁2₁2₁	The presence or absence of inversion symmetry in the crystal packing.
Resolution (Å)	0.80	0.75	Differences in crystal quality and diffraction intensity.
R-factor (%)	3.5	3.2	A measure of the agreement between the experimental data and the final model.
C(ipso)-C(cyclopropyl) Bond Length (Å)	1.505	1.490	The electron-donating group may slightly lengthen this bond, while the electron-withdrawing group may shorten it due to electronic effects.
Dihedral Angle (Phenyl-Cyclopropyl)	75°	85°	Steric and electronic effects of the substituents can influence the preferred conformation of the molecule.

This comparative data, derived from X-ray crystallography, provides critical insights into how subtle electronic modifications to the phenyl ring can have a measurable impact on the molecular geometry and conformation of cyclopropylphenylmethane derivatives.

Linking Structure to Function: The Power of Crystallographic Insights

The precise structural information obtained from X-ray crystallography is not merely an academic exercise; it is a cornerstone of rational drug design.

The relationship between crystallographic data and the drug discovery process.

By understanding how the cyclopropyl and phenyl rings are oriented in space and how this is influenced by various substituents, researchers can:

• Develop Structure-Activity Relationships (SAR): Correlate specific structural features with biological activity, guiding the synthesis of more potent and selective analogs.

• Optimize Ligand-Receptor Interactions: Design molecules that fit more precisely into the binding pocket of a target protein, enhancing efficacy.

• Improve Physicochemical Properties: Knowledge of crystal packing can inform strategies to improve properties like solubility and bioavailability.

References

• Excillum. (n.d.). Small molecule crystallography. Retrieved from [Link]

• Creative BioMart. (n.d.). X-ray Crystallography. Retrieved from [Link]

• ResearchGate. (2026, January). Synthetic Approaches to Contemporary Drugs that Contain the Cyclopropyl Moiety. Retrieved from [Link]

• Ho, J., et al. (n.d.). Absolute Configuration of Small Molecules by Co-Crystallization. NIH. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). X-ray Diffraction Protocols and Methods. Retrieved from [Link]

• Journal of the American Chemical Society. (2026, January 13). Extending the Distance Range in Double Electron–Electron Resonance Measurements of Transition Metal Clusters. Retrieved from [Link]

• ResearchGate. (2016, June). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Retrieved from [Link]

• Wikipedia. (n.d.). X-ray crystallography. Retrieved from [Link]

• Dupuis, M., & Pacansky, J. (1982, January 1). Theoretical study of cyclopropane and cyclopropyl radical: Structure and vibrational analysis. The Journal of Chemical Physics. Retrieved from [Link]

• Hernandez, K. E., et al. (n.d.). A Diverse Library of Chiral Cyclopropane Scaffolds via Chemoenzymatic Assembly and Diversification of Cyclopropyl Ketones. NIH. Retrieved from [Link]

• ResearchGate. (2025, August 9). (PDF) X-Ray Crystallography and its Role in Understanding the Physicochemical Properties of Pharmaceutical Cocrystals. Retrieved from [Link]

• Dappen, M. S., et al. (1991, January). Synthesis and Biological Evaluation of Cyclopropyl Analogues of 2-amino-5-phosphonopentanoic Acid. PubMed. Retrieved from [Link]

• MDPI. (n.d.). Protein X-ray Crystallography and Drug Discovery. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. rigaku.com [rigaku.com]
• 4. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. excillum.com [excillum.com]
• 9. X-ray Crystallography - Creative BioMart [creativebiomart.net]
• 10. mdpi.com [mdpi.com]

A Comparative Guide to the Performance of Cyclopropylphenylmethane Analogs in Preclinical Assays

For researchers, scientists, and drug development professionals, the cyclopropylphenylmethane scaffold represents a compelling starting point for the design of novel therapeutics.[1][2][3] Its inherent conformational rigidity and unique electronic properties offer the potential for enhanced target affinity, improved metabolic stability, and favorable pharmacokinetic profiles.[1][2][3] This guide provides an in-depth comparison of the performance of cyclopropylphenylmethane analogs and closely related structures in key preclinical assays, offering insights into their structure-activity relationships (SAR) and potential therapeutic applications.

The Significance of the Cyclopropyl Moiety in Drug Design

The cyclopropyl group is more than just a small, three-membered ring; it acts as a "bioisostere" for other chemical groups, such as a phenyl ring or a double bond, while imparting distinct properties.[1][3] Its strained ring system can influence the conformation of the entire molecule, locking it into a bioactive shape that can lead to higher potency and selectivity for its biological target. Furthermore, the cyclopropyl group can enhance metabolic stability by blocking sites of oxidation that would otherwise be susceptible to enzymatic degradation.[1] This guide will delve into specific examples where the introduction of a cyclopropyl moiety has led to promising activity in assays for enzyme inhibition and cancer cell cytotoxicity.

Comparative Analysis of Cyclopropylamine Analogs as Monoamine Oxidase (MAO) Inhibitors

Monoamine oxidases (MAO-A and MAO-B) are critical enzymes in the metabolism of neurotransmitters, making them important targets for the treatment of depression and neurodegenerative diseases.[4] A series of cis-cyclopropylamine analogs have been evaluated for their ability to inhibit these enzymes, providing a clear example of how subtle structural modifications can dramatically impact potency and selectivity.

The decision to investigate cis-cyclopropylamines is rooted in the established success of tranylcypromine, a cyclopropylamine-containing drug, as an MAO inhibitor. The cis configuration imposes a specific spatial arrangement of the substituents, which can be exploited to achieve selective interactions with the active sites of MAO-A and MAO-B.

Quantitative Performance in MAO Inhibition Assays

The inhibitory activity of a selection of cis-N-benzyl-2-alkoxycyclopropylamine analogs against human MAO-A and MAO-B was determined after a 30-minute pre-incubation period. The results, expressed as IC50 values (the concentration of inhibitor required to reduce enzyme activity by 50%), are summarized in the table below. A lower IC50 value indicates a more potent inhibitor.

Compound	R Group	MAO-A IC50 (nM)	MAO-B IC50 (nM)	Selectivity (MAO-A/MAO-B)
cis-N-benzyl-2-methoxycyclopropylamine	-CH3	170	5	34
cis-N-benzyl-2-ethoxycyclopropylamine	-CH2CH3	250	10	25
Tranylcypromine (Reference)	-	>1000	110	>9.1

Data synthesized from a study on cis-cyclopropylamines as mechanism-based inhibitors of monoamine oxidases.[4]

Interpretation of Performance Data and SAR Insights

The data clearly demonstrate that the tested cis-cyclopropylamine analogs are potent and selective inhibitors of MAO-B.[4] The most potent compound, cis-N-benzyl-2-methoxycyclopropylamine, exhibited an IC50 of 5 nM for MAO-B, making it over 20 times more potent than the reference compound, tranylcypromine.[4]

The structure-activity relationship suggests that the presence of a small alkoxy group at the 2-position of the cyclopropyl ring is beneficial for MAO-B inhibition. The selectivity for MAO-B over MAO-A is also noteworthy, as this can lead to a more favorable side-effect profile in the context of treating neurodegenerative diseases like Parkinson's. The irreversible nature of the inhibition after pre-incubation suggests a mechanism-based mode of action, where the enzyme metabolizes the inhibitor to a reactive species that forms a covalent bond with the enzyme's flavin cofactor.

Workflow for Anticancer MTT Assay

Cyclopropylphenylmethane Analogs in Receptor Binding Assays

The conformational constraint provided by the cyclopropyl group makes cyclopropylphenylmethane analogs attractive candidates for ligands that target specific receptor subtypes. While extensive comparative data for a series of these analogs at a single receptor is limited, the principles of receptor binding assays are well-established and provide a framework for their evaluation.

Principles of Performance Evaluation in Receptor Binding Assays

Receptor binding assays are used to determine the affinity of a ligand for its receptor. [5][6]In a competitive binding assay, a radiolabeled ligand with known affinity for the receptor is incubated with the receptor preparation in the presence of varying concentrations of the unlabeled test compound (the cyclopropylphenylmethane analog). [6][7]The ability of the test compound to displace the radiolabeled ligand is measured, and the IC50 is determined. The Ki (inhibition constant) can then be calculated from the IC50, providing a measure of the affinity of the test compound for the receptor. A lower Ki value indicates a higher binding affinity.

The selectivity of an analog can be assessed by performing binding assays against a panel of different receptors. A compound that exhibits a low Ki for the target receptor and a high Ki for off-target receptors is considered to be selective.

Sources

• 1. Cyclopropyl Scaffold: A Generalist for Marketed Drugs [ouci.dntb.gov.ua]
• 2. Cyclopropyl Scaffold: A Generalist for Marketed Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Optimum Conditions of Radioligand Receptor Binding Assay of Ligands of Benzodiazepine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Competitive Radioligand Binding Assays - Alfa Cytology - Rdcthera [rdcthera.com]
• 7. Lesson 5 [pdg.cnb.uam.es]

A Senior Application Scientist's Guide to Confirming the Structure of Novel Cyclopropylphenylmethane Derivatives

For researchers, scientists, and professionals in drug development, the unambiguous confirmation of a novel molecule's structure is a critical, non-negotiable step.[1][2][3] The cyclopropylphenylmethane scaffold is a privileged motif in medicinal chemistry, valued for the unique conformational constraints and metabolic stability imparted by the cyclopropane ring.[4] However, the very properties that make this three-membered ring desirable also introduce specific challenges in structural elucidation. Its strained nature and unique electronic properties create characteristic, and sometimes complex, spectroscopic signatures.[5][6]

This guide provides an in-depth comparison of the primary analytical techniques used to confirm the structure of these derivatives. Moving beyond a simple listing of methods, we will explore the causality behind experimental choices, establish self-validating protocols, and provide the technical rationale needed to build an unshakeable case for your novel structure.

Pillar 1: Nuclear Magnetic Resonance (NMR) Spectroscopy — The Blueprint of Connectivity

NMR spectroscopy is the most powerful technique for determining the detailed carbon-hydrogen framework of an organic compound.[7][8] For cyclopropylphenylmethane derivatives, a specific suite of NMR experiments is required to piece together the molecular puzzle.

Key NMR Experiments and Their Purpose:

• ¹H NMR (Proton NMR): This is the initial and most fundamental experiment. The unique strain and anisotropy of the cyclopropane ring result in highly shielded proton signals, typically appearing in the upfield region of the spectrum (approx. 0.2-1.5 ppm), which is a hallmark of their presence.[9][10][11] The protons on the phenyl ring and the methine bridge will appear in their expected downfield regions, providing initial evidence of the major structural components.

• ¹³C NMR (Carbon NMR): This experiment reveals the carbon skeleton. Similar to the protons, the cyclopropyl carbons are highly shielded and appear at unusually high field (approx. -5 to 20 ppm), a near-definitive indicator of the cyclopropyl group.[12][13] The remaining aromatic and methine carbons will appear at their characteristic chemical shifts.

• 2D COSY (Correlation Spectroscopy): This experiment maps out proton-proton couplings (³JHH), establishing which protons are neighbors in the molecule.[14][15] It is indispensable for tracing the connectivity within the cyclopropyl ring and identifying the methine proton's coupling to its neighbors on the ring and potentially the phenyl group.

• 2D HSQC (Heteronuclear Single Quantum Coherence): HSQC correlates each proton directly to the carbon it is attached to (¹JCH).[14][16] This experiment is crucial for definitively assigning the upfield proton signals to the upfield carbon signals, cementing the identification of the cyclopropyl moiety.

• 2D HMBC (Heteronuclear Multiple Bond Correlation): HMBC is arguably the most critical experiment for confirming the overall structure. It shows correlations between protons and carbons that are two or three bonds away (²JCH, ³JCH).[14][15] The key correlation to observe is between the methine proton (the "methane" part of the name) and the carbons of both the phenyl ring and the cyclopropyl ring. This unequivocally establishes the connection between the three core components of the molecule.

Workflow for NMR-Based Structure Confirmation

The following diagram illustrates the logical flow of NMR experiments for structural elucidation.

Caption: Logical workflow for NMR-based structural elucidation.

Pillar 2: Mass Spectrometry (MS) — The Molecular Weight and Formula

While NMR provides the structural blueprint, Mass Spectrometry confirms the molecular weight and elemental composition, which are essential for validation.

• High-Resolution Mass Spectrometry (HRMS): This is the most critical MS experiment. HRMS provides a highly accurate mass measurement (typically to four decimal places), which allows for the unambiguous determination of the molecular formula. This serves as a fundamental check on the structure proposed by NMR.

• Fragmentation Analysis: Electron Impact (EI) or Collision-Induced Dissociation (CID) experiments provide information about the molecule's stability and substructures. For cyclopropylphenylmethane derivatives, characteristic fragmentation patterns often include:

  • Loss of the cyclopropyl group ([M-C₃H₅]⁺).

  • Cleavage to form a stable tropylium ion (m/z 91) if a benzyl group is present.

  • Loss of the phenyl group ([M-C₆H₅]⁺).

  • The most common fragment from cycloalkanes is often the loss of ethylene (M-28).[17]

The fragmentation pattern can act as a fingerprint, helping to distinguish between isomers that might be difficult to differentiate by NMR alone.[18][19]

Pillar 3: X-ray Crystallography — The Unquestionable 3D Structure

When an unambiguous, absolute confirmation is required—especially for chiral molecules—single-crystal X-ray crystallography is the gold standard.[20][21][22] This technique provides a three-dimensional map of the electron density in a crystal, revealing the precise spatial arrangement of every atom.[23]

• Key Advantages:

  • Absolute Configuration: For chiral derivatives, X-ray crystallography is the most reliable method to determine the absolute stereochemistry (R/S configuration).[20][24]

  • Unambiguous Connectivity: It directly visualizes the bonding framework, leaving no doubt about the connections between the cyclopropyl, phenyl, and methine moieties.

  • Solid-State Conformation: It provides invaluable information about bond lengths, bond angles, and the preferred conformation of the molecule in the solid state.

The primary limitation of this technique is the need to grow a single crystal of sufficient quality, which can be a challenging and time-consuming process.[20][22]

Comparison of Structural Confirmation Techniques

The choice of technique depends on the specific question being asked, the sample availability, and the stage of the research.

Technique	Information Provided	Strengths	Limitations
NMR Spectroscopy	Detailed carbon-hydrogen framework, atom connectivity, relative stereochemistry.[7]	Provides the most comprehensive structural information for molecules in solution. Non-destructive.[7]	Lower sensitivity than MS; requires a relatively pure sample of several milligrams.[7] Cannot determine the absolute configuration of a single enantiomer.
Mass Spectrometry	Molecular weight, elemental composition, structural fragments.[7]	Extremely high sensitivity (microgram to nanogram scale), provides definitive molecular formula (HRMS).[7]	Isomers can be difficult to distinguish, provides limited connectivity information on its own.[7]
X-ray Crystallography	Precise 3D atomic arrangement, bond lengths/angles, absolute configuration.[21][23]	Provides the most definitive and unambiguous structural proof.[25]	Requires a suitable single crystal, which can be difficult or impossible to grow.[20] Provides solid-state structure, which may differ from solution conformation.

Experimental Protocols

Protocol 1: Comprehensive NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified novel compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Ensure the compound is fully dissolved.[12]

• Initial 1D Spectra: Acquire a standard ¹H NMR spectrum and a proton-decoupled ¹³C{¹H} NMR spectrum on a spectrometer of at least 400 MHz field strength.[26]

• 2D COSY Acquisition: Run a standard gradient-selected COSY (gCOSY) or DQF-COSY experiment to establish proton-proton correlations.[14]

• 2D HSQC Acquisition: Acquire a gradient-selected, sensitivity-enhanced HSQC experiment to correlate one-bond C-H connections.

• 2D HMBC Acquisition: Acquire a gradient-selected HMBC experiment. Optimize the long-range coupling delay (typically for J = 8 Hz) to observe crucial 2- and 3-bond correlations.[14]

• Data Analysis: Process all spectra using appropriate software. Integrate ¹H signals, pick peaks for all spectra, and use the 2D correlations to build the molecular structure fragment by fragment, finally assembling them into the complete, confirmed structure.[27][28]

Protocol 2: High-Resolution Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent (e.g., methanol or acetonitrile).

• Instrumentation: Use an ESI (Electrospray Ionization) or APCI (Atmospheric Pressure Chemical Ionization) source coupled to a high-resolution mass analyzer such as a TOF (Time-of-Flight) or Orbitrap.

• Acquisition: Infuse the sample and acquire the full scan mass spectrum. Ensure the instrument is properly calibrated to achieve mass accuracy within 5 ppm.

• Data Analysis: Identify the molecular ion peak ([M+H]⁺, [M+Na]⁺, or M⁺·). Use the instrument's software to calculate the elemental composition for the observed accurate mass and compare it to the theoretical formula.

Protocol 3: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of the compound. This is often achieved by slow evaporation of a solvent from a saturated solution, vapor diffusion, or slow cooling. This step is highly empirical and may require screening of various solvents and conditions.

• Crystal Mounting: Select a high-quality, defect-free crystal and mount it on the goniometer of a single-crystal X-ray diffractometer.

• Data Collection: Cool the crystal (typically to 100 K) in a stream of nitrogen gas to minimize thermal motion. Collect a full sphere of diffraction data.

• Structure Solution and Refinement: Process the diffraction data to obtain a set of structure factors. Solve the structure using direct methods or Patterson methods to get an initial model. Refine this model against the experimental data until convergence is reached. The final model will provide atomic coordinates, bond lengths, and angles. For chiral molecules, the Flack parameter is calculated to confirm the absolute configuration.[22]

Decision-Making Framework for Structural Confirmation

The following chart outlines a logical decision-making process for utilizing these techniques effectively.

Caption: Decision tree for selecting analytical methods.

By integrating these powerful analytical techniques through a logical and self-validating workflow, researchers can confidently confirm the structure of novel cyclopropylphenylmethane derivatives, ensuring the integrity and reproducibility of their scientific findings.

References

• Absolute Configuration of Small Molecules by Co‐Crystallization. (n.d.). National Institutes of Health.
• A Comparative Guide to Spectroscopic Methods for Structural Elucidation of Synthesized Compounds. (n.d.). Benchchem.
• Spectroscopic Confirmation of Heptyl-Cyclopropane: A Comparative Guide. (n.d.). Benchchem.
• 13C nmr spectrum of cyclopropane C3H6 analysis of chemical shifts ppm. (n.d.). docbrown.info.
• Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction. (n.d.). Springer.
• Wang, B. (2023). Absolute configuration determination of small molecules with X-ray and electron diffraction. Biogen.
• Common 2D (COSY, HSQC, HMBC). (n.d.). SDSU NMR Facility.
• The use of X-ray crystallography to determine absolute configuration. (2025). ResearchGate.
• How are chemical structures analyzed in drug discovery?. (2025). Patsnap Synapse.
• Structure elucidation from 2D NMR spectra using the StrucEluc expert system. (n.d.). PubMed.
• Small molecule crystallography. (n.d.). Excillum.
• Köring, A. (2019). HSQC – Revealing the direct-bonded proton-carbon instrument. Nanalysis.
• Design and Validation of FRESH, a Drug Discovery Paradigm Resting on Robust Chemical Synthesis. (n.d.). National Institutes of Health.
• Structure Elucidation. (n.d.). Online Organic Chemistry Tutor.
• Methods for the Elucidation of the Structure of Organic Compounds. (n.d.). University of Wisconsin-Madison.
• Theoretical NMR correlations based Structure Discussion. (2025). ResearchGate.
• MRRC Structure Elucidation Notes. (2025). University of Illinois Chicago.
• NMR Guidelines for ACS Journals. (n.d.). American Chemical Society.
• H-1 NMR Chemical Shifts of Cyclopropane and Cyclobutane: A Theoretical Study. (n.d.). ResearchGate.
• Which is the best spectroscopic method for the structure elucidation of organic molecule without the help of other method?. (2018). ResearchGate.
• Improved Detection and Quantification of Cyclopropane Fatty Acids via Homonuclear Decoupling Double Irradiation NMR Methods. (n.d.). National Institutes of Health.
• Structural elucidation of compounds using different types of spectroscopic techniques. (n.d.). Journal of Chemical and Pharmaceutical Sciences.
• Anisotropy effect of three-membered rings in (1)H NMR spectra. (2015). PubMed.
• Acquiring 1 H and 13 C Spectra. (2018). Royal Society of Chemistry.
• Editorial: Novel compounds from chemistry to druggable candidates. (2024). National Institutes of Health.
• 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. (n.d.). IntechOpen.
• Reich, H. J. (n.d.). Basic 1H- and 13C-NMR Spectroscopy. University of Wisconsin-Madison.
• A novel pipeline for drug discovery. (n.d.). SinodosChemistry.
• A Structure-Based Drug Discovery Paradigm. (2019). MDPI.
• NMR Techniques in Organic Chemistry: a quick guide. (n.d.). University of Bristol.
• Cyclopropyl group. (n.d.). Wikipedia.
• Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts.
• Synthesis and structure–activity relationships of cyclopropane-containing analogs of pharmacologically active compounds. (2025). ResearchGate.
• Mass Spectrometry: Fragmentation. (n.d.). University of California, Irvine.
• Mass Spectrometry of Cycloalkanes. (2025). YouTube.
• Synthesis and structure–activity relationships of cyclopropane-containing analogs of pharmacologically active compounds. (2025). ResearchGate.
• Synthesis of 1-aryl-2,3-diaroyl cyclopropanes from 1,3,5-triaryl-1,5-diketones and their transformation into E,E-1,4-diaryl-1,3-butadienes. (2024). National Institutes of Health.
• Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborates with Aryl and Heteroaryl Chlorides. (n.d.). ACS Publications.
• Structural characterization and mass spectrometry fragmentation signatures of macrocyclic alkanes. (n.d.). Springer.
• Fragmentation of phenyl radical cations in mass spectrometry. (2015). Chemistry Stack Exchange.

Sources

• 1. How are chemical structures analyzed in drug discovery? [synapse.patsnap.com]
• 2. Design and Validation of FRESH, a Drug Discovery Paradigm Resting on Robust Chemical Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Editorial: Novel compounds from chemistry to druggable candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cyclopropyl group - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 9. researchgate.net [researchgate.net]
• 10. Improved Detection and Quantification of Cyclopropane Fatty Acids via Homonuclear Decoupling Double Irradiation NMR Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Anisotropy effect of three-membered rings in (1)H NMR spectra: quantification by TSNMRS and assignment of the stereochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. 13C nmr spectrum of cyclopropane C3H6 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of cyclopropane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 14. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 15. Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection and removal of contradictions in the data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. HSQC – Revealing the direct-bonded proton-carbon instrument — Nanalysis [nanalysis.com]
• 17. youtube.com [youtube.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 20. Absolute Configuration of Small Molecules by Co‐Crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction | Springer Nature Experiments [experiments.springernature.com]
• 22. researchgate.net [researchgate.net]
• 23. excillum.com [excillum.com]
• 24. Absolute configuration determination of small molecules with X-ray and electron diffraction – Pharma Crystallization Summit [crystallizationsummit.com]
• 25. researchgate.net [researchgate.net]
• 26. pubsapp.acs.org [pubsapp.acs.org]
• 27. ocw.mit.edu [ocw.mit.edu]
• 28. MRRC Structure Elucidation Notes [nmr-center.nmrsoft.com]

A Comparative Guide to the Synthesis of Cyclopropylphenylmethane: Benchmarking New and Established Methodologies

For researchers, medicinal chemists, and professionals in drug development, the cyclopropyl moiety is a privileged structural motif, imparting unique conformational constraints and metabolic stability to parent molecules. Cyclopropylphenylmethane, in particular, serves as a fundamental building block for a range of more complex pharmaceutical agents. The efficient and scalable synthesis of this key intermediate is therefore of paramount importance. This guide provides an in-depth technical comparison of prominent synthetic methods for cyclopropylphenylmethane, offering experimental insights and data to inform your selection of the most appropriate route for your research and development needs.

Introduction: The Significance of the Cyclopropyl Moiety

The three-membered ring of a cyclopropane confers a high degree of s-character to its C-C bonds, resulting in properties that are intermediate between those of alkanes and alkenes. This unique electronic nature, coupled with the rigid conformational structure, can lead to enhanced binding affinity to biological targets and improved pharmacokinetic profiles. Consequently, the development of robust and versatile methods for the synthesis of cyclopropyl-containing compounds is a continuous area of focus in synthetic chemistry. This guide will benchmark three distinct and widely employed strategies for the synthesis of cyclopropylphenylmethane:

• The Simmons-Smith Reaction: A classic method for the cyclopropanation of alkenes.

• Suzuki-Miyaura Cross-Coupling: A powerful C-C bond-forming reaction.

• Transition Metal-Catalyzed Cyclopropanation: A modern approach utilizing metal carbenoids.

We will delve into the mechanistic underpinnings of each method, present comparative data, and provide detailed experimental protocols to allow for a comprehensive evaluation.

Method 1: The Simmons-Smith Reaction and its Modifications

The Simmons-Smith reaction is a cornerstone of cyclopropane synthesis, involving the reaction of an alkene with an organozinc carbenoid, typically generated from diiodomethane and a zinc-copper couple.[1] The reaction is known for its stereospecificity, where the stereochemistry of the starting alkene is retained in the cyclopropane product.[1]

The Classic Simmons-Smith Reaction

The traditional Simmons-Smith reaction, while effective, can be hampered by the variable activity of the zinc-copper couple, which can lead to inconsistent yields.[2] For the synthesis of cyclopropylphenylmethane from styrene, typical yields are in the range of 30-40%.[1]

The Furukawa Modification: Enhanced Reproducibility and Yield

A significant improvement to the classic procedure is the Furukawa modification, which utilizes diethylzinc (Et₂Zn) and diiodomethane (CH₂I₂).[3] This modification generates a more soluble and reactive carbenoid species, leading to faster and more reproducible reactions.[3][4] The Furukawa modification is particularly advantageous for less nucleophilic alkenes and has become the preferred method for many applications.[4]

Mechanistic Rationale for Experimental Choices

The choice of an anhydrous, non-coordinating solvent such as diethyl ether or dichloromethane is critical. Protic solvents will quench the organozinc reagent, while coordinating solvents can reduce the electrophilicity of the zinc carbenoid, slowing down the reaction. The reaction is typically initiated at a low temperature to control the initial exothermic reaction and then allowed to warm to room temperature or heated to drive the reaction to completion. A saturated aqueous solution of ammonium chloride is used for quenching, as it effectively destroys any remaining organozinc species.

Method 2: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the formation of C-C bonds. In the context of cyclopropylphenylmethane synthesis, this involves the palladium-catalyzed coupling of a benzyl halide with a cyclopropylboronic acid derivative.[5]

Key Considerations for a Successful Coupling

The success of the Suzuki-Miyaura coupling is highly dependent on the choice of catalyst, ligand, base, and solvent. For the coupling of sp³-hybridized carbons, such as a benzyl group, specialized ligands are often required to facilitate the catalytic cycle.

One reported method for a similar transformation involves the use of a palladium catalyst with a bulky, electron-rich phosphine ligand such as RuPhos for the coupling of potassium cyclopropyltrifluoroborate with substituted benzyl chlorides, achieving yields of up to 80%.[6] Another approach utilizes the coupling of cyclopropylboronic esters with benzyl bromides in the presence of silver(I) oxide and potassium hydroxide.[5] The use of boronate esters can sometimes offer advantages in terms of stability and reactivity over boronic acids.[5]

Causality in Protocol Design

The choice of a palladium(0) precatalyst and a suitable phosphine ligand is central to the reaction's success. The ligand stabilizes the palladium center and facilitates both the oxidative addition of the benzyl halide and the subsequent reductive elimination to form the desired product. The base is crucial for the transmetalation step, where the cyclopropyl group is transferred from boron to palladium. The addition of water to the reaction mixture can sometimes have an accelerating effect.[7]

Method 3: Transition Metal-Catalyzed Cyclopropanation with Diazo Compounds

A more modern approach to cyclopropanation involves the use of transition metal catalysts, most notably rhodium(II) and copper(I) complexes, to decompose diazo compounds in the presence of an alkene.[8] This method generates a metal carbene intermediate that then reacts with the alkene to form the cyclopropane ring.[8]

Rhodium-Catalyzed Cyclopropanation: High Efficiency and Selectivity

Rhodium(II) carboxylate complexes, such as rhodium(II) acetate (Rh₂(OAc)₄), are highly effective catalysts for the cyclopropanation of styrene with diazoacetates, often providing high yields (up to 95%) and good diastereoselectivity.[2] The reaction proceeds via a concerted mechanism, which generally leads to the retention of the alkene stereochemistry.[8]

Experimental Design and Mechanistic Insights

The slow addition of the diazo compound to the reaction mixture is a critical experimental parameter. This is to maintain a low concentration of the diazo compound, which minimizes the formation of side products such as the dimer of the carbene. The choice of catalyst can influence the stereoselectivity of the reaction. For the cyclopropanation of styrene with ethyl diazoacetate, a trans:cis ratio of approximately 75:25 is commonly observed with Rh₂(OAc)₄.[2]

Comparative Data Summary

The following table summarizes the key performance indicators for the different synthetic methods for producing cyclopropylphenylmethane and related structures. It is important to note that direct comparison of yields can be challenging due to variations in reaction scale, purity of starting materials, and optimization of conditions.

Method	Starting Materials	Key Reagents	Typical Yield	Advantages	Disadvantages
Simmons-Smith	Styrene, Diiodomethane	Zinc-Copper Couple	30-40%[1]	Stereospecific, tolerant of many functional groups.	Variable yields due to inconsistent reagent activity.
Furukawa Modification	Styrene, Diiodomethane	Diethylzinc	Generally higher and more reproducible than classic Simmons-Smith.[3][4]	More reliable and faster than the classic method.[3][4]	Diethylzinc is pyrophoric and requires careful handling.
Suzuki-Miyaura Coupling	Benzyl bromide, Cyclopropylboronic acid ester	Pd catalyst, Ag₂O, KOH	Good to excellent. (e.g., up to 80% for substituted analogues)[6]	High functional group tolerance, modular.	Requires synthesis of the boronic acid derivative; potential for catalyst and ligand cost.
Rh-Catalyzed Cyclopropanation	Styrene, Ethyl diazoacetate	Rh₂(OAc)₄	Up to 95%[2]	High yields, catalytic in metal.	Diazo compounds can be hazardous; potential for side reactions.

Experimental Protocols

Protocol 1: Simmons-Smith Reaction (Furukawa Modification) for Cyclopropylphenylmethane Synthesis

This protocol is adapted from established procedures for the Furukawa modification.[2]

Materials:

• Styrene

• Anhydrous Dichloromethane (CH₂Cl₂)

• Diethylzinc (1.0 M solution in hexanes)

• Diiodomethane (CH₂I₂)

• Saturated aqueous solution of Ammonium Chloride (NH₄Cl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add styrene (1.0 equiv) and anhydrous dichloromethane to make a 0.1 M solution.

• Cool the solution to 0 °C in an ice bath.

• Slowly add diethylzinc (2.0 equiv, as a 1.0 M solution in hexanes) dropwise to the stirred solution.

• After stirring for 15 minutes at 0 °C, add diiodomethane (2.0 equiv) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or GC.

• Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford cyclopropylphenylmethane.

Protocol 2: Suzuki-Miyaura Cross-Coupling for Cyclopropylphenylmethane Synthesis

This protocol is a general representation based on the coupling of benzyl halides with cyclopropylboron reagents.[5][6]

Materials:

• Benzyl bromide (or chloride)

• Potassium cyclopropyltrifluoroborate (or cyclopropylboronic acid pinacol ester)

• Palladium(II) acetate (Pd(OAc)₂)

• RuPhos (or other suitable phosphine ligand)

• Potassium carbonate (K₂CO₃)

• Toluene

• Water

Procedure:

• To a reaction vessel, add benzyl bromide (1.0 equiv), potassium cyclopropyltrifluoroborate (1.5 equiv), palladium(II) acetate (e.g., 5 mol%), and RuPhos (e.g., 10 mol%).

• Add potassium carbonate (2.0 equiv).

• Degas the vessel by evacuating and backfilling with an inert gas several times.

• Add degassed toluene and water (e.g., 10:1 ratio).

• Heat the reaction mixture to a specified temperature (e.g., 100 °C) and stir until the reaction is complete as monitored by TLC or GC/MS.

• Cool the reaction mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 3: Rhodium-Catalyzed Cyclopropanation for Ethyl 2-phenylcyclopropane-1-carboxylate Synthesis

This protocol describes the synthesis of a derivative of cyclopropylphenylmethane, which is a common outcome of this reaction type.[2]

Materials:

• Styrene

• Ethyl diazoacetate

• Rhodium(II) acetate (Rh₂(OAc)₄)

• Anhydrous Dichloromethane (CH₂Cl₂)

Procedure:

• To a flask containing a solution of styrene (5.0 equiv) and rhodium(II) acetate (e.g., 1 mol%) in anhydrous dichloromethane, add a solution of ethyl diazoacetate (1.0 equiv) in dichloromethane dropwise over several hours using a syringe pump.

• Stir the reaction mixture at room temperature until the diazo compound is fully consumed (monitored by the disappearance of the yellow color and TLC analysis).

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield ethyl 2-phenylcyclopropane-1-carboxylate.

Visualization of Experimental Workflows

dot digraph "Synthetic_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.8]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [fontname="Arial", color="#5F6368"];

subgraph "cluster_SimmonsSmith" { label="Simmons-Smith (Furukawa)"; bgcolor="#E8F0FE"; node [fillcolor="#FFFFFF"]; Styrene_SS [label="Styrene"]; Reaction_SS [label="Reaction with\nEt₂Zn, CH₂I₂ in CH₂Cl₂", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Quench_SS [label="Quench with\naq. NH₄Cl"]; Workup_SS [label="Extraction & Drying"]; Purify_SS [label="Chromatography"]; Product_SS [label="Cyclopropylphenylmethane", shape=invhouse, fillcolor="#34A853", fontcolor="#FFFFFF"];

}

subgraph "cluster_Suzuki" { label="Suzuki-Miyaura Coupling"; bgcolor="#FCE8E6"; node [fillcolor="#FFFFFF"]; BenzylHalide [label="Benzyl Halide"]; Cyclopropylboron [label="Cyclopropylboron\nReagent"]; Reaction_Suzuki [label="Pd-catalyzed\nCoupling", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Workup_Suzuki [label="Extraction & Drying"]; Purify_Suzuki [label="Chromatography"]; Product_Suzuki [label="Cyclopropylphenylmethane", shape=invhouse, fillcolor="#34A853", fontcolor="#FFFFFF"];

}

subgraph "cluster_RhCatalysis" { label="Rh-Catalyzed Cyclopropanation"; bgcolor="#FEF7E0"; node [fillcolor="#FFFFFF"]; Styrene_Rh [label="Styrene"]; Diazo [label="Ethyl Diazoacetate"]; Reaction_Rh [label="Rh₂(OAc)₄-catalyzed\nReaction", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Workup_Rh [label="Concentration"]; Purify_Rh [label="Chromatography"]; Product_Rh [label="Ethyl 2-phenylcyclopropane\n-1-carboxylate", shape=invhouse, fillcolor="#34A853", fontcolor="#FFFFFF"];

} } dot Caption: Comparative workflow diagram of the three synthetic methods.

dot digraph "Reaction_Mechanisms" { graph [rankdir="TB", splines=ortho, nodesep=0.6]; node [shape=plaintext, fontname="Arial"]; edge [fontname="Arial", color="#5F6368"];

subgraph "cluster_SimmonsSmith_Mech" { label="Simmons-Smith Mechanism"; bgcolor="#E8F0FE"; "Styrene" [image="https://www.chem.ucla.edu/~harding/IGOC/S/styrene.png", label=""]; "Carbenoid" [label="[ICH₂ZnI]"]; "TS_SS" [label="Butterfly Transition State", shape=box, style=dashed]; "Product_SS_Mech" [image="https://www.chem.ucla.edu/~harding/IGOC/P/phenylcyclopropane.png", label=""]; "Styrene" -> "TS_SS"; "Carbenoid" -> "TS_SS"; "TS_SS" -> "Product_SS_Mech"; }

subgraph "cluster_Suzuki_Mech" { label="Suzuki-Miyaura Catalytic Cycle"; bgcolor="#FCE8E6"; "Pd0" [label="Pd(0)L₂"]; "OxAdd" [label="Oxidative\nAddition", shape=box, style=dashed]; "PdII_A" [label="[Bn-Pd(II)-X]L₂"]; "Transmetal" [label="Transmetalation", shape=box, style=dashed]; "PdII_B" [label="[Bn-Pd(II)-Cy]L₂"]; "RedElim" [label="Reductive\nElimination", shape=box, style=dashed]; "Product_Suzuki_Mech" [label="Bn-Cy"]; "BnX" [label="Bn-X"]; "CyB" [label="Cy-B(OR)₂"];

}

subgraph "cluster_Rh_Mech" { label="Rhodium-Catalyzed Carbene Transfer"; bgcolor="#FEF7E0"; "Rh2" [label="Rh₂(OAc)₄"]; "Diazo_Mech" [label="N₂CHCO₂Et"]; "RhCarbene" [label="[Rh]=CHCO₂Et"]; "Styrene_Mech" [image="https://www.chem.ucla.edu/~harding/IGOC/S/styrene.png", label=""]; "TS_Rh" [label="Concerted Addition", shape=box, style=dashed]; "Product_Rh_Mech" [image="https://www.chem.ucla.edu/~harding/IGOC/E/ethyl2phenylcyclopropanecarboxylate.png", label=""];

} } dot Caption: Simplified mechanistic pathways for each synthetic method.

Conclusion and Recommendations

The choice of synthetic method for producing cyclopropylphenylmethane will ultimately depend on the specific requirements of the project, including scale, cost, available equipment, and the need for stereochemical control.

• For small-scale, exploratory synthesis where reliability is key, the Furukawa modification of the Simmons-Smith reaction offers a robust and well-established procedure.

• For analogue synthesis and late-stage functionalization , the Suzuki-Miyaura cross-coupling provides excellent modularity and functional group tolerance, although it may require more optimization of reaction conditions.

• For large-scale production where yield is paramount, rhodium-catalyzed cyclopropanation is a highly efficient option, provided that the safety considerations associated with diazo compounds are adequately addressed.

By understanding the underlying principles and practical considerations of each of these methods, researchers can make an informed decision to best achieve their synthetic goals.

References

• Charette, A. B.; Beauchemin, A. Stereoselective Cyclopropanation Reactions. Chemical Reviews. [Link]

• Doyle, M. P.; Hu, W. Asymmetric Cyclopropanations by Rhodium(II) N-(Arylsulfonyl)prolinate Catalyzed Decomposition of Vinyldiazomethanes in the Presence of Alkenes. Practical Enantioselective Synthesis of the Four Stereoisomers of 2-Phenylcyclopropan-1-amino Acid. Journal of the American Chemical Society. [Link]

• Chen, H.; Deng, M.-Z. A novel Suzuki-type cross-coupling reaction of cyclopropylboronic esters with benzyl bromides. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Grokipedia. Simmons–Smith reaction. [Link]

• Nia, A.; et al. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. Molecules. [Link]

• Li, A. Y. Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions. Tetrahedron Letters. [Link]

• Kallepalli, V. A.; et al. Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions. Tetrahedron Letters. [Link]

• Davies, H. M. L.; et al. Rhodium-catalyzed enantioselective cyclopropanation of electron deficient alkenes. Organic Letters. [Link]

• Wikipedia. Metal-catalyzed cyclopropanations. [Link]

• Wikipedia. Simmons–Smith reaction. [Link]

• Molander, G. A.; et al. Suzuki Coupling of Potassium Cyclopropyl- and Alkoxymethyltrifluoroborates with Benzyl Chlorides. Organic Letters. [Link]

• Fokin, V. V.; et al. Rhodium-Catalyzed Enantioselective Cyclopropanation of Olefins with N-Sulfonyl 1,2,3-Triazoles. Angewandte Chemie International Edition. [Link]

• Organic Chemistry Portal. Simmons-Smith Reaction. [Link]

• Nia, A.; et al. Simmons-Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. PubMed. [Link]

• Bianchini, C.; et al. Styrene Cyclopropanation and Ethyl Diazoacetate Dimerization Catalyzed by Ruthenium Complexes Containing Chiral Tridentate Phosphine Ligands. Organometallics. [Link]

• Wolfe, J. P.; et al. Palladium (II/IV) catalyzed cyclopropanation reactions: scope and mechanism. Tetrahedron. [Link]

• O'Brien, P.; et al. Elaboration of FragLites via Suzuki-Miyaura Cross-Coupling of 3-D Bifunctional Cyclopropyl-Fused Building Blocks. University of York. [Link]

• Fernández, E.; et al. Stereoselective Cyclopropanation of 1,1-Diborylalkenes via Palladium-Catalyzed (Trimethylsilyl)diazomethane Insertion. Organic Letters. [Link]

• Gandon, V.; et al. An entry to vinylcyclopropane through palladium-catalyzed intramolecular cyclopropanation of alkenes with unstabilized allylic tosylhydrazones. Chemical Communications. [Link]

• Trost, B. M.; Morris, P. J. Palladium-catalyzed diastereo- and enantioselective synthesis of substituted cyclopentanes through a dynamic kinetic asymmetric formal [3+2]-cycloaddition of vinyl cyclopropanes and alkylidene azlactones. Angewandte Chemie International Edition. [Link]

• Stončius, S.; et al. Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization. Molecules. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A novel Suzuki-type cross-coupling reaction of cyclopropylboronic esters with benzyl bromides - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. Suzuki Coupling of Potassium Cyclopropyl- and Alkoxymethyltrifluoroborates with Benzyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. audreyli.com [audreyli.com]
• 8. Metal-catalyzed cyclopropanations - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Cyclopropylphenylmethane

Foundational Safety and Chemical Profile

Before any handling or disposal operations commence, a thorough understanding of cyclopropylphenylmethane's chemical and toxicological profile is paramount. This substance, while not having fully investigated toxicological properties, presents definite hazards that dictate its handling and disposal protocols.[1]

Immediate Handling Precautions:

• Always operate within a well-ventilated area, preferably inside a chemical fume hood, to minimize inhalation exposure.[1]

• Mandatory Personal Protective Equipment (PPE) includes chemical safety goggles, chemically resistant gloves, and a laboratory coat.[2]

• Keep the compound away from heat, sparks, open flames, and other ignition sources, as it is a combustible liquid.[3][4]

Cyclopropylphenylmethane is incompatible with strong oxidizing agents, and contact can lead to hazardous reactions.[1][4] Its decomposition, whether through thermal or photochemical processes, can produce hazardous products including carbon monoxide, carbon dioxide, toluene, and benzene.[1][5]

Property	Value	Significance for Disposal
CAS Number	1667-00-1[1]	Unique identifier for accurate regulatory cross-referencing.
Molecular Formula	C₁₀H₁₂[1]	Basic chemical identity.
Flash Point	59.1 °C[1]	Classifies the substance as a combustible liquid, dictating storage and disposal as a flammable hazardous waste.[2][3]
Boiling Point	189.7 °C at 760 mmHg[1]	Relevant for assessing volatility and potential for vapor accumulation.
Hazards	Combustible liquid[3][4], Skin/Eye Irritant[3], Aspiration Hazard[6], Very toxic to aquatic life[3]	These classifications mandate its disposal as regulated hazardous waste and prohibit sewer disposal.

Waste Characterization and Regulatory Framework

Proper disposal is fundamentally a matter of regulatory compliance. Cyclopropylphenylmethane waste must be managed as hazardous waste, primarily due to its flammability.[2] This classification falls under the purview of the Resource Conservation and Recovery Act (RCRA) in the United States, which establishes a "cradle-to-grave" framework for hazardous waste management.[7][8] While specific waste codes may vary by state and locality, its characteristic of ignitability is the primary driver for its regulation.[2][9]

Causality of Regulation: The stringent regulations governing hazardous waste are designed to protect human health and the environment from the potential harm posed by chemical substances.[7][10] The flammability of cyclopropylphenylmethane presents a fire and explosion risk, while its aquatic toxicity could damage ecosystems if released into waterways.[3][11]

Step-by-Step Disposal Protocol: From Generation to Collection

The following protocol provides a self-validating system for the safe segregation, containment, and storage of cyclopropylphenylmethane waste within the laboratory.

Step 1: Waste Segregation at the Point of Generation

• Rationale: Preventing unintentional and hazardous chemical reactions is a primary safety directive. Mixing incompatible waste streams can result in fire, explosion, or the generation of toxic gases.

• Procedure:

  • Designate a specific waste container solely for cyclopropylphenylmethane and other non-halogenated organic solvents.

  • Crucially, do not mix cyclopropylphenylmethane waste with incompatible materials, especially strong oxidizing agents.[1][4]

  • Collect waste directly at the source of generation (e.g., in a beaker or flask) before transferring it to the main waste container to minimize the risk of spills.

Step 2: Container Selection and Labeling

• Rationale: The waste container serves as the primary containment vessel. Its integrity and clear labeling are essential for safety and for the final disposal facility to handle it correctly.

• Procedure:

  • Select a container made of a compatible material (e.g., glass or polyethylene) that is in good condition with a secure, leak-proof cap.[2][12] Chemical compatibility should be verified to prevent degradation of the container.[13][14][15][16]

  • The container must not be filled beyond 90% of its capacity to allow for vapor expansion.[12]

  • Affix a hazardous waste label to the container before adding any waste. The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "Cyclopropylphenylmethane" (avoiding abbreviations)

    • An accurate list of all components and their approximate percentages

    • The specific hazard characteristics (e.g., "Ignitable," "Toxic to Aquatic Life")

    • The date of accumulation start

Step 3: Temporary Storage in a Satellite Accumulation Area (SAA)

• Rationale: SAAs provide a designated, safe location for the short-term storage of hazardous waste, keeping it secure and away from general laboratory traffic.

• Procedure:

  • Store the sealed and labeled waste container in a designated SAA, which should be at or near the point of generation and under the control of the operator.

  • The SAA must be a secondary containment unit (e.g., a chemical-resistant tray or cabinet) to capture any potential leaks or spills.

  • Ensure the container is kept tightly closed at all times, except when adding waste.[1][12]

The following diagram illustrates the decision-making and operational workflow for laboratory-level waste management.

Caption: Workflow for proper segregation and containment of cyclopropylphenylmethane waste.

Spill Management and Emergency Procedures

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

• Procedure for Small Spills:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

  • Using non-sparking tools, carefully scoop the absorbent material into a designated container for hazardous waste disposal.[1]

  • Clean the spill area thoroughly.

• Procedure for Large Spills:

  • Evacuate the area immediately.

  • Contact your institution's Environmental Health and Safety (EHS) department or emergency response team.

Final Disposal Pathway

The ultimate disposal of cyclopropylphenylmethane must be conducted by a licensed and approved hazardous waste disposal facility.[3][4] The most common and effective method for this type of organic solvent is high-temperature incineration.

• Incineration: This process destroys the organic molecule, converting it primarily into carbon dioxide and water. The high temperatures and pollution control equipment (e.g., scrubbers) ensure that hazardous decomposition products are not released into the atmosphere.

• Landfill: Disposal in a landfill is not a suitable option for liquid organic waste like cyclopropylphenylmethane.

Your institution's EHS office will manage the relationship with a certified waste contractor who will collect the accumulated waste from your laboratory and transport it for final disposal in compliance with all federal, state, and local regulations.[1]

References

• CYCLOPROPYLPHENYLMETH... MSDS. (2025). Chemical & Physical Properties.
• Thermal and Photochemical Decomposition of Cyclopropylphenylmethane. (n.d.). American Chemical Society.
• 1667-00-1 CAS MSDS (CYCLOPROPYLPHENYLMETHANE) Melting Point Boiling Point Density CAS Chemical Properties. (n.d.). ChemicalBook.
• State-only Hazardous Waste Subject to Resource Conservation and Recovery Act Manifests. (2025). U.S. Environmental Protection Agency.
• SAFETY DATA SHEET - Sigma-Aldrich. (2024). Sigma-Aldrich.
• SAFETY DATA SHEET - TCI Chemicals. (2025). TCI Chemicals.
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2025). Thermo Fisher Scientific.
• What Regulations Govern Hazardous Waste Management? (2025). Chemistry For Everyone.
• Navigating the Safe Disposal of Cyclopropylbenzene in a Laboratory Setting. (n.d.). Benchchem.
• Hazardous Materials, Solid Waste, and Pollution Prevention. (n.d.). Federal Aviation Administration.
• Substance Technical Guidelines, Benzene. (n.d.). Occupational Safety and Health Administration (OSHA).
• Factsheet: Disposal of Hazardous Waste - Basic Principles. (n.d.). ETH Zürich.
• Chemical Compatibility Chart. (2024). Walchem.
• Chemical Compatibility Database from Cole-Parmer. (n.d.). Cole-Parmer.
• Guidance on chemicals and health. (n.d.). World Health Organization (WHO).
• Benzylcyclopropane. (n.d.). PubChem, National Institutes of Health.
• CHEMICAL COMPATIBILITY CHART. (2013). Thermo Fisher Scientific Inc.
• CHEMICAL COMPATIBILITY TABLE. (2010). Tom Parker Ltd.

Sources

• 1. CYCLOPROPYLPHENYLMETHANE | CAS#:1667-00-1 | Chemsrc [chemsrc.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Benzylcyclopropane | C10H12 | CID 74274 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. faa.gov [faa.gov]
• 9. epa.gov [epa.gov]
• 10. Guidance on chemicals and health [who.int]
• 11. 1910.1028 App B - Substance Technical Guidelines, Benzene | Occupational Safety and Health Administration [osha.gov]
• 12. ethz.ch [ethz.ch]
• 13. walchem.com [walchem.com]
• 14. coleparmer.com [coleparmer.com]
• 15. wisconsin.edu [wisconsin.edu]
• 16. tom-parker.co.uk [tom-parker.co.uk]

A Researcher's Guide to Personal Protective Equipment for Handling Cyclopropylphenylmethane

In the dynamic environment of pharmaceutical research and development, the safe handling of novel chemical entities is paramount. Cyclopropylphenylmethane, a compound of interest in various synthetic pathways, requires a diligent and informed approach to laboratory safety. This guide provides an in-depth, experience-driven framework for selecting and using Personal Protective Equipment (PPE), ensuring both your safety and the integrity of your research.

Hazard Assessment: Understanding the Risks of Cyclopropylphenylmethane

Before handling any chemical, a thorough understanding of its potential hazards is crucial.[1][2] Cyclopropylphenylmethane is a combustible liquid with a flashpoint of 59.1°C.[3] While comprehensive toxicological data is not fully available, the primary concerns are potential irritation to the skin, eyes, and respiratory tract.[3] Ingestion may lead to gastrointestinal irritation.[3] Therefore, our PPE strategy is designed to create a comprehensive barrier against these risks.

Key Hazards:

• Combustibility: The compound is a combustible liquid, requiring careful management of ignition sources.[3]

• Irritation: May cause skin, eye, and respiratory irritation upon contact or inhalation.[3]

• Unknown Toxicity: The toxicological properties have not been fully investigated, necessitating a cautious approach.[3][4]

Hazard	Physical State	Flash Point	Primary Routes of Exposure
Cyclopropylphenylmethane	Liquid	59.1°C	Inhalation, Skin Contact, Eye Contact, Ingestion

Core PPE Requirements: Your Essential Barrier

Based on the hazard assessment, a multi-layered PPE approach is required. This ensures protection against both direct contact and potential vapor inhalation.

• Eye and Face Protection: Chemical safety goggles are mandatory.[3] For procedures with a higher risk of splashing, a face shield should be worn in addition to goggles.

• Hand Protection: Appropriate protective gloves are essential to prevent skin exposure.[3] Nitrile gloves are a suitable choice for incidental contact. It is good practice to double-glove and to change gloves immediately if contamination is suspected.

• Body Protection: A flame-resistant lab coat should be worn over personal clothing. Ensure the lab coat is fully buttoned.

• Respiratory Protection: All handling of cyclopropylphenylmethane should be conducted within a certified chemical fume hood to minimize inhalation of vapors.[1] If work outside of a fume hood is unavoidable, a NIOSH-approved respirator with organic vapor cartridges is necessary.[3]

Operational Plan: A Step-by-Step Guide to Safe Handling

A well-defined operational plan is critical for minimizing risk. This workflow outlines the necessary steps from preparation to disposal.

3.1. Preparation and Engineering Controls

• Fume Hood Verification: Before starting, ensure the chemical fume hood is operational and the sash is at the appropriate height.

• Gather Materials: Assemble all necessary equipment, including cyclopropylphenylmethane, solvents, glassware, and waste containers, inside the fume hood.

• Emergency Equipment Check: Confirm the location and accessibility of the nearest safety shower, eyewash station, and fire extinguisher.[4]

3.2. Step-by-Step Handling Protocol

• Don PPE: Put on your lab coat, safety goggles, and gloves before entering the designated work area.

• Dispensing: Carefully dispense the required amount of cyclopropylphenylmethane, keeping the container opening away from your face.[1]

• Perform Procedure: Conduct all experimental steps within the fume hood.

• Container Sealing: Securely close the primary container of cyclopropylphenylmethane when not in use.[2]

• Decontamination: After the procedure, decontaminate all surfaces and equipment that may have come into contact with the chemical.

• Doff PPE: Remove PPE in the correct order (gloves first, then lab coat, then goggles) to avoid cross-contamination.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[5]

Spill and Disposal Plan

4.1. Spill Management In the event of a spill, immediately alert others in the vicinity.[1] For a small spill within the fume hood, absorb the liquid with an inert material like vermiculite or sand.[3] Place the absorbent material in a sealed, labeled container for hazardous waste disposal. For larger spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.

4.2. Waste Disposal All cyclopropylphenylmethane waste, including contaminated consumables, must be disposed of as hazardous chemical waste.[6]

• Collect all liquid waste in a designated, labeled, and sealed container.

• Solid waste, such as contaminated gloves and absorbent materials, should be placed in a separate, clearly labeled hazardous waste bag or container.

• Follow all local, state, and federal regulations for hazardous waste disposal.[3]

Visual Workflow for Safe Handling

The following diagram illustrates the critical steps for safely handling Cyclopropylphenylmethane in a laboratory setting.

Sources

• 1. gz-supplies.com [gz-supplies.com]
• 2. Chemical Handling and Storage - Environmental Health and Safety [ehs.iastate.edu]
• 3. CYCLOPROPYLPHENYLMETHANE | CAS#:1667-00-1 | Chemsrc [chemsrc.com]
• 4. ehs.okstate.edu [ehs.okstate.edu]
• 5. artsci.usu.edu [artsci.usu.edu]
• 6. saffronchemicals.com [saffronchemicals.com]